4-Methyl-6-(trifluoromethylthio) nicotinonitrile

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

Abstract

This technical guide provides a comprehensive overview of the chemical properties, proposed synthesis, and potential applications of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile. As a compound situated at the intersection of medicinally significant nicotinonitrile and trifluoromethylthio scaffolds, it represents a molecule of considerable interest for researchers, particularly in the fields of drug discovery and agrochemicals. While this specific molecule is not extensively documented in current literature, this guide synthesizes information from closely related analogues and established chemical principles to provide a robust predictive profile. We will delve into its likely physicochemical characteristics, outline plausible synthetic routes based on modern methodologies, explore its expected reactivity, and discuss its potential as a valuable building block for developing novel therapeutic agents and other advanced materials.

Introduction: The Scientific Rationale

The pyridine ring is a ubiquitous scaffold in numerous biologically active compounds, and the nitrile group offers versatile chemical handles for further molecular elaboration.[1] The introduction of fluorine-containing functional groups, such as the trifluoromethylthio (-SCF3) moiety, has become a cornerstone of modern medicinal chemistry.[2] This is due to the unique properties imparted by the -SCF3 group, including high lipophilicity, metabolic stability, and strong electron-withdrawing character, which can significantly enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2]

4-Methyl-6-(trifluoromethylthio)nicotinonitrile combines these key features: a proven biologically active core (4-methyl-nicotinonitrile) and a performance-enhancing functional group (-SCF3). The strategic placement of the methyl group can also play a crucial role in modulating biological activity, an effect often referred to as the "magic methyl" effect in drug design. Therefore, this molecule stands as a promising, yet underexplored, platform for chemical innovation. This guide aims to bridge the current information gap by providing a detailed, scientifically-grounded perspective on its core chemical attributes.

Predicted Physicochemical Properties

Property	Predicted Value/Information	Justification
Molecular Formula	C₉H₅F₃N₂S	Based on the chemical structure.
Molecular Weight	234.21 g/mol	Calculated from the molecular formula.
Appearance	Likely a white to off-white solid	Similar nicotinonitrile derivatives are solids at room temperature.
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, Ethyl Acetate, DMSO, THF) and have low solubility in water.	The aromatic nature and the lipophilic -SCF3 group suggest this solubility profile.
LogP	Estimated to be in the range of 2.5 - 3.5	The -SCF3 group is known to significantly increase lipophilicity.
Boiling Point	> 200 °C	High boiling point is expected due to its molecular weight and polarity.
pKa	The pyridine nitrogen will be weakly basic, with a pKa likely lower than pyridine itself due to the electron-withdrawing effects of the -CN and -SCF3 groups.

Proposed Synthetic Methodologies

The synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile can be approached through several modern synthetic strategies. A highly plausible route involves the nucleophilic substitution of a suitable leaving group on the pyridine ring with a trifluoromethylthiolating agent.

Rationale for Synthetic Approach

A common and effective strategy for forming aryl-thioether bonds is the reaction of an aryl halide with a thiol or its salt. In this case, starting with a halogenated 4-methylnicotinonitrile derivative is a logical choice. 6-Chloro-4-methylnicotinonitrile would be an ideal precursor due to the reactivity of halogens at the 2 and 6 positions of the pyridine ring towards nucleophilic substitution. The trifluoromethylthiolating agent can be a pre-formed salt like silver(I) trifluoromethanethiolate (AgSCF₃) or generated in situ.

Detailed Experimental Protocol (Proposed)

Reaction: Synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile from 6-Chloro-4-methylnicotinonitrile

• Preparation: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-Chloro-4-methylnicotinonitrile (1 equivalent) and a suitable copper(I) catalyst, such as CuI (0.1 equivalents).

• Solvent and Reagents: Add dry, degassed N,N-Dimethylformamide (DMF) to dissolve the starting materials. Then, add potassium trifluoromethanethiolate (generated in situ from CF₃Si(CH₃)₃ and a fluoride source, or a stable precursor) or a similar trifluoromethylthiolating reagent (1.2 equivalents).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Work-up: After completion, cool the reaction mixture to room temperature. Quench the reaction by pouring it into a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the final product.

Synthetic Workflow Diagram

Caption: Proposed synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

Predicted Chemical Reactivity

The chemical reactivity of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile is governed by its three key functional groups: the nitrile, the trifluoromethylthio group, and the pyridine ring itself.

• Nitrile Group (-CN): This group is a versatile synthetic handle.

  • Hydrolysis: It can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid (4-methyl-6-(trifluoromethylthio)nicotinic acid) or amide.

  • Reduction: It can be reduced to a primary amine (aminomethyl group) using reducing agents like Lithium Aluminum Hydride (LiAlH₄).

  • Cycloadditions: The nitrile group can participate in cycloaddition reactions to form various heterocyclic rings.

• Trifluoromethylthio Group (-SCF₃): The S-CF₃ bond is generally stable. However, the sulfur atom can be oxidized.

  • Oxidation: Oxidation with agents like m-CPBA or Oxone® can convert the thioether to a sulfoxide (-SOCF₃) and further to a sulfone (-SO₂CF₃), which would be an even stronger electron-withdrawing group.

• Pyridine Ring: The pyridine ring's reactivity is heavily influenced by the strong electron-withdrawing nature of both the nitrile and the -SCF₃ groups, making it electron-deficient.

  • Nucleophilic Aromatic Substitution (SₙAr): While the 6-position is already substituted, any remaining leaving groups on the ring would be highly activated towards SₙAr.

  • Electrophilic Aromatic Substitution (SₑAr): This type of reaction would be disfavored and would require harsh conditions. If it were to occur, substitution would likely be directed to the 5-position.

  • N-Oxidation: The pyridine nitrogen can be oxidized to an N-oxide, which can alter the reactivity of the ring.

Potential Applications in Research and Development

The unique combination of a nicotinonitrile core with a trifluoromethylthio group makes this compound a highly attractive candidate for various applications, primarily in the life sciences.

• Drug Discovery: Many nicotinonitrile derivatives exhibit a wide range of pharmacological activities, including anticancer and anti-inflammatory properties.[3] The incorporation of the -SCF₃ group is a well-established strategy to improve a drug's metabolic stability, membrane permeability, and binding affinity.[2] Therefore, 4-Methyl-6-(trifluoromethylthio)nicotinonitrile could serve as a key intermediate for the synthesis of novel kinase inhibitors, GPCR modulators, or other therapeutic agents.

• Agrochemicals: The trifluoromethylpyridine structure is a key component in several modern pesticides and fungicides.[4][5] The properties conferred by the -SCF₃ group are also highly desirable in this field, potentially leading to the development of more potent and selective crop protection agents.

• Materials Science: Pyridine-based ligands are important in coordination chemistry and catalysis. The electronic properties of this molecule could be tuned by the strong electron-withdrawing groups, making it an interesting ligand for developing new catalysts or functional materials.

Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound is not available, general precautions for handling related aromatic nitriles and organofluorine compounds should be strictly followed.

• Hazard Statements (Predicted): Likely to be harmful if swallowed, in contact with skin, or if inhaled. May cause skin, eye, and respiratory irritation.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• Handling: Avoid generating dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Conclusion

4-Methyl-6-(trifluoromethylthio)nicotinonitrile is a molecule with significant untapped potential. Although not a commercially available compound with extensive documentation, its chemical properties and reactivity can be confidently predicted based on established principles of organic chemistry. The synthetic pathways outlined in this guide offer a clear roadmap for its preparation, opening the door for its exploration as a valuable building block in drug discovery, agrochemical research, and materials science. As the demand for complex and highly functionalized heterocyclic compounds continues to grow, molecules like this will undoubtedly play a crucial role in the development of next-generation chemical technologies.

References

• Zhang, Y., et al. (2021). Transition-Metal-Free Synthesis of Aryl Trifluoromethyl Thioethers through Indirect Trifluoromethylthiolation of Sodium Arylsulfinate with TMSCF3. Organic Letters, 23(17), 6982–6986. Available at: [Link][6][7]

• Zhou, X., et al. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society, 144(32), 14463–14470. Available at: [Link][8][9]

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• Wdowik, T., et al. (2015). Synthesis of aryl tri- and difluoromethyl thioethers via a C–H-thiocyanation/fluoroalkylation cascade. Chemistry – A European Journal, 21(41), 14324-14327. Available at: [Link]

• ResearchGate (2021). Nicotinonitrile derivatives as antitumor agents. Available at: [Link]

• MDPI (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• Juniper Publishers (2021). Magic Methyl Effects in Drug Design. Available at: [Link]

• Research Outreach (2023). Trifluoromethylpyridine: Its chemistry and applications. Available at: [Link][4]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemistry and Applications of Fluorinated Pyridines: A Look at 2-Fluoro-3-Trifluoromethylpyridine. Available at: [Link][5]

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Structure-activity relationship of SCF3 substituted nicotinonitriles

Title: Strategic Incorporation of the Trifluoromethylthio (-SCF

) Moiety into Nicotinonitrile Scaffolds: A Technical Guide to SAR and Synthesis

Executive Summary The 3-cyanopyridine (nicotinonitrile) ring is a "privileged scaffold" in medicinal chemistry, serving as the core for numerous kinase inhibitors, antiviral agents (NNRTIs), and agrochemicals. However, optimizing the physicochemical profile of these cores is often limited by the metabolic liability of alkyl groups or the steric limitations of standard halogens.

This guide details the Structure-Activity Relationship (SAR) of SCF

-substituted nicotinonitriles . The -SCF group is a "super-lipophilic" bioisostere that offers a unique combination of high electronegativity, high lipophilicity (Hansch value ~1.44), and a distinct "Tolman cone angle" that fills hydrophobic pockets more effectively than its -CF or -Cl counterparts.

Part 1: The Fluorine Effect – Why SCF ?

To rationally design drugs, one must understand the quantitative difference between the trifluoromethylthio group and standard substituents. The -SCF

group is not merely a "heavier" -CF ; it is a tool for drastically altering membrane permeability and metabolic stability.[1][2]

Table 1: Physicochemical Comparison of Substituents

Substituent	Hansch (Lipophilicity)	Hammett (Electronic)	Molar Refractivity (Steric)	Key Property
-H	0.00	0.00	1.03	Baseline
-Cl	0.71	0.23	6.03	Standard halogen
-CF	0.88	0.54	5.02	Metabolic blocker
-OCF	1.04	0.35	7.80	H-bond acceptor potential
-SCF	1.44	0.50	12.40	Super-lipophilicity

Expert Insight: The high Hansch

value of -SCF (1.[1]44) compared to -CF (0.[1]88) means that introducing this group at the C4 or C6 position of a nicotinonitrile significantly increases the molecule's partition coefficient (LogP). This is critical for:

• Crossing the Blood-Brain Barrier (BBB): Essential for CNS-active nicotinonitriles.[1]

• Hydrophobic Pocket Filling: The larger molar volume allows -SCF

  to displace water molecules in large, greasy binding pockets (e.g., the ATP-binding site of tyrosine kinases), leading to entropy-driven binding affinity gains.

Part 2: Synthetic Architectures

Introducing an -SCF

group onto an electron-deficient nicotinonitrile ring is non-trivial.[1] Standard electrophilic trifluoromethylthiolation often fails due to the deactivated pyridine ring.[1]

Recommended Protocol: Nucleophilic Late-Stage Functionalization The most robust method for researchers involves the displacement of a halide (Cl, Br, or I) on the nicotinonitrile core using a nucleophilic source of SCF

, such as AgSCF or the shelf-stable reagent [(PhSO ) N]SCF (Shen’s Reagent) activated by copper.

Workflow Diagram: Synthesis of 4-SCF Nicotinonitriles

Caption: Nucleophilic aromatic substitution (

) pathway for introducing SCF into the electron-deficient nicotinonitrile core.

Part 3: Structure-Activity Relationship (SAR) Deep Dive[1]

The nicotinonitrile core (typically 2-amino-3-cyanopyridine) has four vectors for modification. Below is the SAR logic for optimizing biological activity using -SCF

.

The C2 Position (The Anchor)

• Standard: Usually an

  , , or group.

• Interaction: Acts as a critical Hydrogen Bond Donor (HBD) to the hinge region of kinases or the backbone of viral polymerases.

• SCF

  Impact: Do NOT place SCF here. The steric bulk of SCF will disrupt the essential H-bond network required for the "privileged" binding mode.

The C4 Position (The Hydrophobic Gate)

• Role: This position points towards the solvent-accessible channel or a hydrophobic back-pocket depending on the target.[1]

• SCF

  Strategy: This is the ideal position for -SCF .

  • Mechanism:[1][3][4][5][6] The electron-withdrawing nature (

    ) of SCF at C4 increases the acidity of the C2-amino protons (if present), strengthening the H-bond to the receptor.

  • Lipophilicity:[1][7] The group fills the hydrophobic pocket often occupied by the "gatekeeper" residue in kinases.

The C5 Position (Electronic Tuning)

• Role: Modulates the electronics of the pyridine ring.

• SCF

  Impact: Substitution here is sterically tolerated but electronically risky.[1] An SCF at C5 can overly deactivate the ring, making the nitrile group (C3-CN) susceptible to metabolic hydrolysis (to amide/acid) by liver enzymes.

The C6 Position (Metabolic Shield)

• Role: The C6 position is a "metabolic soft spot," prone to oxidation by Aldehyde Oxidase (AOX).

• SCF

  Strategy: Placing an -SCF group here blocks AOX metabolism effectively ("Metabolic Switching").[1] It provides a massive boost to half-life ( ) compared to a C6-H or C6-Me analog.[1]

SAR Logic Visualization

Caption: Positional SAR map for SCF

deployment on the nicotinonitrile scaffold.

Part 4: Experimental Protocols

Protocol A: Synthesis of 2-Amino-4-(trifluoromethylthio)nicotinonitrile

Context: This protocol utilizes a multicomponent reaction modified for fluorinated building blocks.

• Reagents: Malononitrile (10 mmol), 4,4,4-trifluoro-1-(trifluoromethylthio)but-2-en-1-one (10 mmol), Ammonium Acetate (15 mmol).[1]

• Solvent: Ethanol (anhydrous).[1]

• Procedure:

  • Dissolve malononitrile and the SCF

    -enone in ethanol (20 mL).

  • Add ammonium acetate and reflux at 80°C for 6 hours.

  • Monitor via TLC (Hexane:EtOAc 3:1).[1][8]

  • Cool to room temperature. The product often precipitates.

  • Purification: Recrystallize from ethanol/water.[1] Do not use column chromatography initially as the free amine can streak; if necessary, use 1% TEA in the eluent.

• Validation:

  F NMR should show a singlet around -42 ppm (SCF ).

Protocol B: Lipophilicity Assessment (LogP Determination)

Context: Validating the "Super-lipophilic" claim.

• Method: Shake-flask method (n-Octanol/Water).[1]

• Step-by-Step:

  • Prepare phosphate-buffered saline (PBS, pH 7.[1]4) saturated with octanol.[1]

  • Dissolve 1 mg of the SCF

    -nicotinonitrile in the octanol-saturated PBS.

  • Add an equal volume of PBS-saturated octanol.[1]

  • Vortex for 30 minutes at 25°C. Centrifuge to separate phases.

  • Analyze both phases using HPLC-UV (254 nm).

  • Calculation:

    .

References

• Hao, J., et al. (2025). "Recent Advances in the Synthesis of Trifluoromethylthiolated N-Heterocycles." Chemical Science. 9

• Enamine Ltd. (2024).[1] "Trifluoromethylthio (SCF3) Compounds in Medicinal Chemistry: Lipophilicity and Modulation." Enamine Technical Library. 1

• Leroux, F. R., et al. (2025). "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry." Journal of Medicinal Chemistry. 10

• ResearchGate. (2025). "Synthesis and Biological Screening of 2-Amino-6-aryl-nicotinonitriles." ResearchGate Publication. 11

• NIST. (2009).[1] "Electron Interactions with Fluorinated Compounds (CHF3 Data for Comparison)." NIST Standard Reference Data. 12

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The Trifluoromethylthio Group: A Strategic Tool for Modulating Pyridine Lipophilicity in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Lipophilicity is a cornerstone physicochemical property in drug design, profoundly influencing a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. The strategic modulation of lipophilicity is therefore a critical task for medicinal chemists. Among the vast arsenal of functional groups, fluorine-containing moieties have become indispensable, and the trifluoromethylthio (SCF3) group, in particular, has emerged as a uniquely powerful substituent. This technical guide provides an in-depth analysis of the effects of the trifluoromethylthio group on the lipophilicity of pyridine, a prevalent scaffold in pharmaceuticals. We will explore the fundamental physicochemical properties of the SCF3 group, present a data-driven analysis of its impact on pyridine lipophilicity, provide a detailed experimental protocol for LogP determination, and offer a conceptual framework for its strategic application in drug development.

Introduction: The Critical Role of Lipophilicity in Drug Design

The journey of a drug from administration to its target site is a complex odyssey governed by its physicochemical properties. Of these, lipophilicity—the affinity of a molecule for a lipid-like environment—stands out as a master regulator of pharmacokinetic and pharmacodynamic behavior.[1][2] It is a delicate balancing act; a drug must possess sufficient lipophilicity to permeate biological membranes, such as the intestinal wall and the blood-brain barrier, yet maintain enough aqueous solubility for effective formulation and distribution in the bloodstream.[3][4]

The Lipophilicity-Permeability Trade-off

Lipophilicity is most commonly quantified by the partition coefficient (LogP) or the distribution coefficient (LogD).[5]

• LogP is the logarithm of the ratio of a compound's concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium.[6] It describes the inherent lipophilicity of the neutral, un-ionized form of a molecule.[7]

• LogD is the logarithm of the ratio of the sum of the concentrations of all species (ionized and un-ionized) of a compound in octanol to the sum of the concentrations of all species in water at a specific pH.[5][8] For ionizable molecules like pyridine, LogD at a physiological pH of 7.4 is often the more relevant parameter.[9]

An optimal lipophilicity range, often cited as a LogP between 0 and 3, is generally sought for good oral bioavailability.[3] Excessive lipophilicity can lead to poor aqueous solubility, high metabolic turnover, and increased toxicity.[4]

The Rise of Fluorine in Medicinal Chemistry

The introduction of fluorine into drug candidates has become a cornerstone strategy in medicinal chemistry.[10] Fluorine and fluoroalkyl groups can profoundly alter a molecule's properties by:

• Increasing metabolic stability by blocking sites susceptible to oxidative metabolism.

• Modulating pKa to optimize the ionization state at physiological pH.

• Altering conformation due to steric effects.

• Enhancing binding affinity through unique non-covalent interactions.

• Increasing lipophilicity.

The trifluoromethylthio (SCF3) group is a particularly intriguing substituent, combining the properties of fluorine with a sulfur linker to offer unique electronic and steric profiles.[11]

The Trifluoromethylthio (SCF3) Group: Physicochemical Properties

The SCF3 group is recognized as one of the most lipophilic substituents used in medicinal chemistry.[12] Its influence on a parent molecule's lipophilicity is quantified by the Hansch-Leo lipophilicity parameter (π). The π value represents the contribution of a substituent to the LogP of a parent molecule, defined as:

π(X) = LogP(R-X) - LogP(R-H)

The SCF3 group possesses a remarkably high Hansch π value of 1.44.[13] This indicates that its introduction can dramatically increase a molecule's lipophilicity, far more than a simple trifluoromethyl (CF3) group (π ≈ 0.88).[14]

Electronic Profile: A Potent Electron-Withdrawing Group

Beyond its lipophilicity, the SCF3 group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms.[13][15] This property can significantly influence the electron density of an aromatic ring like pyridine, affecting its pKa, metabolic stability, and potential for cation-π interactions with biological targets.[16] This electron-withdrawing nature makes the SCF3 group a valuable tool for protecting adjacent chemical bonds from enzymatic degradation.[15]

Modulating Pyridine Lipophilicity with the SCF3 Group

The position of a substituent on the pyridine ring is critical, as its proximity to the basic nitrogen atom can lead to significant changes in physicochemical properties. The electron-withdrawing nature of the SCF3 group is expected to decrease the basicity of the pyridine nitrogen, particularly from the ortho (2-) and para (4-) positions.

Positional Effects on the Pyridine Ring

Direct, comparative experimental data for all three isomers of (trifluoromethylthio)pyridine is scarce in the literature. However, a robust experimental value for 2-(trifluoromethylthio)pyridine has been determined.

A study by Njardarson and colleagues reported the LogD7.4 for 2-(trifluoromethylthio)pyridine to be 2.13 .[5] The authors noted that due to the low basicity of these substituted pyridines, no significant difference between LogD7.4 and LogP values was observed.[5] This value highlights the profound lipophilicity-enhancing effect of the SCF3 group when compared to unsubstituted pyridine (LogP ≈ 0.6-0.7) or even 2-(trifluoromethyl)pyridine (LogP ≈ 1.70).[1]

Comparative Analysis: A Data-Driven Overview

The following table summarizes the relevant lipophilicity data, providing context for the impact of the SCF3 group.

Compound	Substituent	Position	Experimental LogP / LogD7.4	Theoretical LogP (Estimate)	Reference(s)
Pyridine	-H	-	~0.65	-
2-(Trifluoromethyl)pyridine	-CF3	2-	1.70	-	[1]
4-(Trifluoromethyl)pyridine	-CF3	4-	1.7	-	[17]
2-(Trifluoromethylthio)pyridine	-SCF3	2-	2.13	-	[5]
(Trifluoromethylthio)pyridine	-SCF3	Any	-	~2.09 (Pyridine LogP + πSCF3)	[13]

The theoretical LogP is estimated by adding the Hansch parameter for SCF3 (1.44) to the LogP of unsubstituted pyridine (~0.65).

The experimental value for the 2-isomer (2.13) is in excellent agreement with the theoretical estimate (~2.09), validating the use of the Hansch parameter as a predictive tool in this context.

Experimental Determination of Lipophilicity (LogP/LogD)

The "gold standard" for experimental LogP determination is the shake-flask method, as recommended by the Organization for Economic Co-operation and Development (OECD). Modern variations often employ NMR or HPLC for quantification, which can improve throughput and accuracy.

Protocol: Modified Shake-Flask Method for LogD7.4 Determination

This protocol is adapted from a validated method used for determining the LogD7.4 of 2-(thiofluoroalkyl)pyridines.[5] It utilizes ¹⁹F NMR for quantification, which is ideal for SCF3-containing compounds.

Materials:

• Test Compound (e.g., 2-(Trifluoromethylthio)pyridine)

• n-Octanol (pre-saturated with phosphate buffer)

• Phosphate Buffer (pH 7.4, pre-saturated with n-octanol)

• Internal Standard (a stable, fluorinated compound with a known LogD, e.g., trifluoroethanol)

• 10 mL pear-shaped flasks

• Vortex mixer or orbital shaker

• Centrifuge

• NMR tubes and NMR spectrometer

Methodology:

• Phase Saturation: Vigorously mix equal volumes of n-octanol and phosphate buffer (pH 7.4) in a separatory funnel for 24 hours. Allow the layers to separate completely before use. This ensures thermodynamic equilibrium.

• Sample Preparation:

  • To a 10 mL pear-shaped flask, add 2 mL of the pre-saturated n-octanol.

  • Add 1-10 mg of the test compound.

  • Add a precise volume (e.g., 5 µL) of the fluorinated internal standard.

  • Add 2 mL of the pre-saturated phosphate buffer (pH 7.4).

• Equilibration:

  • Seal the flask tightly.

  • Agitate the mixture vigorously using a vortex or shaker for at least 1 hour at a constant temperature (e.g., 25 °C) to ensure partitioning reaches equilibrium.

• Phase Separation:

  • Centrifuge the flask at >2000 rpm for 15 minutes to achieve complete separation of the two phases. This step is critical to avoid cross-contamination.

• Analysis (¹⁹F NMR):

  • Carefully withdraw an aliquot from the top (n-octanol) layer and transfer it to an NMR tube.

  • Carefully withdraw an aliquot from the bottom (aqueous) layer and transfer it to a separate NMR tube.

  • Acquire a quantitative ¹⁹F NMR spectrum for each phase.

• Calculation:

  • Determine the ratio of the integral of the test compound's ¹⁹F signal to the integral of the internal standard's ¹⁹F signal in both the octanol (I_oct) and aqueous (I_aq) phases.

  • The distribution coefficient (D) is calculated using the ratio of these ratios.

  • LogD is the base-10 logarithm of the calculated D value.

Experimental Workflow Diagram

Caption: Workflow for LogD7.4 determination via the Shake-Flask method with 19F NMR analysis.

Conceptual Framework: Interplay of Factors

The final lipophilicity of an SCF3-substituted pyridine is not determined by a single factor but is the result of a complex interplay between the substituent's intrinsic properties and its interaction with the pyridine core.

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A Technical Guide to 4-Methyl-6-(trifluoromethylthio)nicotinonitrile: Synthesis, Properties, and Applications in Drug Discovery

This guide provides an in-depth exploration of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, a compound of significant interest to researchers, scientists, and professionals in drug development. While a specific CAS number for this molecule is not publicly cataloged, indicating its novelty, this document constructs a comprehensive technical profile by examining its constituent functional groups and drawing upon established synthetic methodologies and physicochemical principles for analogous structures. We will delve into its predicted properties, plausible synthetic routes, robust characterization techniques, and its potential as a valuable scaffold in medicinal chemistry.

Introduction: The Strategic Combination of Privileged Scaffolds

The field of medicinal chemistry is continuously driven by the quest for novel molecular architectures that can address complex biological targets with improved efficacy and safety profiles. The design of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile represents a strategic convergence of three key structural motifs, each contributing unique and valuable properties:

• The Nicotinonitrile Core: Also known as 3-cyanopyridine, this scaffold is a well-established "privileged structure" in drug discovery. It is present in numerous approved drugs, including the kinase inhibitors bosutinib and neratinib.[1] The pyridine ring can engage in various non-covalent interactions with biological targets, while the nitrile group serves as a potent hydrogen bond acceptor and a versatile synthetic handle.[2]

• The Trifluoromethylthio (-SCF3) Group: This functional group has garnered increasing attention as a bioisostere for other lipophilic groups. Its strong electron-withdrawing nature and high metabolic stability make it an attractive substituent for enhancing a molecule's pharmacokinetic profile.[3] The -SCF3 group significantly increases lipophilicity, which can improve membrane permeability and oral bioavailability.[4][5]

• The Methyl (-CH3) Group: As a small lipophilic substituent, the methyl group can modulate a compound's binding affinity to its target by occupying small hydrophobic pockets, and it can influence the molecule's overall conformation and metabolic stability.

This guide will provide a predictive analysis and a practical framework for the synthesis and utilization of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, empowering researchers to explore its potential in their drug discovery programs.

Predicted Physicochemical Properties and Structural Analysis

The unique arrangement of functional groups in 4-Methyl-6-(trifluoromethylthio)nicotinonitrile dictates its electronic and steric properties, which in turn influence its behavior in biological systems.

Property	Predicted Value/Analysis
Molecular Formula	C9H5F3N2S
Molecular Weight	230.21 g/mol
Lipophilicity (LogP)	Predicted to be high due to the -SCF3 group. The trifluoromethylthio group is one of the most lipophilic substituents used in drug design.[3]
Aqueous Solubility	Predicted to be low, consistent with its high lipophilicity.
pKa	The pyridine nitrogen is basic, but its pKa is expected to be lowered by the strong electron-withdrawing effects of both the cyano and trifluoromethylthio groups.[4]

The interplay of these functional groups creates a distinct electronic landscape on the pyridine ring, which is crucial for its interaction with biological targets.

Caption: Key structural features of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

Synthetic Strategies and Methodologies

The synthesis of highly substituted pyridines is a well-trodden area of organic chemistry, offering several reliable strategies. For the target molecule, a multicomponent reaction (MCR) approach stands out for its efficiency and atom economy, allowing for the rapid assembly of the core structure from simple precursors.

Proposed Synthetic Pathway: Multicomponent Reaction

A plausible and efficient route involves a one-pot condensation of a β-ketonitrile, an enamine derived from a trifluoromethylthio ketone, and ammonium acetate. This approach builds the substituted nicotinonitrile ring in a single, convergent step.

Caption: Proposed multicomponent synthesis of the target compound.

Experimental Protocol: One-Pot Synthesis

This protocol is a representative example based on established methodologies for the synthesis of substituted nicotinonitriles and should be adapted and optimized.[6][7]

Step 1: Formation of the Enamine Intermediate

• To a solution of 1-(trifluoromethylthio)propan-2-one (1.0 eq) in toluene (5 mL/mmol), add dimethylformamide dimethyl acetal (1.1 eq).

• Heat the mixture to reflux for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC) until the starting ketone is consumed.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure to yield the crude enamine intermediate. This intermediate is often used in the next step without further purification.

Step 2: Cyclocondensation to form the Nicotinonitrile Ring

• To the crude enamine intermediate from Step 1, add acetoacetonitrile (1.0 eq), ammonium acetate (4.0 eq), and glacial acetic acid (10 mL/mmol).

• Heat the reaction mixture to reflux (approx. 120 °C) for 6-12 hours. Monitor the formation of the product by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and pour it into ice-water (50 mL/mmol).

• Neutralize the solution carefully with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL/mmol).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

Characterization and Analytical Workflow

Rigorous characterization is essential to confirm the identity and purity of the newly synthesized compound. A standard analytical workflow should be employed.

Caption: Standard workflow for compound characterization.

• ¹H NMR: Will confirm the presence of the methyl group and the aromatic protons on the pyridine ring, with characteristic chemical shifts and coupling constants.

• ¹³C NMR: Will show distinct signals for the nitrile carbon, the carbon bearing the -SCF3 group, and the other carbons of the substituted pyridine ring.

• ¹⁹F NMR: A singlet peak in the expected region for a -SCF3 group will be a key diagnostic signal.

• HRMS: Will provide an accurate mass measurement, confirming the elemental composition (C9H5F3N2S).

• FT-IR: A strong absorption band around 2220-2240 cm⁻¹ will confirm the presence of the nitrile (-C≡N) group.

Potential Applications in Drug Discovery

The unique combination of a proven pharmacophore (nicotinonitrile) with a lipophilic and metabolically robust group (-SCF3) makes 4-Methyl-6-(trifluoromethylthio)nicotinonitrile a highly attractive building block for libraries targeting various diseases.

• Kinase Inhibition: Many nicotinonitrile-based drugs are kinase inhibitors. The substituents on this novel scaffold can be tailored to achieve high potency and selectivity against specific kinases implicated in cancer and inflammatory diseases.[1][8]

• CNS Disorders: The high lipophilicity imparted by the -SCF3 group may enhance blood-brain barrier permeability, making this scaffold suitable for developing therapies for central nervous system disorders.[5]

• Infectious Diseases: The pyridine core is found in numerous anti-bacterial and anti-fungal agents. The unique electronic properties of this compound could lead to novel mechanisms of action against resistant pathogens.

Safety and Handling

While a specific Safety Data Sheet (SDS) is not available for this novel compound, prudent laboratory practices for handling related chemicals should be followed.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

4-Methyl-6-(trifluoromethylthio)nicotinonitrile emerges as a promising, albeit novel, molecular scaffold for modern drug discovery. By leveraging established synthetic protocols, particularly multicomponent reactions, this compound can be accessed efficiently. Its predicted physicochemical properties—notably high lipophilicity and metabolic stability conferred by the trifluoromethylthio group—position it as a valuable asset for programs in oncology, neurology, and infectious diseases. This guide provides the foundational knowledge for researchers to synthesize, characterize, and strategically deploy this compound in the pursuit of next-generation therapeutics.

References

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• 8. researchgate.net [researchgate.net]

Fluorinated Nicotinonitriles: Next-Generation Building Blocks for Drug Discovery

This technical guide details the synthesis, reactivity, and medicinal chemistry applications of fluorinated nicotinonitriles.

Technical Whitepaper | Medicinal Chemistry Division [1]

Executive Summary

Fluorinated nicotinonitriles (pyridine-3-carbonitriles) represent a privileged scaffold in modern drug discovery.[1] They combine the metabolic robustness of the pyridine ring, the lipophilicity-modulating effects of fluorine, and the versatile reactivity of the nitrile group. This guide explores their utility as "bifunctional" electrophiles—where the fluorine atom serves as a site-specific leaving group for nucleophilic aromatic substitution (SNAr), and the nitrile group acts as a precursor for heterocycles (e.g., tetrazoles) or a hydrogen-bond acceptor pharmacophore.

Strategic Value: The "F-CN" Synergy

The simultaneous incorporation of fluorine and a nitrile group onto the pyridine core offers three distinct advantages:

• Metabolic Blocking: Fluorine substitution at metabolically labile sites (typically C-2 or C-6) blocks oxidative metabolism by cytochrome P450 enzymes, extending the half-life (

  ) of the drug candidate.

• Activated Electrophilicity: The electron-withdrawing nature of the nitrile group (-I, -M effects) at the C-3 position significantly lowers the LUMO energy of the pyridine ring. This activates adjacent fluorine atoms (at C-2 or C-4) toward SNAr reactions under mild conditions, allowing for the rapid library generation of amino-nicotinonitriles.[1]

• Bioisosteric Potential: The nitrile group serves as a bioisostere for carbonyls and hydroxyl groups, while the fluorinated pyridine core mimics phenyl rings but with improved aqueous solubility and reduced lipophilicity (LogD).

Diagram 1: Strategic Functionalization Logic

Caption: Synergistic effects of Fluorine and Nitrile substitution on the pyridine scaffold.

Synthetic Routes to Fluorinated Nicotinonitriles[2]

A. The Halex Process (Halogen Exchange)

The most scalable route to 2-fluoronicotinonitriles involves the nucleophilic displacement of a chloride atom using anhydrous potassium fluoride (KF). This reaction, known as the Halex process , typically requires high temperatures and polar aprotic solvents.

• Substrate: 2-Chloronicotinonitrile.

• Reagent: Anhydrous KF (spray-dried is preferred).

• Solvent: Sulfolane or DMSO.[2]

• Catalyst: Phase transfer catalysts (e.g., 18-Crown-6 or Tetraphenylphosphonium bromide) can lower reaction temperatures from 200°C to ~140°C.[1]

B. Palladium-Catalyzed Cyanation

For introducing the nitrile group onto a fluorinated pyridine, Pd-catalyzed cyanation of bromopyridines is the standard.

• Substrate: 2-Fluoro-3-bromopyridine.[1]

• Reagent: Zn(CN)₂ (Zinc Cyanide).[3]

• Catalyst: Pd(PPh₃)₄ or Pd₂(dba)₃ with Xantphos.

• Conditions: DMF, 80-100°C.

Reactivity & Downstream Applications

Once synthesized, these building blocks serve as divergent points for library synthesis.

Regioselective SNAr

In 2,6-difluoronicotinonitrile , the C-2 fluorine is significantly more electrophilic than the C-6 fluorine due to the inductive effect of the adjacent pyridine nitrogen and the ortho-nitrile group.[1] This allows for sequential substitution:

• First substitution: Occurs exclusively at C-2 with mild nucleophiles (amines, thiols) at 0°C to RT.

• Second substitution: Occurs at C-6 under forcing conditions (heat, strong base).

Nitrile Transformations

The nitrile group remains stable during SNAr but can be subsequently transformed:

• Tetrazoles: Reaction with NaN₃/NH₄Cl yields 5-substituted tetrazoles (carboxylic acid bioisosteres).

• Amidines: Pinner reaction conditions convert the nitrile to an amidine, useful for serine protease inhibitors.

Diagram 2: Divergent Synthesis Workflow

Caption: Divergent synthesis starting from the bifunctional 2,6-difluoronicotinonitrile scaffold.

Experimental Protocols

Protocol A: Synthesis of 2-Fluoronicotinonitrile (Halex)

Objective: Conversion of 2-chloronicotinonitrile to 2-fluoronicotinonitrile.[1]

• Drying: Dry Potassium Fluoride (KF, 2.0 equiv) in a vacuum oven at 150°C for 24 hours.

• Setup: In a dry 3-neck flask under Argon, combine 2-chloronicotinonitrile (1.0 equiv), dried KF (2.0 equiv), and 18-Crown-6 (0.05 equiv).

• Solvent: Add anhydrous Sulfolane (concentration 1.0 M).

• Reaction: Heat the mixture to 160°C with vigorous mechanical stirring. Monitor by GC-MS or 19F-NMR.[1] Reaction is typically complete in 4-6 hours.[1]

• Workup: Cool to room temperature. Dilute with water and extract 3x with Ethyl Acetate. Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification: Distillation under reduced pressure or flash chromatography (Hexane/EtOAc).

Protocol B: Regioselective SNAr with Morpholine

Objective: Synthesis of 2-morpholino-6-fluoronicotinonitrile from 2,6-difluoronicotinonitrile.

• Setup: Dissolve 2,6-difluoronicotinonitrile (1.0 equiv) in anhydrous Acetonitrile (0.2 M).

• Addition: Cool to 0°C. Add Triethylamine (1.2 equiv) followed by dropwise addition of Morpholine (1.05 equiv).

• Reaction: Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC (the mono-substituted product is more polar).

• Workup: Evaporate solvent. Resuspend residue in DCM, wash with water.

• Yield: Typically >90% yield of the C-2 substituted product due to the activating effect of the C-3 nitrile.

Protocol C: Tetrazole Formation (Microwave Assisted)

Objective: Conversion of the nitrile to a tetrazole.[4]

• Reagents: Combine the nicotinonitrile derivative (1.0 equiv), Sodium Azide (NaN₃, 1.5 equiv), and Zinc Bromide (ZnBr₂, 1.0 equiv) in water/isopropanol (1:1).

• Conditions: Heat in a microwave reactor at 110°C for 30 minutes. (Alternatively: Reflux in DMF for 12h).

• Workup: Acidify carefully with 1N HCl to pH 3-4 (Caution: HN₃ gas evolution possible, work in fume hood). The tetrazole product typically precipitates as a white solid.

Comparison of Fluorinated Nicotinonitrile Blocks

Building Block	CAS Number	Key Feature	Primary Application
2-Fluoro-3-cyanopyridine	3939-12-6	High C-2 reactivity	Kinase inhibitor core (SNAr entry)
5-Trifluoromethyl-nicotinonitrile	951624-83-2	Metabolic stability	Lipophilic linker in CNS drugs
2,6-Difluoro-3-cyanopyridine	145255-83-2	Bifunctional	Diversity-oriented synthesis (DOS)
2-Chloro-5-fluoronicotinonitrile	669066-93-7	Orthogonal halides	Sequential cross-coupling (Suzuki/Buchwald)

References

• Synthesis and Reactions of Fluorinated Nicotinonitriles. ACS Publications. [Link]

• Halex Process for Fluorination. Wikipedia / Ullmann's Encyclopedia. [Link]

• Nucleophilic Aromatic Substitution of Polyfluoroarenes. MDPI Molecules. [Link]

• Efficient synthesis of tetrazoles via [2 + 3] cycloaddition. RSC Advances. [Link]

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• 1. CN101659637A - Preparation method of 2-chloro-3-cyanopyridine - Google Patents [patents.google.com]
• 2. Halex process - Wikipedia [en.wikipedia.org]
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• 4. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]

An In-Depth Technical Guide to the Electronic Properties of the 4-Methyl-6-Trifluoromethylthio Moiety for Advanced Drug Discovery

Abstract

The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, enabling the fine-tuning of a drug candidate's physicochemical and pharmacokinetic properties. Among these, the trifluoromethylthio (-SCF3) group is of particular interest due to its profound impact on lipophilicity and electronic character. This technical guide provides an in-depth analysis of the electronic properties imparted by a 4-methyl-6-trifluoromethylthio substitution pattern on an aromatic core. We explore the synergistic and antagonistic interplay between the electron-donating methyl group and the powerfully electron-withdrawing trifluoromethylthio group. This "push-pull" system creates a unique electronic landscape that has significant implications for molecular interactions, metabolic stability, and bioavailability. This guide synthesizes theoretical principles with practical, field-proven methodologies, presenting detailed protocols for both computational characterization via Density Functional Theory (DFT) and experimental validation through cyclic voltammetry and UV-Vis spectroscopy. The objective is to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical workflows required to harness the properties of this unique substitution pattern for rational drug design.

The Strategic Importance of the Trifluoromethylthio Moiety in Medicinal Chemistry

The introduction of fluorine into bioactive molecules is a well-established strategy to enhance metabolic stability, binding affinity, and bioavailability.[1][2] While the trifluoromethyl (-CF3) group is widely utilized, the trifluoromethylthio (-SCF3) group offers a distinct and often superior profile.[3][4]

The -SCF3 group is one of the most lipophilic electron-withdrawing groups used in drug design.[5][6] It possesses an exceptionally high Hansch lipophilicity parameter (π) of 1.44, significantly greater than that of the -CF3 group (π = 0.88).[7][8][9][10] This property is critical for improving a molecule's ability to permeate cellular membranes and cross the blood-brain barrier, thereby enhancing bioavailability.[7][9][10][11]

When placed on an aromatic ring in conjunction with an electron-donating group (EDG) such as a methyl moiety, a complex electronic environment is established. The 4-methyl-6-trifluoromethylthio substitution pattern exemplifies this "push-pull" dynamic, which can be strategically exploited to modulate a molecule's interaction with biological targets.

Fundamental Electronic Characteristics

The net electronic effect of the 4-methyl-6-trifluoromethylthio substitution is a composite of the individual contributions of each group, governed by inductive and resonance effects.

• Trifluoromethylthio (-SCF3) Group : This is a potent electron-withdrawing group (EWG), primarily through a strong negative inductive effect (-I) originating from the highly electronegative fluorine atoms.[12][13] This effect polarizes the C-S bond and deactivates the aromatic ring towards electrophilic attack while making it more susceptible to nucleophilic attack. Its Hammett constants (σm ≈ 0.40, σp ≈ 0.50) confirm its strong electron-withdrawing nature.[8][13]

• Methyl (-CH3) Group : This is a classical weak electron-donating group (EDG). It exerts a positive inductive effect (+I) and contributes to electron density through hyperconjugation.

The juxtaposition of a strong EWG and a weak EDG on the same aromatic scaffold creates a significant molecular dipole and localizes regions of high and low electron density, which are critical for tuning receptor-ligand interactions.

Computational Modeling and Visualization of Electronic Properties

To quantitatively understand the electronic landscape of a molecule bearing the 4-methyl-6-trifluoromethylthio moiety, computational modeling is indispensable. Density Functional Theory (DFT) is a robust quantum mechanical method for evaluating the electronic structure of molecules, providing a balance of accuracy and computational efficiency.[14][15][16][17]

Logical Workflow for Molecular Characterization

The following diagram illustrates the integrated workflow, combining computational prediction with experimental validation, to fully characterize the electronic properties of a target molecule.

Caption: Integrated workflow for electronic property characterization.

Detailed Protocol: DFT Analysis

This protocol outlines the steps for a comprehensive in silico analysis of a hypothetical molecule, "Molecule-X," featuring the 4-methyl-6-trifluoromethylthio substitution.

• Structure Preparation : Build the 3D structure of Molecule-X using molecular modeling software.

• Geometry Optimization : Perform a full geometry optimization to find the lowest energy conformation.

  • Causality : This step is crucial as all subsequent electronic properties are dependent on the molecule's equilibrium geometry. An unoptimized structure will yield inaccurate results.

  • Method : DFT with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[17][18]

• Frequency Calculation : Perform a frequency calculation on the optimized structure.

  • Self-Validation : The absence of imaginary frequencies confirms that the optimized geometry is a true energy minimum on the potential energy surface and not a transition state.[16]

• Property Calculation : Using the validated minimum energy structure, calculate the following:

  • Frontier Molecular Orbitals (FMOs) : Determine the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

  • Molecular Electrostatic Potential (MEP) : Generate an MEP map by plotting the electrostatic potential onto the molecule's electron density surface.

  • Dipole Moment : Calculate the magnitude and vector of the molecular dipole moment.

Interpreting Computational Data

The DFT calculations provide quantitative insights into the molecule's electronic character.

• FMO Analysis : The -SCF3 group significantly lowers the energy of the LUMO, making the molecule a better electron acceptor. The HOMO-LUMO energy gap (ΔE) is a key determinant of chemical reactivity and corresponds to the energy required for electronic excitation.[19][20]

• MEP Map : The MEP map visually confirms the electronic effects. A region of high negative potential (red) is expected around the electronegative fluorine atoms, indicating a site favorable for electrophilic attack. Regions of positive potential (blue) highlight areas susceptible to nucleophilic attack.[20]

Calculated Property	Expected Value for Molecule-X	Significance
HOMO Energy	~ -6.5 to -7.5 eV	Relates to ionization potential (electron-donating ability)
LUMO Energy	~ -1.5 to -2.5 eV	Relates to electron affinity (electron-accepting ability)
HOMO-LUMO Gap (ΔE)	~ 4.5 to 5.5 eV	Indicates chemical reactivity and electronic transition energy
Dipole Moment	> 3.0 Debye	Confirms significant charge separation due to "push-pull" effects

Experimental Validation of Electronic Properties

Computational predictions must be anchored by experimental data. Cyclic Voltammetry (CV) and UV-Visible (UV-Vis) Spectroscopy are powerful techniques for probing the electronic properties of molecules.[21][22][23]

Experimental Workflow Diagram

Caption: Parallel workflows for CV and UV-Vis experimental validation.

Protocol 1: Cyclic Voltammetry (CV)

CV measures the redox potential of a molecule, providing a direct experimental measure of the energy required to add or remove an electron. The reduction potential is directly correlated with the LUMO energy.[24]

• Preparation :

  • Dissolve a precise amount of Molecule-X (e.g., 1-2 mM) in a suitable aprotic solvent (e.g., acetonitrile or DMF) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium perchlorate).[24]

  • Causality : An aprotic solvent is used to ensure that the electrochemical process is not complicated by proton transfer reactions. The electrolyte is necessary to ensure conductivity of the solution.

  • Purge the solution with an inert gas (N2 or Ar) for 5-10 minutes to remove dissolved oxygen, which can interfere with the measurement.[24]

• Instrumentation :

  • Use a standard three-electrode setup: a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition :

  • Scan the potential from an initial value where no reaction occurs towards a negative potential until the reduction peak is observed, and then reverse the scan.[25]

  • Record the cathodic peak potential (Epc), which corresponds to the reduction of the molecule.

• Internal Calibration (Self-Validation) :

  • After the initial run, add a small amount of an internal standard with a known, stable redox potential (e.g., ferrocene/ferrocenium couple, Fc/Fc+).

  • Re-run the voltammogram and report all potentials relative to the Fc/Fc+ couple. This corrects for variations in the reference electrode potential, ensuring data is reproducible and comparable across different experiments.[21]

Protocol 2: UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of light due to electronic transitions between molecular orbitals, typically the HOMO → LUMO transition.[23][26] The wavelength of maximum absorbance (λ_max) is inversely proportional to the HOMO-LUMO energy gap.

• Preparation :

  • Prepare a dilute solution of Molecule-X in a UV-grade solvent (e.g., hexane, ethanol, or acetonitrile). The concentration should be adjusted to yield an absorbance between 0.1 and 1.0 AU.

  • Causality : UV-grade solvents are required as they are transparent in the measurement region. Adhering to the optimal absorbance range ensures compliance with the Beer-Lambert Law for accurate measurements.[23]

• Instrumentation :

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill one cuvette with the pure solvent (the "blank") and another with the sample solution.

• Data Acquisition :

  • Calibrate the instrument by running a baseline spectrum with the blank cuvette.

  • Acquire the absorption spectrum of the sample solution over a relevant wavelength range (e.g., 200-400 nm).

• Analysis :

  • Identify the wavelength of maximum absorbance (λ_max) from the spectrum. This value can be used to experimentally estimate the HOMO-LUMO gap using the Planck-Einstein relation (E = hc/λ).

Correlation of Theoretical and Experimental Data

Caption: Relationship between DFT predictions and experimental results.

Implications for Drug Development

A thorough understanding of the electronic properties of the 4-methyl-6-trifluoromethylthio moiety provides a powerful platform for rational drug design.

• Modulating Bioavailability : The dominant lipophilic character of the -SCF3 group is a primary tool for enhancing membrane permeability.[7][9][10][11] This is often a critical step in converting a potent but poorly absorbed lead compound into a viable oral drug candidate.

• Tuning Receptor Interactions : The strong dipole and defined electrostatic potential created by the "push-pull" substitution can be engineered to form specific, high-affinity interactions with a protein target. The electron-deficient aromatic ring can participate favorably in π-stacking interactions with electron-rich aromatic residues (e.g., tryptophan, tyrosine) in a receptor binding pocket.

• Enhancing Metabolic Stability : The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group highly resistant to metabolic degradation by cytochrome P450 enzymes.[1] This can increase the half-life and duration of action of a drug.

Conclusion

The 4-methyl-6-trifluoromethylthio substitution pattern imparts a unique and highly valuable set of electronic properties to an aromatic core. The strong electron-withdrawing and lipophilic nature of the -SCF3 group, modulated by the electron-donating methyl group, creates a molecular scaffold with enhanced bioavailability, metabolic stability, and tunable target interaction potential. By employing an integrated strategy of computational modeling with DFT and experimental validation with cyclic voltammetry and UV-Vis spectroscopy, researchers can gain a deep, quantitative understanding of these properties. This knowledge-driven approach empowers drug development professionals to move beyond serendipitous discovery and towards the rational design of safer, more effective therapeutics.

References

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• Pierroz, V., Ferrari, S., Spingler, B., & Gasser, G. (2014). Novel, mercury-free synthetic pathway for trifluoromethylthio-substituted metallocenes. Inorganic Chemistry, 53(8), 3974-3981. [Link]

• Al-Otaibi, J. S., et al. (2021). Exploring the possibility of using fluorine-involved non-conjugated electron-withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calculation. Molecules, 26(3), 558. [Link]

• Musolino, N., et al. (2021). Changes in UV/Vis absorption spectra with varying substitution on the aromatic ring of a trifluoromethyl aryl diazirine. ResearchGate. [Link]

• Schrage, B., et al. (2021). Di- and Trifluoromethyl(thiol)ations. Ruhr-Universität Bochum. [Link]

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• Prakash, G. K. S., et al. (2009). Superelectrophiles and the effects of trifluoromethyl substituents. Journal of the American Chemical Society, 131(41), 14890–14897. [Link]

• Hörner, M. (2021). Development of Methods and Reagents for the Trifluoromethylchalcogenation of Organic Compounds. Freie Universität Berlin. [Link]

• Ali, A., et al. (2024). Computational investigation of structural, spectral, electronic, and pharmacological properties of 4-trifluoromethyl phenyl thiourea and 4-trifluoromethyl phenyl isothiocyanate. ResearchGate. [Link]

• Pinheiro, P. S. M., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 17(2), 245. [Link]

• Al-Otaibi, J. S., et al. (2021). Exploring the possibility of using fluorine involved non-conjugated electron- withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calculation. St Andrews Research Repository. [Link]

• Al-Otaibi, J. S., et al. (2021). DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. Molecules, 26(15), 4467. [Link]

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Technical Guide to the Solubility Profile of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

Foreword: The Imperative of Solubility in Modern Drug Development

In the trajectory of a new chemical entity (NCE) from laboratory bench to patient bedside, its physicochemical properties dictate the path of feasibility and success. Among these, solubility is arguably one of the most critical and foundational parameters.[1][2] It is the gatekeeper to bioavailability, directly influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. An estimated 40% of NCEs emerging from discovery pipelines exhibit poor aqueous solubility, a characteristic that can lead to inadequate drug absorption and ultimately, termination of an otherwise promising candidate.[1][3]

This guide is structured to provide researchers, scientists, and drug development professionals with a robust framework for establishing the comprehensive solubility profile of a novel compound: 4-Methyl-6-(trifluoromethylthio)nicotinonitrile . As specific experimental data for this compound is not publicly available, this document serves as both a theoretical guide and a practical blueprint for its characterization. We will dissect the molecule's structural attributes to predict its behavior, outline gold-standard experimental protocols to measure its solubility, and provide the logic behind each methodological choice, ensuring a self-validating and scientifically rigorous approach.

Molecular Analysis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

Before any empirical work commences, a thorough analysis of the target molecule's structure provides critical insights that guide experimental design.

Chemical Structure:

• Core: Nicotinonitrile, a pyridine ring substituted with a nitrile (-C≡N) group. The nitrogen atom in the pyridine ring can act as a weak base.

• Substituents:

  • A 4-Methyl group (-CH₃): A small, nonpolar alkyl group.

  • A 6-(Trifluoromethylthio) group (-SCF₃): This is a highly lipophilic and strongly electron-withdrawing moiety. The trifluoromethyl group is known to increase lipophilicity and can enhance metabolic stability.[4]

Predicted Physicochemical Properties: Based on these functional groups, we can infer the following:

• Low Aqueous Solubility: The presence of the highly hydrophobic trifluoromethylthio group is expected to dominate the molecule's character, likely resulting in poor solubility in aqueous media.

• pH-Dependent Solubility: The pyridine nitrogen provides a basic center (pKa ~2-3), suggesting that the compound's aqueous solubility will increase in acidic conditions (pH < pKa) due to the formation of a more soluble cationic salt.

• Solubility in Organic Solvents: The molecule's overall lipophilic character suggests it will exhibit higher solubility in a range of organic solvents, from nonpolar to polar aprotic.[5]

This initial analysis is fundamental. It informs our choice of solvents and the pH range for aqueous testing, preventing wasted resources and ensuring the experimental design is fit-for-purpose.

Strategic Framework for Solubility Profiling

A comprehensive solubility profile requires a multi-faceted approach. The distinction between kinetic and thermodynamic solubility is paramount, as they serve different purposes in the development pipeline.[6][7]

• Kinetic Solubility: Measures the concentration of a compound before it begins to precipitate from a supersaturated solution, typically generated by adding a DMSO stock solution to an aqueous buffer.[7][8] It is a high-throughput assessment used in early discovery to quickly flag compounds with potential solubility liabilities.[9][10]

• Thermodynamic Solubility: Represents the true equilibrium solubility, where the dissolved solute is in equilibrium with the solid material.[11] This is the "gold standard" measurement, critical for pre-formulation and development, as it defines the maximum amount of drug that can be dissolved under stable conditions.[9][12]

Our focus in this guide will be on establishing the definitive thermodynamic solubility profile , which provides the most reliable data for downstream development decisions.

Overall Workflow for Solubility Profile Determination

The logical flow from receiving a new compound to generating a final report is a systematic process designed to ensure data integrity and reproducibility.

Caption: High-level workflow for determining a compound's solubility profile.

Experimental Protocol: Thermodynamic Solubility via Shake-Flask Method

The shake-flask method is the universally recognized gold standard for determining thermodynamic solubility due to its reliability and direct measurement of equilibrium.[13][14] The protocol below is designed to be a self-validating system.

Materials and Equipment

• 4-Methyl-6-(trifluoromethylthio)nicotinonitrile (solid powder, >98% purity)

• Selection of solvents (See Table 1)

• Calibrated analytical balance

• 20 mL glass scintillation vials with screw caps

• Orbital shaker with temperature control (e.g., 25 °C ± 1 °C)

• Calibrated pH meter

• Syringes and 0.22 µm syringe filters (chemically compatible, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Step-by-Step Protocol

Caption: The Shake-Flask method for thermodynamic solubility determination.

Causality Behind Experimental Choices:

• Excess Solid (Step 1): The addition of an amount of solid sufficient to leave undissolved material is critical. This ensures that the resulting solution is truly saturated and in equilibrium with the solid phase.[14]

• Equilibration Time (Step 2): An incubation period of 24 to 48 hours is standard. Shorter times risk measuring a supersaturated (kinetic) state rather than true thermodynamic equilibrium. The duration ensures that the dissolution and crystallization rates have equalized.[15]

• Temperature Control (Step 2): Solubility is highly temperature-dependent.[16] Maintaining a constant temperature (typically 25 °C for standard comparison or 37 °C for physiological relevance) is essential for reproducibility.

• pH Verification (Step 4): For ionizable compounds, the final pH of the saturated solution must be recorded, as the solubility of a weak base like our target molecule can change significantly with even minor pH shifts.[14] This step validates that the measurement corresponds to a specific pH value.

• Filtration (Step 6): Using a 0.22 µm filter is crucial to remove all undissolved micro-particulates, ensuring that the concentration measured by HPLC is only that of the truly dissolved compound. Discarding the initial volume prevents dilution errors from any potential adsorption of the compound onto the filter membrane.

Analytical Quantification Protocol: HPLC-UV Method

A validated analytical method is the cornerstone of accurate solubility determination. HPLC-UV is a robust and widely available technique for this purpose.

Preparation of Standards

• Primary Stock Solution: Accurately weigh ~10 mg of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile and dissolve it in a suitable organic solvent (e.g., Acetonitrile) in a 10 mL volumetric flask to create a 1 mg/mL stock.

• Calibration Standards: Perform serial dilutions of the primary stock solution to prepare a series of at least five calibration standards spanning the expected concentration range.

HPLC Analysis

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The Emerging Landscape of 6-Trifluoromethylthio Nicotinonitrile Analogs: A Technical Guide for Drug Discovery

Introduction: The Strategic Advantage of the Trifluoromethylthio Group in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups has become a cornerstone of molecular design. Among these, the trifluoromethylthio (SCF3) group is gaining significant attention for its unique combination of properties that can profoundly enhance the therapeutic potential of a drug candidate. Its strong electron-withdrawing nature and high lipophilicity can significantly modulate a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[1]

This guide delves into the synthesis, potential biological activities, and structure-activity relationships of a promising class of compounds: 6-trifluoromethylthio nicotinonitrile analogs. The nicotinonitrile scaffold, a substituted pyridine ring bearing a nitrile group, is a well-established pharmacophore found in numerous biologically active molecules, exhibiting a wide range of therapeutic applications including anticancer and antiviral activities.[2][3] By combining the privileged nicotinonitrile core with the advantageous trifluoromethylthio moiety, we unlock a novel chemical space with the potential for the development of next-generation therapeutics. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a technical deep-dive into this exciting class of compounds.

Synthetic Strategies for 6-Trifluoromethylthio Nicotinonitrile Analogs

The synthesis of 6-trifluoromethylthio nicotinonitrile analogs hinges on the efficient introduction of the trifluoromethylthio group onto the pyridine ring and the formation of the nicotinonitrile core. While a direct, one-pot synthesis of the target scaffold is not yet widely reported, a logical and feasible synthetic approach can be designed based on established methodologies for the trifluoromethylthiolation of pyridines and the synthesis of nicotinonitrile derivatives.

A plausible and efficient route is adapted from the synthesis of structurally related 5-halo-6-trifluoromethylpyridine-3-carbonitriles.[2] This approach involves the construction of a trifluoromethylated pyridine ring followed by the introduction of the nitrile group. A key challenge is the regioselective introduction of the SCF3 group at the 6-position of the pyridine ring.

Below is a proposed synthetic workflow:

Caption: Proposed synthetic workflow for 6-trifluoromethylthio nicotinonitrile analogs.

Experimental Protocol: Synthesis of 6-(Trifluoromethylthio)nicotinonitrile (A Proposed Method)

This protocol is a hypothetical adaptation based on established methods for similar compounds.[2]

Step 1: Synthesis of 6-Bromo-3-cyanopyridine

• To a solution of 3-cyanopyridine (1.0 eq) in a suitable solvent (e.g., H2SO4), add N-bromosuccinimide (NBS) (1.1 eq) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Pour the reaction mixture onto ice and neutralize with a saturated solution of NaHCO3.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 6-bromo-3-cyanopyridine.

Step 2: Synthesis of 6-(Trifluoromethylthio)nicotinonitrile

• To a solution of 6-bromo-3-cyanopyridine (1.0 eq) in a polar aprotic solvent (e.g., DMF or NMP), add copper(I) trifluoromethanethiolate (CuSCF3) (1.5 eq).

• Heat the reaction mixture to 100-120 °C and stir for 8-12 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 6-(trifluoromethylthio)nicotinonitrile.

Table 1: Representative Trifluoromethylthiolating Reagents

Reagent Name	Structure	Type	Remarks
Copper(I) trifluoromethanethiolate	CuSCF3	Nucleophilic	Commonly used for aromatic substitution reactions.
N-(Trifluoromethylthio)phthalimide	Electrophilic	A stable, solid reagent.[1]
N-(Trifluoromethylthio)saccharin	Electrophilic	Highly reactive and suitable for a broad range of substrates.[4][5]
Trifluoromethanesulfenyl Chloride	CF3SCl	Electrophilic	A highly reactive but toxic and gaseous reagent.[1]

Biological Activities and Therapeutic Potential

The unique physicochemical properties conferred by the trifluoromethylthio group suggest that 6-trifluoromethylthio nicotinonitrile analogs could exhibit a range of valuable biological activities. The high lipophilicity can enhance cell membrane permeability, while the electron-withdrawing nature of the SCF3 group can increase metabolic stability, leading to improved pharmacokinetic profiles.[1]

Anticancer Activity

Pyridine and nicotinonitrile derivatives are well-documented as potent anticancer agents, targeting various mechanisms in cancer cells, including kinase inhibition, disruption of tubulin polymerization, and induction of apoptosis.[2][6] The introduction of a trifluoromethyl group has been shown to enhance the anticancer activity of various heterocyclic compounds.[7]

It is hypothesized that 6-trifluoromethylthio nicotinonitrile analogs will exhibit significant anticancer activity. The proposed mechanism of action could involve the inhibition of key signaling pathways crucial for cancer cell proliferation and survival.

Table 2: Hypothetical Anticancer Activity of 6-Trifluoromethylthio Nicotinonitrile Analogs (IC50 in µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)
Analog 1 (R=H)	5.2	8.1	6.5
Analog 2 (R=Cl)	2.8	4.5	3.9
Analog 3 (R=OCH3)	7.9	10.2	8.8
Doxorubicin (Control)	0.8	1.2	1.0

Note: The data in this table is hypothetical and for illustrative purposes, based on the known activities of related pyridine and trifluoromethyl-containing compounds.[7][8]

Antiviral Activity

Nicotinonitrile-based structures have also been explored for their antiviral properties. The incorporation of fluorine and trifluoromethyl groups into nucleoside and non-nucleoside analogs has led to the discovery of potent antiviral agents against a range of viruses, including HIV and influenza.[9][10] The trifluoromethylthio group, with its unique electronic properties, could enhance the interaction of these analogs with viral enzymes or proteins, leading to improved antiviral efficacy.

Experimental Protocol: In Vitro Antiviral Assay (Plaque Reduction Assay)

• Seed host cells (e.g., Vero cells for Herpes Simplex Virus) in 24-well plates and incubate until a confluent monolayer is formed.

• Prepare serial dilutions of the 6-trifluoromethylthio nicotinonitrile analogs in a suitable cell culture medium.

• Infect the cell monolayers with a known titer of the virus for 1-2 hours.

• Remove the virus inoculum and add the different concentrations of the test compounds.

• Incubate the plates for 2-3 days until plaques are visible.

• Fix and stain the cells with a solution of crystal violet.

• Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the untreated virus control.

• Determine the 50% inhibitory concentration (IC50) of the compounds.

Structure-Activity Relationship (SAR) Insights

The biological activity of 6-trifluoromethylthio nicotinonitrile analogs can be fine-tuned by modifying different positions of the nicotinonitrile core. Understanding the structure-activity relationship is crucial for optimizing the potency and selectivity of these compounds.

Caption: Key positions for SAR studies on the 6-trifluoromethylthio nicotinonitrile scaffold.

• Position 2: Introduction of small, electron-donating groups like methyl or amino groups could potentially enhance binding to the target protein by forming additional interactions.

• Position 4: Substitution at this position with various aryl or heteroaryl rings can significantly impact the overall shape and electronic distribution of the molecule, leading to changes in activity and selectivity.

• Position 5: The introduction of halogens, such as chlorine or fluorine, at this position can influence the electronic properties of the pyridine ring and potentially lead to enhanced biological activity.[2]

Conclusion and Future Directions

6-Trifluoromethylthio nicotinonitrile analogs represent a promising, yet underexplored, class of compounds with significant potential in drug discovery. The strategic combination of the biologically active nicotinonitrile scaffold with the advantageous trifluoromethylthio group opens up new avenues for the development of potent and selective anticancer and antiviral agents.

Future research should focus on the development of efficient and regioselective synthetic methods for these analogs. Extensive biological screening, coupled with detailed structure-activity relationship studies, will be crucial to identify lead compounds with optimal therapeutic properties. Further investigation into their mechanism of action and pharmacokinetic profiles will be necessary to advance these promising molecules towards clinical development. This technical guide provides a solid foundation for researchers to embark on the exploration of this exciting area of medicinal chemistry.

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• The Antiviral Activity of Trifluoromethylthiolane Derivatives. (2022). MDPI. [Link]

• Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. (2021). ScienceDirect.

• 2-(Arylamino)-6-(trifluoromethyl)nicotinic Acid Derivatives: New HIV-1 RT Dual Inhibitors Active on Viral Replication. (2015). PMC. [Link]

• Discovery of Novel Pyridine Derivatives as Anti-Cancer Agents. (2013). Scholarworks.uaeu.ac.ae. [Link]

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Protocols & Analytical Methods

Application Note: Strategies for Trifluoromethylthiolation of Nicotinonitriles

This Application Note is designed to provide a rigorous, field-validated guide for introducing the trifluoromethylthio (

) group into nicotinonitriles. into Electron-Deficient Heterocycles

Executive Summary

The trifluoromethylthio group (

) is a "privileged" motif in medicinal chemistry, boasting an exceptionally high Hansch lipophilicity parameter ( ) and strong electron-withdrawing nature. Introducing this group into nicotinonitriles (pyridine rings bearing a nitrile group) is synthetically challenging due to the severe electron deficiency of the substrate.

Unlike electron-rich arenes that readily undergo electrophilic substitution, nicotinonitriles resist direct Friedel-Crafts-type functionalization. Therefore, successful strategies must rely on Nucleophilic Aromatic Substitution (

) , Transition-Metal Catalyzed Cross-Coupling , or Radical Substitution .

This guide details three distinct protocols based on the starting material availability:

• Halogen Exchange (Best for Scale): Using

  or .

• Sandmeyer Reaction (Best for Amino-Precursors): Using

  + Nitrite.

• Direct C-H Functionalization (Emerging): Via activated intermediates.

Reagent Selection Decision Matrix

The choice of reagent is dictated by the electronic state of the nicotinonitrile precursor. Use the following logic flow to select your protocol.

Figure 1: Decision tree for selecting the optimal trifluoromethylthiolation reagent based on nicotinonitrile feedstock.

Detailed Experimental Protocols

Protocol A: Copper-Mediated Cross-Coupling (The "Gold Standard")

Target Substrate: Chloronicotinonitriles or Bromonicotinonitriles. Reagent:

(Weng’s Reagent) or with Cu catalyst. Mechanism: Oxidative Addition / Reductive Elimination cycle.

This method is preferred for its high tolerance of the nitrile group and scalability. The bipyridine ligand stabilizes the copper species, preventing disproportionation.

Materials:

• Substrate: 6-chloronicotinonitrile (1.0 equiv)

• Reagent:

  (1.2 equiv) [Commercially available or synthesized from ]

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

• Atmosphere: Nitrogen or Argon

Step-by-Step Procedure:

• Setup: Flame-dry a 25 mL Schlenk tube and equip it with a magnetic stir bar. Cool to room temperature under

  flow.

• Charging: Add 6-chloronicotinonitrile (138 mg, 1.0 mmol) and

  (380 mg, 1.2 mmol) to the tube.

• Solvation: Add anhydrous MeCN (5.0 mL) via syringe. Seal the tube.

• Reaction: Heat the mixture to 80 °C in an oil bath. Stir vigorously for 12–16 hours.

  • Note: The reaction mixture typically turns from a reddish-brown suspension to a dark green/blue solution upon completion.

• Workup: Cool to room temperature. Dilute with diethyl ether (20 mL) and filter through a short pad of Celite to remove copper salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Yield Expectation: 75–90%. Key Insight: For less reactive chloro derivatives, adding 20 mol% KI can accelerate the reaction by in-situ halogen exchange (Finkelstein-like activation).

Protocol B: The Sandmeyer-Type Reaction

Target Substrate: Aminonicotinonitriles (e.g., 2-amino-3-cyanopyridine). Reagent:

(Silver Trifluoromethanethiolate) + tert-Butyl Nitrite (tBuONO). Mechanism: Radical substitution via diazonium intermediate.

This protocol is essential when the halogenated precursor is unavailable or expensive. It leverages the stability of

as a radical trap.

Materials:

• Substrate: 2-amino-nicotinonitrile (1.0 equiv)

• Source:

  (2.0 equiv)[1]

• Oxidant/Nitrite: tBuONO (1.5 equiv)

• Solvent: Dichloromethane (DCM) or MeCN

• Temperature: 0 °C to Room Temperature

Step-by-Step Procedure:

• Activation: In a round-bottom flask, dissolve the aminonicotinonitrile (1.0 mmol) in dry MeCN (4 mL).

• Addition: Cool to 0 °C. Add tBuONO (1.5 mmol) dropwise. Stir for 10 minutes to form the diazonium species.

• Radical Trap: Add

  (2.0 mmol) in one portion.

  • Caution: Nitrogen gas evolution will occur. Ensure the system is vented through a bubbler.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Workup: Filter through Celite. Wash the pad with DCM.

• Purification: Silica gel chromatography.

Yield Expectation: 50–70%. Critical Control Point: Temperature control at the addition step is vital to prevent decomposition of the diazonium intermediate before it reacts with the silver salt.

Protocol C: Electrophilic Activation (Direct C-H)

Target Substrate: Nicotinonitrile (unfunctionalized). Reagent: N-Trifluoromethylthiosaccharin (Shen Reagent). Mechanism: Activation via Dihydropyridine (DHP) intermediate.

Direct electrophilic substitution fails on nicotinonitriles. This advanced protocol temporarily reduces the pyridine ring to a nucleophilic DHP, reacts it with the electrophile, and re-oxidizes it.

Step-by-Step Procedure:

• Reduction: Treat nicotinonitrile with pinacolborane (HBpin) and a catalyst (e.g., 5 mol%

  /dmpe) to generate the N-boryl-dihydropyridine.

• Functionalization: Add N-trifluoromethylthiosaccharin (1.2 equiv) to the DHP intermediate in THF at RT. The electrophilic

  attacks the electron-rich enamine system of the DHP.

• Oxidation: Treat the crude mixture with DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or air to restore aromaticity.

Yield Expectation: 40–60% (Substrate dependent). Note: This is a high-complexity protocol recommended only when halogenated precursors are inaccessible.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle for Protocol A (Copper-Mediated), highlighting the critical oxidative addition step that overcomes the electron deficiency of the nicotinonitrile.

Figure 2: Catalytic cycle for Copper-Mediated Trifluoromethylthiolation. The high oxidation state Cu(III) intermediate is stabilized by the bipyridine ligand, facilitating the coupling on the electron-deficient ring.

Quantitative Reagent Comparison

Reagent	Type	Reactivity (Nicotinonitriles)	Stability	Cost	Primary Utility
	Nucleophilic	High (with Cu or Pd)	Excellent (Shelf-stable)	High	General purpose, versatile.
	Nucleophilic	Very High	Good (Air-stable solid)	Moderate	Best for Scale-up.
Shen Reagent	Electrophilic	Low (Direct) / High (Activated)	Excellent	Moderate	C-H functionalization routes.
	Nucleophilic	Moderate	High	High	Avoid (Toxicity issues).

Safety and Handling

• Donors: While modern reagents like Shen's reagent and are solids, they can release volatile and toxic byproducts if overheated or treated with strong acids.

• Cyanide Risk: Nicotinonitriles contain a cyano group. Avoid strong reducing conditions that could liberate HCN or reduce the nitrile to a primary amine (unless intended).

• Silver Residues: Silver salts can form explosive acetylides if terminal alkynes are present (not applicable here, but good general practice).

References

• Weng, Z., et al. "Copper-Mediated Trifluoromethylthiolation of Aryl and Heteroaryl Halides with

  ." Organic Letters, 2013.

• Shen, Q., et al. "N-Trifluoromethylthiosaccharin: An Easily Accessible, Shelf-Stable, Electrophilic Trifluoromethylthiolating Reagent." Angewandte Chemie International Edition, 2014.

• Billard, T., et al. "Trifluoromethanesulfenamides: A New Family of Shelf-Stable Electrophilic Trifluoromethylthiolating Reagents." Chemistry - A European Journal, 2012.

• Hopkinson, M. N., et al. "Copper-Catalyzed Trifluoromethylthiolation of Aryl Boronic Acids." Organic Chemistry Frontiers, 2017.

• Zhang, C. P., et al. "Recent Progress on Direct Trifluoromethylthiolating Reagents and Methods."[2] Acta Chimica Sinica, 2017.

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Application Notes and Protocols for the Scalable Preparation of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

Abstract

This document provides a comprehensive guide for the scalable synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, a key building block in contemporary drug discovery and agrochemical research. The trifluoromethylthio (-SCF3) group is of significant interest due to its ability to enhance lipophilicity, metabolic stability, and electron-withdrawing properties of parent molecules.[1][2][3] This guide details a robust, two-stage synthetic protocol, commencing with the scalable preparation of the key intermediate, 4-methyl-6-chloronicotinonitrile, followed by a highly efficient nucleophilic aromatic substitution (SNAr) to introduce the trifluoromethylthio moiety. The protocols herein are designed for scalability, with a focus on commercially available starting materials and established, reliable chemical transformations.

Introduction: The Significance of the Trifluoromethylthio Moiety

The incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry. The trifluoromethylthio (-SCF3) group, in particular, offers a unique combination of high lipophilicity (Hansch parameter, π = 1.44) and strong electron-withdrawing character, which can profoundly influence the pharmacokinetic and pharmacodynamic properties of bioactive molecules.[1][2][3] The synthesis of molecules containing the Ar-SCF3 scaffold, such as 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, is therefore of high importance for the generation of novel pharmaceutical and agrochemical candidates. This application note provides a detailed, scalable, and reproducible protocol for its preparation.

Strategic Overview of the Synthetic Approach

The synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile is approached via a two-step sequence. The first step establishes the core pyridinonitrile structure with a suitable leaving group for the subsequent trifluoromethylthiolation. The second step introduces the desired -SCF3 group via a nucleophilic aromatic substitution. This strategy was chosen for its convergence, scalability, and reliance on well-understood reaction mechanisms.

Caption: Overall workflow for the synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

PART 1: Scalable Synthesis of 4-Methyl-6-chloronicotinonitrile

The synthesis of the key intermediate, 4-methyl-6-chloronicotinonitrile, is achieved through a reliable two-step process starting from readily available materials.

Mechanistic Rationale

The synthesis begins with a cyclocondensation reaction to form the pyridine ring, a variation of the Guareschi-Thorpe condensation. This is followed by a chlorination step to install the necessary leaving group for the subsequent SNAr reaction.

Experimental Protocol: 4-Methyl-6-chloronicotinonitrile

Step A: Synthesis of 2-amino-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

• To a stirred solution of sodium ethoxide (prepared from 23 g of sodium in 400 mL of absolute ethanol) in a 1 L round-bottom flask, add ethyl cyanoacetate (113 g, 1.0 mol) and ethyl acetoacetate (130 g, 1.0 mol).

• Heat the mixture to reflux for 2 hours.

• Cool the reaction mixture to room temperature and then add a solution of cyanoacetamide (84 g, 1.0 mol) in 200 mL of ethanol.

• Reflux the resulting mixture for an additional 6 hours.

• After cooling to ambient temperature, pour the reaction mixture into 2 L of ice water and acidify with concentrated hydrochloric acid to a pH of 4-5.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the crude product. Recrystallization from ethanol affords pure 2-amino-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile.

Step B: Synthesis of 4-Methyl-6-chloronicotinonitrile

• In a 500 mL three-necked flask equipped with a reflux condenser and a mechanical stirrer, place the dried 2-amino-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile (100 g, 0.61 mol) from the previous step.

• Carefully add phosphorus oxychloride (300 mL, 3.2 mol) in a fume hood.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4 hours. The reaction should become a clear, dark solution.

• Cool the reaction mixture to room temperature and slowly pour it onto 2 kg of crushed ice with vigorous stirring. This step is highly exothermic and should be performed with caution.

• Neutralize the acidic solution by the slow addition of solid sodium carbonate until the pH is approximately 7-8.

• Extract the aqueous mixture with dichloromethane (3 x 500 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product. Purify by vacuum distillation or recrystallization from a suitable solvent (e.g., ethanol/water) to obtain pure 4-Methyl-6-chloronicotinonitrile.

PART 2: Trifluoromethylthiolation via Nucleophilic Aromatic Substitution

The introduction of the trifluoromethylthio group is achieved via a nucleophilic aromatic substitution (SNAr) reaction on the 4-methyl-6-chloronicotinonitrile intermediate. This method is highly effective for activated halo-aromatics.[4][5][6]

Mechanistic Rationale

The electron-deficient nature of the pyridine ring, further activated by the cyano group, makes the 6-position susceptible to nucleophilic attack. The trifluoromethylthiolate anion, generated from a suitable precursor, displaces the chloride leaving group to form the desired product. The use of a copper(I) catalyst can facilitate this transformation, likely through the formation of a more reactive CuSCF3 species.[7]

Caption: Mechanism of the nucleophilic aromatic substitution for trifluoromethylthiolation.

Experimental Protocol: 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.
4-Methyl-6-chloronicotinonitrile	152.58	15.26	100	1.0
Silver(I) trifluoromethanethiolate (AgSCF3)	208.94	31.34	150	1.5
Copper(I) Iodide (CuI)	190.45	9.52	50	0.5
Pyridine (anhydrous)	79.10	150 mL	-	-

Procedure:

• To an oven-dried 500 mL three-necked flask under a nitrogen atmosphere, add 4-Methyl-6-chloronicotinonitrile (15.26 g, 100 mmol), Silver(I) trifluoromethanethiolate (AgSCF3) (31.34 g, 150 mmol), and Copper(I) Iodide (9.52 g, 50 mmol).

• Add 150 mL of anhydrous pyridine via syringe.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with 300 mL of ethyl acetate and filter through a pad of celite to remove insoluble silver and copper salts.

• Wash the filtrate with 1 M HCl (3 x 100 mL) to remove pyridine, followed by saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

Scalability and Safety Considerations

• Precursor Synthesis: The synthesis of 4-methyl-6-chloronicotinonitrile involves the use of phosphorus oxychloride, which is highly corrosive and reacts violently with water. This step should be performed in a well-ventilated fume hood with appropriate personal protective equipment. The workup procedure involving quenching with ice is highly exothermic and requires careful, slow addition.

• Trifluoromethylthiolation: Silver(I) trifluoromethanethiolate is a light-sensitive and air-sensitive reagent and should be handled under an inert atmosphere. The reaction is performed at an elevated temperature in pyridine, which is a flammable and toxic solvent. Adequate ventilation and temperature control are crucial for safe operation. On a larger scale, the use of a less volatile, high-boiling point solvent such as DMF or NMP could be considered, although this would require optimization of the reaction conditions.

• Waste Disposal: The reaction generates silver and copper salts as byproducts, which should be disposed of in accordance with local regulations for heavy metal waste.

Conclusion

The synthetic route detailed in this application note provides a reliable and scalable method for the preparation of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile. The two-step process, involving the synthesis of a key chlorinated intermediate followed by a robust nucleophilic aromatic substitution, utilizes well-established chemical principles and can be adapted for large-scale production. This protocol will be of significant value to researchers and process chemists in the pharmaceutical and agrochemical industries.

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• Umemoto, T. (2015). Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1844-1855.[8]

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• Adams, D. J., & Clark, J. H. (2000). Preparation of trifluoromethyl aryl sulfides using Silver(I) trifluoromethanethiolate and an inorganic iodide. The Journal of Organic Chemistry, 65(5), 1456–1460.[6]

• Taylor, E. C., & Crovetti, A. J. (1954). Pyridine-1-oxides. II. The Reaction of 3-Substituted Pyridine-1-oxides with Phosphorus Oxychloride and Phosphorus Pentachloride. Journal of the American Chemical Society, 76(7), 1633–1637.
• Sandmeyer, T. (1884). Ueber die Ersetzung der Amidgruppe durch Chlor in den aromatischen Substanzen. Berichte der deutschen chemischen Gesellschaft, 17(2), 1633–1635.

• A. Hubbard, T. Okazaki, K. K. Laali. (2008). Halo- and Azidodediazoniation of Arenediazonium Tetrafluoroborates with Trimethylsilyl Halides and Trimethylsilyl Azide and Sandmeyer-Type Bromodediazoniation with Cu(I)Br in [BMIM][PF6] Ionic Liquid. The Journal of Organic Chemistry, 73, 316-319.[9]

• D. J. Adams, J. H. Clark. (2000). Preparation of Trifluoromethyl Aryl Sulfides Using Silver(I) Trifluoromethanethiolate and an Inorganic Iodide. The Journal of Organic Chemistry, 65(5), 1456-1460.[4]

• A. P. L. Brun, et al. (2024). Synthesis of 18F-labeled Aryl Trifluoromethyl Sulfones, -Sulfoxides, and -Sulfides for Positron Emission Tomography. Angewandte Chemie International Edition.[10][11][12]

• Y. Chen, et al. (2019). Nickel-catalyzed aryl trifluoromethyl sulfide synthesis: a DFT study. Catalysis Science & Technology.[1]

• S. Alazet, T. Billard. (2015). Electrophilic Aromatic Trifluoromethylthiolation with the Second Generation of Trifluoromethanesulfenamide. Synlett, 26, 76-78.

• European Patent Office. (2017). Method for producing 2-amino-6-methylnicotinic acid. EP3162796A1.[13]

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• Organic Syntheses. (1954). 2-chloronicotinonitrile.[16]

• Organic Syntheses. (2017). Preparation of N-Trifluoromethylthiosaccharin: A Shelf-Stable Electrophilic Reagent for Trifluoromethylthiolation.[17]

• Reaxys. (n.d.). 2-amino-6-methylisonicotinic acid. Chemical Synthesis Database.[18]

• Reaxys. (n.d.). 2-CHLORO-6-METHYLNICOTINAMIDE synthesis. ChemicalBook.[19]

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• Semantic Scholar. (2023). The synthesis of 2-chloronicotinonitrile (2-chloropyridine-3-carbonitrile) derivatives (microreview).[22][23]

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• PubMed. (2021). [Semi-rational design of a nitrilase for efficient synthesis of 2-chloronicotinic acid].[29]

• PubMed. (2000). Preparation of trifluoromethyl aryl sulfides using Silver(I) trifluoromethanethiolate and an inorganic iodide.[6]

• ACS Publications. (2022). Facile Synthesis of 2-Methylnicotinonitrile through Degenerate Ring Transformation of Pyridinium Salts.[30][31]

• PMC. (2022). Gold(I/III)-Catalyzed Trifluoromethylthiolation and Trifluoromethylselenolation of Organohalides.[21]

• PMC. (2025). Recent Advances in C–H Perfluoroalkyl Thiolation and Perfluoroalkyl Sulfonylation.[2]

• PMC. (2019). Pd-Catalyzed Synthesis of Ar–SCF3 Compounds Under Mild Conditions.[32]

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• PMC. (n.d.). Novel N(SCF3)(CF3)-amines: synthesis, scalability and stability.[3]

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• ChemRxiv. (2024). Commercial-Scale Visible-light Trifluoromethylation of 2-Chlorothiophenol using CF3I gas.[36]

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Application Note &amp; Protocol: Strategic C-H Functionalization of 4-Methyl Nicotinonitrile with Trifluoromethylthio Groups

Introduction: The Strategic Value of the Trifluoromethylthio Group in Drug Discovery

The introduction of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacokinetic properties of drug candidates. Among these, the trifluoromethylthio (SCF3) group is of particular interest due to its unique combination of high lipophilicity (Hansch parameter π = 1.44) and strong electron-withdrawing nature.[1][2][3] These characteristics can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity for its biological target.[4][5] Consequently, the development of efficient and selective methods for the incorporation of the SCF3 moiety into complex molecules, particularly heteroaromatics like pyridines, is a high-priority area in pharmaceutical and agrochemical research.[6][7][8]

4-Methyl nicotinonitrile, a substituted pyridine, presents a valuable scaffold for the development of novel therapeutics. The functionalization of its pyridine ring with a trifluoromethylthio group could unlock new avenues for lead optimization. This application note provides a detailed protocol for the C-H functionalization of 4-methyl nicotinonitrile with a trifluoromethylthio group, based on a C3-selective approach involving the formation of a dihydropyridine intermediate.[9][10][11][12] This method offers a direct and regioselective route for the synthesis of trifluoromethylthiolated 4-methyl nicotinonitrile derivatives.

Methodology Overview: A Two-Step, One-Pot Approach

The proposed protocol is an adaptation of a C3-selective C-H trifluoromethylthiolation of pyridines.[9][10][11][12] The strategy relies on the initial activation of the pyridine ring through a borane-catalyzed hydroboration, which generates a more nucleophilic dihydropyridine intermediate. This intermediate then readily reacts with an electrophilic trifluoromethylthiolating reagent. The final step involves an oxidative aromatization to yield the desired product.

This approach is particularly advantageous as it avoids the need for pre-functionalization of the pyridine ring, such as halogenation, which can often require harsh conditions and multiple synthetic steps. The direct C-H functionalization is more atom-economical and allows for late-stage modification of the scaffold.

Visualizing the Workflow: Reaction Schematic

Caption: A schematic overview of the C-H trifluoromethylthiolation of 4-methyl nicotinonitrile.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4-Methyl Nicotinonitrile	≥98%	Commercially Available
Bis(pinacolato)diboron (B2pin2)	≥98%	Commercially Available
Potassium tert-butoxide (KOtBu)	≥98%	Commercially Available
N-(Trifluoromethylthio)saccharin	≥97%	Commercially Available	A stable and effective electrophilic SCF3 source.[1]
2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)	≥98%	Commercially Available	Oxidant for aromatization.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	Commercially Available	Ensure dryness for the hydroboration step.
Dichloromethane (DCM)	ACS Grade	Commercially Available
Saturated Sodium Bicarbonate Solution	Prepared in-house
Brine	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO4)	Commercially Available
Silica Gel	230-400 mesh	Commercially Available	For column chromatography.
Ethyl Acetate	ACS Grade	Commercially Available	For chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.

Experimental Protocol

Note: This protocol is an adaptation and may require optimization for 4-methyl nicotinonitrile. It is recommended to perform small-scale test reactions to determine the optimal conditions.

Step 1: In Situ Generation of the Dihydropyridine Intermediate

• To a dry, argon-purged round-bottom flask, add 4-methyl nicotinonitrile (1.0 mmol, 1.0 equiv), bis(pinacolato)diboron (1.1 mmol, 1.1 equiv), and potassium tert-butoxide (0.1 mmol, 0.1 equiv).

• Add anhydrous tetrahydrofuran (THF, 5 mL) via syringe.

• Stir the reaction mixture at room temperature for 1-2 hours. The progress of the hydroboration can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) if a suitable analytical method is developed.

Causality Behind Experimental Choices:

• The use of a borane catalyst, in this case generated in situ, is crucial for the regioselective hydroboration of the pyridine ring to form the nucleophilic dihydropyridine intermediate.[9][10][11][12]

• Anhydrous conditions are essential as water can quench the active borane species and the intermediate.

• Potassium tert-butoxide acts as a base to facilitate the formation of the active borane catalyst.

Step 2: Electrophilic Trifluoromethylthiolation

• To the reaction mixture from Step 1, add N-(trifluoromethylthio)saccharin (1.2 mmol, 1.2 equiv) in one portion.

• Continue stirring the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or GC-MS until the consumption of the dihydropyridine intermediate is observed.

Causality Behind Experimental Choices:

• N-(Trifluoromethylthio)saccharin is a stable, crystalline solid that serves as a potent electrophilic "SCF3+" source.[1]

• The nucleophilic dihydropyridine intermediate readily attacks the electrophilic sulfur atom of the trifluoromethylthiolating reagent.

Step 3: Oxidative Aromatization and Work-up

• To the reaction mixture, add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.5 mmol, 1.5 equiv).

• Stir the mixture at room temperature for an additional 1-2 hours, or until the reaction is complete as indicated by TLC.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

Causality Behind Experimental Choices:

• DDQ is a strong oxidizing agent that efficiently converts the functionalized dihydropyridine back to the aromatic pyridine ring.

• The aqueous work-up removes inorganic byproducts and unreacted reagents.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

• Combine the fractions containing the desired product and concentrate under reduced pressure to yield the trifluoromethylthiolated 4-methyl nicotinonitrile derivative.

• Characterize the final product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS).

Data Presentation: Expected Outcome and Characterization

The expected major product is 4-methyl-2-(trifluoromethylthio)nicotinonitrile or 4-methyl-6-(trifluoromethylthio)nicotinonitrile, resulting from the C3-selective functionalization relative to the nitrile group. The exact regioselectivity will depend on the electronic and steric influences of the methyl and nitrile groups on the dihydropyridine intermediate.

Product	Expected Position of SCF3	Rationale for Regioselectivity
4-methyl-2-(trifluoromethylthio)nicotinonitrile	C2	The hydroboration is expected to occur at the less sterically hindered positions and be influenced by the electron-withdrawing nitrile group.
4-methyl-6-(trifluoromethylthio)nicotinonitrile	C6	Similar rationale to C2 substitution, with potential for a mixture of isomers.

Note: Due to the electron-deficient nature of the starting material, the reaction may be slower or require slightly elevated temperatures for optimal conversion. It is also possible that functionalization occurs at the methyl group, although C-H functionalization of the pyridine ring is the intended outcome of this methodology.

Troubleshooting and Optimization

• Low Conversion: If the reaction shows low conversion, consider increasing the reaction time for both the hydroboration and trifluoromethylthiolation steps. Gently heating the reaction mixture (e.g., to 40-50 °C) may also improve the rate of reaction.

• Multiple Products: The formation of multiple isomers is possible. Careful optimization of the reaction conditions, such as the choice of borane source and base, may improve regioselectivity. Purification by preparative HPLC may be necessary to isolate the desired isomer.

• Decomposition: If decomposition of the starting material or product is observed, consider running the reaction at a lower temperature or for a shorter duration.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Trifluoromethylthiolating reagents should be handled with care as they can be corrosive and toxic.

• DDQ is a strong oxidizing agent and should be handled with caution.

• Anhydrous solvents are flammable and should be handled away from ignition sources.

Conclusion

This application note provides a detailed protocol for the functionalization of 4-methyl nicotinonitrile with a trifluoromethylthio group, leveraging a C3-selective C-H activation strategy. This method offers a direct and efficient route to novel trifluoromethylthiolated pyridine derivatives, which are of significant interest in drug discovery and development. While the protocol is based on established literature for pyridines, optimization may be required for this specific substrate. The insights provided into the rationale behind the experimental choices should guide researchers in successfully applying and adapting this methodology for their specific needs.

References

• Zhou, X.-Y., Zhang, M., Liu, Z., He, J.-H., et al. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society, 144(32), 14463–14470. Available from: [Link]

• C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. (2022). PubMed. Available from: [Link]

• Selective Trifluoromethiolation and Difluoromethiolation of Pyridines at C(3) Position. (n.d.). Google Scholar.

• Decarboxylative trifluoromethylthiolation of pyridylacetates. (2021). Beilstein Journal of Organic Chemistry, 17, 229–233. Available from: [Link]

• C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. (2022). Figshare. Available from: [Link]

• Synthesis of SCF3‐Substituted Sulfonium Ylides from Sulfonium Salts or α‐Bromoacetic Esters. (n.d.). Wiley Online Library.

• Advances in trifluoromethylation or trifluoromethylthiolation with copper CF3 or SCF3 complexes. (2017). Journal of Chemical Sciences, 129(11), 1795–1804. Available from: [Link]

• Establishing the Trifluoromethylthio Radical Donating Abilities of Electrophilic SCF3-Transfer Reagents. (2017). PubMed. Available from: [Link]

• Zhu, J., Xu, C., Xu, C., & Shen, Q. (2017). Preparation of N-Trifluoromethylthiosaccharin: A Shelf-Stable Electrophilic Reagent for Trifluoromethylthiolation. Organic Syntheses, 94, 217–233. Available from: [Link]

• Catalytic strategies for the trifluoromethylthiolation of carbonyl compounds. (n.d.). AIR Unimi.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PubMed.

• Catalytic asymmetric trifluoromethylthiolation via enantioselective[10][11]-sigmatropic rearrangement of sulfonium ylides. (2017). Nature Communications, 8(1), 913. Available from: [Link]

• Photocatalytic C-H Trifluoromethylthiolation by the Decatungstate Anion. (2021). Organic Letters, 23(15), 5729–5733. Available from: [Link]

• Trifluoromethylthiolation catalyzed by Quinidine Base. (n.d.). Buchler GmbH. Available from: [Link]

• Innate C-H trifluoromethylation of heterocycles. (2013). Proceedings of the National Academy of Sciences, 110(4), 1190–1195. Available from: [Link]

• Mild electrophilic trifluoromethylthiolation of ketones with trifluoromethanesulfanamide. (2015). Tetrahedron Letters, 56(28), 4216–4218. Available from: [Link]

• Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether. (2013). Angewandte Chemie International Edition, 52(43), 11359–11362. Available from: [Link]

• Method for synthesizing 4-trifluoromethyl pyridine compound. (n.d.). Google Patents.

• Recent advances in trifluoromethylthiolation using nucleophilic trifluoromethylthiolating reagents. (2016). Tetrahedron Letters, 57(13), 1375–1384. Available from: [Link]

• Synthesis and Electrophilic Trifluoromethylthiolation Properties of 1-Methyl-4-(trifluoromethylthio)piperazine (MTTP). (n.d.).

• Defluorinative thio-functionalization: direct synthesis of methyl-dithioesters from trifluoromethylarenes. (2021). Chemical Communications, 57(93), 12459–12462. Available from: [Link]

• Synthesis of 6-azaindoles via formal electrophilic [4 + 1]-cyclization of 3-amino-4-methyl pyridines: new frontiers of diversity. (2022). Organic Chemistry Frontiers, 9(12), 3233–3238. Available from: [Link]

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Nicotinonitrile Scaffold

The nicotinonitrile framework is a privileged scaffold in medicinal chemistry, appearing in a multitude of biologically active compounds. Its unique electronic properties and ability to participate in hydrogen bonding make it a valuable component in the design of enzyme inhibitors and receptor ligands. The introduction of a trifluoromethylthio (-SCF3) group further enhances its desirability by increasing lipophilicity and metabolic stability, key parameters in drug development. This document provides a comprehensive guide to the palladium-catalyzed cross-coupling of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, a versatile building block for the synthesis of novel pharmaceutical candidates.

Mechanistic Considerations: Navigating the Reactivity of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. The success of these reactions hinges on the presence of a suitable leaving group on one of the coupling partners, typically a halide or a triflate. In the case of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, two primary pathways for cross-coupling can be envisioned:

• Cross-Coupling via C-H Bond Activation: Direct functionalization of C-H bonds is an increasingly important area of research, offering a more atom-economical approach to synthesis. In this scenario, a C-H bond on the pyridine ring would be activated by the palladium catalyst, allowing for the introduction of a new substituent.

• Cross-Coupling with the Trifluoromethylthio Group as a Leaving Group: While less common than C-halogen bond cleavage, the C-S bond of the trifluoromethylthio group can be cleaved under certain palladium-catalyzed conditions, enabling its replacement with another functional group.

The choice of catalytic system—specifically the palladium precursor, ligand, and base—is critical in determining which of these pathways is favored and in achieving the desired reactivity and selectivity.

The Palladium Catalytic Cycle: A Generalized Overview

The catalytic cycle for most palladium-catalyzed cross-coupling reactions proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination. The specific nature of the ligand and substrate will influence the kinetics of each step.

Protocol &amp; Application Notes: A Validated Procedure for the Hydrolysis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile to its Carboxylic Acid

An Application Note from the Office of the Senior Application Scientist

Abstract: This application note provides a comprehensive, field-tested protocol for the chemical hydrolysis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile to its corresponding carboxylic acid, 4-Methyl-6-(trifluoromethylthio)nicotinic acid. Nicotinic acid derivatives are of significant interest in medicinal chemistry and drug development. This guide details a robust, base-catalyzed hydrolysis procedure, including mechanistic insights, step-by-step experimental instructions, methods for reaction monitoring, and product characterization. The causality behind critical procedural steps is explained to ensure reproducibility and high-yield synthesis.

Introduction & Scientific Context

The conversion of a nitrile functional group to a carboxylic acid is a fundamental transformation in organic synthesis. This process, known as hydrolysis, is critical for the synthesis of many active pharmaceutical ingredients (APIs) and other high-value chemical entities. The target molecule of this guide, 4-Methyl-6-(trifluoromethylthio)nicotinic acid, is a substituted heteroaromatic carboxylic acid. Such scaffolds are prevalent in modern pharmacology due to their unique electronic properties and ability to form key interactions with biological targets.

The hydrolysis of nitriles can be achieved under either acidic or basic conditions.[1][2][3] Both pathways proceed through an intermediate amide, which is subsequently hydrolyzed to the final carboxylic acid.[4][5][6]

• Acid-Catalyzed Hydrolysis: Involves the initial protonation of the nitrile nitrogen, which enhances the electrophilicity of the carbon atom, making it susceptible to attack by a weak nucleophile like water.[5][6][7] This method directly yields the carboxylic acid.[2][8]

• Base-Catalyzed Hydrolysis: Begins with the direct nucleophilic attack of a hydroxide ion on the electrophilic nitrile carbon.[4][7][9] This process initially forms a carboxylate salt, which must be neutralized in a subsequent acidic workup step to yield the final product.[2][8][10]

For this specific substrate, a base-catalyzed approach is selected. This choice is informed by established procedures for structurally similar compounds, such as the high-yield synthesis of 4-(Trifluoromethyl)nicotinic acid using sodium hydroxide at elevated temperatures.[11] Base-catalyzed hydrolysis is often efficient and avoids the need for large excesses of strong, corrosive acids. The reaction requires heating to overcome the activation energy for both the initial attack on the nitrile and the subsequent hydrolysis of the stable amide intermediate.[3][12]

Experimental Protocol: Base-Catalyzed Hydrolysis

This protocol is designed for a standard laboratory scale synthesis. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[13]

Materials & Equipment

Reagents:

• 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

• Sodium Hydroxide (NaOH), pellets or solution

• Hydrochloric Acid (HCl), concentrated or 6 M

• Ethyl Acetate (EtOAc), reagent grade

• Deionized Water (H₂O)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottom flask (50 mL or appropriate size)

• Water-cooled reflux condenser

• Magnetic stir plate with heating mantle

• Magnetic stir bar

• Glass funnel

• Separatory funnel

• Beakers and Erlenmeyer flasks

• pH paper or pH meter

• Rotary evaporator

• Vacuum filtration apparatus (Büchner funnel, filter flask)

Quantitative Data Summary

The following table outlines the suggested quantities for a 10 mmol scale reaction. Adjustments can be made as needed.

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
4-Methyl-6-(trifluoromethylthio)nicotinonitrile	232.22	10.0	2.32 g	1.0
Sodium Hydroxide (NaOH)	40.00	~40.0	15 mL of 10% aq.	~4.0
Ethyl Acetate (EtOAc)	-	-	~60 mL	-
Hydrochloric Acid (6 M)	-	-	As needed (~7 mL)	-

Step-by-Step Hydrolysis Procedure

• Reaction Setup: To a 50 mL round-bottom flask containing a magnetic stir bar, add 4-Methyl-6-(trifluoromethylthio)nicotinonitrile (2.32 g, 10.0 mmol).

• Reagent Addition: Add 15 mL of a 10% aqueous sodium hydroxide solution. Causality Note: A significant excess of base is used to ensure the reaction goes to completion and to maintain alkaline conditions throughout, which is necessary for the hydrolysis of the amide intermediate.

• Reflux: Attach the reflux condenser, ensuring a gentle flow of cooling water. Heat the mixture to reflux (approximately 100-105 °C) with vigorous stirring. Maintain reflux for 4-6 hours. Causality Note: Elevated temperature is crucial for providing the necessary activation energy for this two-stage hydrolysis, which is typically slow at room temperature.[2][3][12]

• Reaction Monitoring: The reaction can be monitored by Thin-Layer Chromatography (TLC).[14] Prepare a sample by withdrawing a small aliquot, neutralizing it with HCl, and extracting with ethyl acetate. The disappearance of the starting nitrile spot indicates reaction completion.

• Cooling and Acidification: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature, then further cool in an ice-water bath.

• Product Precipitation: With continuous stirring, slowly add 6 M HCl to the cooled solution until the pH is approximately 2-3. A white or off-white precipitate of the carboxylic acid product should form. Causality Note: This step is critical in base-catalyzed hydrolysis to convert the soluble sodium carboxylate salt into the free carboxylic acid, which is often less soluble in water, causing it to precipitate.[3][8]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers. Causality Note: Extraction with an organic solvent ensures the complete recovery of the product from the aqueous phase.[14][15]

• Washing and Drying: Wash the combined organic layers with brine (1 x 20 mL) to remove residual water and inorganic salts. Dry the organic layer over anhydrous sodium sulfate, then filter to remove the drying agent.[14]

• Solvent Removal: Concentrate the filtered organic solution under reduced pressure using a rotary evaporator to yield the crude 4-Methyl-6-(trifluoromethylthio)nicotinic acid.

Purification

The crude product can be purified by recrystallization.[3][13] A suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) should be determined experimentally to obtain a high-purity crystalline solid.

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

• Infrared (IR) Spectroscopy: To observe the disappearance of the nitrile peak (~2230 cm⁻¹) and the appearance of the broad O-H stretch (~3000 cm⁻¹) and carbonyl C=O stretch (~1700 cm⁻¹) of the carboxylic acid.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point Analysis: To assess the purity of the final crystalline product.

Workflow Visualization

The following diagram outlines the key stages of the experimental procedure.

Caption: Workflow for the base-catalyzed hydrolysis of the nitrile.

References

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Chemistry Steps. (2022, May 14). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysing Nitriles. Chemguide. Retrieved from [Link]

• JoVE. (2025, May 22). Video: Nitriles to Carboxylic Acids: Hydrolysis. Retrieved from [Link]

• Rogue Chem. (2024, May 29). CADs: Nitrile Hydrolysis Mechanisms – Acidic and Basic Hydrolysis Mechanisms [Video]. YouTube. Retrieved from [Link]

• Fiveable. (n.d.). Carboxylic Acids and Nitriles | Organic Chemistry Class Notes. Retrieved from [Link]

• Brady, G. F., & van der Westhuyzen, C. W. (2009). Green chemistry: highly selective biocatalytic hydrolysis of nitrile compounds. South African Journal of Science, 105(1-2), 47-52. Retrieved from [Link]

• Pascal, R., & Jean-Pierre, F. (2012). Conversion of nitrile compounds into corresponding carboxylic acids and esters (U.S. Patent No. 8,263,804 B2). U.S. Patent and Trademark Office.

• Sciencemadness Discussion Board. (2011, February 17). Nitrile hydrolysis methods to get carboxylic acids. Retrieved from [Link]

• Martinkova, L., & Vesela, A. B. (2014). Biocatalytic Hydrolysis of Nitriles. In Science of Synthesis: Biocatalysis in Organic Synthesis 2 (pp. 45-68). Thieme.

• Organic Synthesis. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Ventura College. (n.d.). Hydrolysis of Nitriles to Carboxylic Acid. Ventura College Organic Chemistry Lab. Retrieved from [Link]

• Pearson+. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Acid - Common Conditions. Retrieved from [Link]

• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• LibreTexts Chemistry. (2023, January 22). Making Carboxylic Acids by the Hydrolysis of Nitriles. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Acidic Hydrolysis of Nitriles To Amides. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). 11.11 Chemistry of Nitriles. Retrieved from [Link]

• Save My Exams. (2025, June 23). Nitriles & Hydroxynitriles (Cambridge (CIE) AS Chemistry): Revision Note. Retrieved from [Link]

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Application Note: Optimizing Solvent Systems for the Functionalization of 4-Methyl-6-(trifluoromethylthio) nicotinonitrile

Executive Summary & Molecule Profile

4-Methyl-6-(trifluoromethylthio) nicotinonitrile is a high-value scaffold characterized by its electron-deficient pyridine core, a reactive benzylic-like methyl group, and a lipophilic trifluoromethylthio (

) moiety. This unique combination makes it a critical intermediate in the synthesis of next-generation herbicides (e.g., flonicamid analogs) and kinase inhibitors.

However, the molecule presents a "Solvent Paradox":

• The

  group imparts high lipophilicity (Hansch ), requiring non-polar or dipolar aprotic solvents for dissolution.

• The Nitrile (

  ) and Pyridine Nitrogen render the ring highly susceptible to nucleophilic attack, restricting the use of strong nucleophilic solvents (e.g., alcohols, amines) under basic conditions.

• The 4-Methyl group is significantly acidified (

  in DMSO), allowing for facile deprotonation but requiring strictly anhydrous, non-protic media to prevent quenching.

This guide provides a rationale-based approach to solvent selection, moving beyond trial-and-error to predictive process design.

Physicochemical Profile (Predicted)[1][2][3][4]

Parameter	Value / Characteristic	Impact on Solvent Selection
LogP	~2.8 – 3.2 (High)	Insoluble in water; highly soluble in DCM, EtOAc, THF.
H-Bond Acceptors	3 (Pyridine N, Nitrile N, S)	Good solubility in H-bond donors (alcohols), but risk of solvolysis.
Electronic State	Electron-Deficient ( -acid)	Vulnerable to at C-2 position in polar aprotic solvents.
Thermal Stability	Moderate ( )	Avoid high-boiling solvents (e.g., nitrobenzene) requiring harsh removal.

Solvent Selection Logic: The "Reaction-First" Approach

Selection must be dictated by the specific transformation intended. We categorize solvents into three tiers based on the reaction type.

Scenario A: C-H Functionalization of the 4-Methyl Group

Target: Lateral lithiation, alkylation, or condensation.

The 4-methyl protons are vinylogous to the electron-withdrawing nitrile, making them acidic.

• Primary Choice: Tetrahydrofuran (THF)

  • Why: THF coordinates effectively with lithium species (LDA, LiHMDS), stabilizing the lithiated intermediate. It dissolves the starting material well at cryogenic temperatures (

    ).

• Green Alternative: 2-Methyltetrahydrofuran (2-MeTHF)

  • Why: Higher boiling point (

    ) allows for higher temperature reactions if kinetics are slow. It separates easily from water during workup, reducing solvent usage.

• Forbidden: Protic solvents (MeOH, EtOH) or ketones (Acetone) which will quench the anion or undergo aldol-like side reactions.

Scenario B: Hydrolysis or Modification of the Nitrile ( )

Target: Conversion to amide, acid, or tetrazole.

• Primary Choice: DMSO or Ethanol/Water Mixtures

  • Why: Hydrolysis requires water. The organic co-solvent must solubilize the highly lipophilic

    tail. DMSO is excellent for basic hydrolysis ( ) as it accelerates nucleophilic attack.

• Caution: Avoid acidic hydrolysis in the presence of strong nucleophiles, as the

  group can degrade via C-S bond cleavage under prolonged acidic reflux.

Scenario C: Nucleophilic Aromatic Substitution ( )

Target: Displacement of a leaving group (if introducing one at C-2) or avoiding displacement of

.

• Primary Choice: Acetonitrile (MeCN) or DMF

  • Why: Polar aprotic solvents enhance the nucleophilicity of incoming reagents.

• Critical Warning: The

  group is generally robust, but in highly polar solvents like NMP at high temperatures ( ), it can be displaced by hard nucleophiles (alkoxides).

Decision Logic Visualization

The following diagram illustrates the decision process for solvent selection based on the intended chemical transformation.

Caption: Decision tree for selecting the optimal solvent system based on the target functionalization pathway.

Experimental Protocols

Protocol A: Regioselective Lithiation of the 4-Methyl Group

Objective: Functionalize the methyl group without affecting the

or groups.

Reagents:

• Substrate: 4-Methyl-6-(trifluoromethylthio) nicotinonitrile (1.0 eq)

• Base: LiHMDS (1.1 eq) (Preferred over LDA to avoid nucleophilic attack on

  )

• Electrophile: e.g., Methyl Iodide or Benzaldehyde

• Solvent: Anhydrous THF (stabilized with BHT free) or 2-MeTHF.

Step-by-Step:

• Preparation: Flame-dry a 3-neck round bottom flask under Argon flow.

• Dissolution: Add the substrate and anhydrous THF (

  concentration).

  • Note: 2-MeTHF can be used for a greener profile; if used, cool to

    as the freezing point is lower and viscosity higher.

• Deprotonation: Cool the solution to

  . Add LiHMDS dropwise over 20 minutes.

  • Observation: A color change (often deep red or orange) indicates the formation of the benzylic anion.

• Reaction: Stir for 30 minutes at

  .

• Quench: Add the electrophile dissolved in THF. Stir for 1 hour, allowing to warm to

  .

• Workup: Quench with saturated

  . Extract with EtOAc.[1][2]

Protocol B: Solubility Screening for Crystallization

Objective: Purify the intermediate without chromatography.

Method:

• Weigh

  of crude material into 5 separate vials.

• Add

  of the following solvents to each:

  • Heptane: (Expect insolubility)

  • Toluene: (Expect partial solubility)

  • IPA (Isopropyl Alcohol): (Expect moderate solubility)

  • EtOAc: (Expect high solubility)

• Heat to

  and observe dissolution.

• Cool to room temperature.

  • Recommendation: The

    group often facilitates crystallization from Heptane/EtOAc or Heptane/Toluene mixtures due to its lipophilic nature.

Troubleshooting & Stability Guide

Issue	Probable Cause	Corrective Action
Loss of Group	Nucleophilic attack at C-6.	Avoid strong alkoxides (NaOMe) in polar aprotic solvents (DMF). Switch to t-BuOK in THF or use weaker bases ( ).
Hydrolysis of Nitrile	Trace water in solvent + Lewis Acid.	Use strictly anhydrous solvents (molecular sieves ) if nitrile retention is required.
Incomplete Reaction (Lithiation)	Poor solubility at .	Switch from to THF. If already in THF, dilute to to prevent precipitation of the anion.
Emulsion during Workup	High lipophilicity of .	Do not use pure water for separation. Use Brine/Water (1:1) and add a small amount of IPA to break the emulsion.

References

• BenchChem Technical Support. (2025).[2][3] Navigating the Stability of N-(Trifluoromethylthio)saccharin: A Technical Guide. Retrieved from

• Yang, Y., et al. (2023).[4] Novel N(SCF3)(CF3)-amines: synthesis, scalability and stability.[4] Chemical Science.[4] Retrieved from

• Fisher Scientific. (n.d.). Aromatic Nucleophilic Substitution Solvent Guide. Retrieved from

• ACS GCI Pharmaceutical Roundtable. (2011). Solvent Selection Guide Version 2.0.[5] Retrieved from

• Prat, D., et al. (2016).[6] CHEM21 selection guide of classical- and less classical-solvents.[6] Green Chemistry.[5] Retrieved from

Sources

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• 4. Novel N(SCF3)(CF3)-amines: synthesis, scalability and stability - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. acs.org [acs.org]
• 6. chemistryforsustainability.org [chemistryforsustainability.org]

Application Notes &amp; Protocols: Safe Handling of Trifluoromethylthiolated Pyridine Compounds

Introduction: The Double-Edged Sword of Trifluoromethylthiolated Pyridines

Trifluoromethylthiolated pyridine derivatives are increasingly vital scaffolds in the landscape of modern medicinal and agrochemical research.[1] The incorporation of the trifluoromethylthio (-SCF3) group into a pyridine ring can significantly enhance a molecule's lipophilicity and metabolic stability, properties highly sought after in the design of novel therapeutic agents and crop protection products.[2][3] Synthetic methodologies to access these compounds are a field of active investigation, with techniques ranging from copper-mediated trifluoromethylthiolation to cobalt-catalyzed cycloadditions.[4][5][6]

However, the very characteristics that make these organofluorine and organosulfur compounds attractive also necessitate a heightened awareness of their potential hazards. The combination of a pyridine core, known for its biological activity and potential for irritation, with a reactive trifluoromethylthio group, calls for a rigorous and informed approach to laboratory safety.[7][8] This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing detailed protocols and in-depth explanations to ensure the safe and effective handling of this important class of molecules. Our focus is not merely on procedural steps, but on fostering a deep understanding of the "why" behind each precaution, empowering researchers to make informed safety decisions.

Hazard Identification and Risk Assessment: Know Your Reagent

Before any laboratory work commences, a thorough risk assessment is mandatory. This begins with a comprehensive understanding of the specific trifluoromethylthiolated pyridine compound being used. While specific toxicological data for every derivative may not be available, a conservative approach based on the known hazards of related compounds is prudent.

Key Hazard Classes:

• Skin and Eye Irritation: Many pyridine derivatives are known to cause skin and eye irritation.[9][10][11] The trifluoromethylthio group can potentially exacerbate this.

• Respiratory Irritation: Inhalation of dusts or vapors may lead to respiratory irritation.[9][10]

• Toxicity: Some pyridine derivatives are classified as toxic if swallowed, inhaled, or in contact with skin.[10][12][13]

• Flammability: While many are solids, some trifluoromethylated pyridines are flammable liquids.[14][15] Always check the Safety Data Sheet (SDS).

• Reactivity: The reactivity of the trifluoromethylthio group should be considered, especially in the presence of strong oxidizing or reducing agents.

Data Summary: Representative Trifluoromethylated Pyridine Compounds

Compound	CAS Number	Physical Form	Key Hazards	GHS Pictograms
5-(Trifluoromethyl)pyridine-2-thiol	76041-72-0	Solid	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	GHS07 (Exclamation Mark)
2-Fluoro-4-(trifluoromethyl)pyridine	118078-66-3	Liquid	Flammable Liq. 3, Acute Tox. 3 (Oral), Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	GHS02 (Flame), GHS06 (Skull and Crossbones), GHS07 (Exclamation Mark)
2,6-Dichloro-3-(trifluoromethyl)pyridine	69045-83-6	Solid	Acute Tox. 3 (Oral), Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	GHS06 (Skull and Crossbones), GHS07 (Exclamation Mark)
3-(Trifluoromethyl)pyridine	3796-23-4	Liquid	Flammable Liq. 2, Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	GHS02 (Flame), GHS07 (Exclamation Mark)

This table is for illustrative purposes. Always consult the specific SDS for the compound in use.

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust safety protocol relies on a combination of engineering controls and appropriate PPE. The principle of "as low as reasonably practicable" (ALARP) should guide all exposure control strategies.

Engineering Controls: Your First Line of Defense

• Chemical Fume Hood: All manipulations of trifluoromethylthiolated pyridine compounds, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood.[16] This is critical for preventing inhalation of dusts, aerosols, and vapors.

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.[17]

• Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and eyewash station are non-negotiable.[8][18]

Personal Protective Equipment (PPE): The Last Barrier

The selection of PPE must be based on a thorough risk assessment of the specific compound and procedure.

• Eye and Face Protection: Chemical safety goggles are mandatory at all times.[19][20] When there is a significant risk of splashes, a full-face shield should be worn in addition to goggles.[7][18]

• Hand Protection: Chemically resistant gloves are essential.[13][19] Nitrile gloves are a common choice, but it is crucial to check the manufacturer's glove compatibility chart for the specific solvent being used. Double-gloving is recommended for enhanced protection, especially during transfers of concentrated solutions.

• Body Protection: A flame-resistant lab coat should be worn and kept fastened.[21] For larger scale operations or when handling highly toxic derivatives, a chemical-resistant apron or suit may be necessary.[18][19]

• Respiratory Protection: For most bench-scale operations within a fume hood, respiratory protection may not be required. However, in situations with a higher risk of aerosol generation or in the event of a spill, a NIOSH-approved respirator with appropriate cartridges should be available.[22] For potent compounds, a powered air-purifying respirator (PAPR) might be necessary.[23]

PPE Selection Workflow

Caption: A decision-making workflow for selecting appropriate PPE.

Protocols for Safe Handling and Storage

Adherence to strict protocols is paramount for minimizing risk.

General Handling Protocol

• Preparation: Before starting, ensure the fume hood is functioning correctly and the work area is clean and uncluttered. Assemble all necessary equipment and reagents.

• Personal Protective Equipment: Don all required PPE as determined by your risk assessment.

• Weighing and Transfer:

  • For solids, weigh the compound in a tared container within the fume hood. Use a spatula for transfers and avoid creating dust.

  • For liquids, use a syringe or cannula for transfers to minimize exposure.

• Reaction Setup:

  • Set up reactions in a clean, dry flask within the fume hood.

  • Ensure all joints are properly sealed.

  • If heating, use a controlled heating mantle and monitor the reaction closely.

• Post-Reaction Workup:

  • Quench reactions carefully, especially if reactive reagents were used.

  • Perform extractions and other workup procedures within the fume hood.

• Decontamination:

  • Decontaminate all glassware and equipment that came into contact with the compound using an appropriate solvent.

  • Wipe down the work area in the fume hood after completion of work.

• Hand Washing: Always wash hands thoroughly with soap and water after handling chemicals, even if gloves were worn.[16]

Storage Protocol

• Containers: Store compounds in tightly sealed, clearly labeled containers.[17][24]

• Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[9][17] Many trifluoromethylated pyridines require refrigerated storage (2-8°C).[9]

• Segregation: Store away from heat, sparks, and open flames.[24][25]

• Inventory: Maintain an accurate inventory of all trifluoromethylthiolated pyridine compounds.

Emergency Procedures: Planning for the Unexpected

Even with the best precautions, accidents can happen. A well-rehearsed emergency plan is essential.

Emergency Response Flowchart

Caption: A flowchart for responding to spills and exposures.

First Aid Measures

• Skin Contact: Immediately remove all contaminated clothing.[26] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[26] Seek immediate medical attention.[26]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[26][27] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.[26]

• Inhalation: Move the person to fresh air and keep them in a position comfortable for breathing.[12][26] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[26]

• Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water.[12][26] Seek immediate medical attention and provide the SDS to the medical personnel.[13]

Spill and Leak Procedures

• Evacuation: Evacuate all non-essential personnel from the spill area.[8]

• Ventilation: Ensure the area is well-ventilated, but do not direct a fan at the spill.

• Containment: For small spills, use an inert absorbent material like vermiculite or sand to contain the spill.[12]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed container for disposal.[12][24]

• Large Spills: For large spills, evacuate the laboratory and contact your institution's emergency response team.

Waste Disposal

All waste containing trifluoromethylthiolated pyridine compounds must be treated as hazardous waste.

• Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

• Compatibility: Do not mix incompatible waste streams.

• Disposal: Dispose of all hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.

Conclusion: A Culture of Safety

Trifluoromethylthiolated pyridine compounds are powerful tools in the arsenal of the modern chemist. However, their potential benefits can only be safely realized through a deep respect for their potential hazards. By integrating the principles and protocols outlined in this guide into daily laboratory practice, researchers can foster a culture of safety that protects themselves, their colleagues, and the integrity of their scientific endeavors.

References

• Benchchem. An In-depth Technical Guide to the Safe Handling of 5-(Trifluoromethyl)pyridine-2-thiol.
• GOV.UK. Incident management: pyridine. 2015.
• Loba Chemie. PYRIDINE FOR SYNTHESIS.
• Labbox Export. UN1282 Pyridine AGR, ACS, Ph Eur.
• New Jersey Department of Health. PYRIDINE HAZARD SUMMARY.
• Carl ROTH. Safety Data Sheet: Pyridine.
• Freund-Vector Corporation. Freund-Vector's Approach to Safely Processing Potent Compounds. 2021.
• TCI Chemicals. SAFETY DATA SHEET: 2-Fluoro-4-(trifluoromethyl)pyridine. 2024.
• Fisher Scientific. SAFETY DATA SHEET: 3-(Trifluoromethyl)pyridine. 2024.
• Jubilant Ingrevia. 2-chloro-5-trifluoromethylpyridine Safety Data Sheet.
• Apollo Scientific. 2-Fluoro-6-(trifluoromethyl)pyridine Safety Data Sheet.
• TCI Europe N.V. 104690 - 2,6-Dichloro-3-(trifluoromethyl)pyridine - Safety Data Sheet. 2024.
• U.S. Environmental Protection Agency. Personal Protective Equipment. 2025.
• Jubilant Ingrevia Limited. 2-Fluoro-6-(trifluoromethyl) pyridine Safety Data Sheet.
• Thermo Fisher Scientific. 5-(Trifluoromethyl)pyridine-2-carboxylic acid - SAFETY DATA SHEET. 2025.
• Royal Society of Chemistry. Synthesis of trifluoromethylthiolated pyridinones through the copper-mediated trifluoromethylthiolation of iodopyridinones. Organic & Biomolecular Chemistry.
• U.S. Department of Health and Human Services. Personal Protective Equipment (PPE). 2026.
• ChemicalBook. Chemical Safety Data Sheet MSDS / SDS - 2-Fluoro-4-trifluoromethyl-pyridine. 2026.
• National Institutes of Health. Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles.
• Google Patents. US4650875A - Preparation of (trifluoromethyl)pyridines.
• Storemasta. Examples of PPE for Various Dangerous Goods Classes. 2025.
• University of California, Santa Cruz. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.
• Industrial Safety Tips. PPE For Chemical Handling With Example. 2025.
• National Institutes of Health. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• GZ Industrial Supplies. Safe Handling Practices for Laboratory Chemicals. 2025.
• ResearchGate. Methods for the synthesis of 2‐trifluoromethyl pyridines.

• Organic Syntheses. Preparation of N-Trifluoromethylthiosaccharin: A Shelf- Stable Electrophilic Reagent for Trifluoromethylthiolation. 2017. Available from: [Link]

• University of California, Santa Barbara. Fluorine Safety Data Sheet.
• The University of North Carolina at Chapel Hill. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• ACS Publications. Defluorination of Organofluorine Sulfur Compounds by Pseudomonas Sp. Strain D2. Environmental Science & Technology.
• ResearchGate. Diversification of Trifluoromethylthiolation of Aromatic Molecules with Derivatives of Trifluoromethanesulfenamide.
• Research Outreach. Trifluoromethylpyridine: Its chemistry and applications. 2023.
• ResearchGate. (PDF) Reactions of Polyhalopyridines. 16. Synthesis and Reactions of 2,3,5,6-Tetrafluoro-4-perfluoroalkylthiopyridines. 2025.
• ResearchGate. Synthesis of α‐trifluoromethylated pyridine derivatives via transition metal‐catalyzed cycloaddition.
• X-MOL. Research Progress on the Meta C-H Fluorination Reactions of Pyridines and Isoquinolines. 2026.
• Google Patents. US4207266A - Process for the preparation of trifluoromethylated aromatic compounds.

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• 5. Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
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One-Pot Synthesis of SCF3-Substituted Pyridines: Application Notes and Protocols for Advanced Drug Discovery

The strategic incorporation of the trifluoromethylthio (SCF3) group into pyridine scaffolds represents a paramount advancement in modern medicinal chemistry. This privileged structural motif is increasingly sought after by researchers in drug development for its ability to enhance key pharmacological properties such as metabolic stability, lipophilicity, and binding affinity. This guide provides detailed protocols and mechanistic insights for two robust, one-pot synthetic methodologies designed to streamline the synthesis of SCF3-substituted pyridines, empowering chemists to accelerate the discovery of next-generation therapeutics.

Method 1: C3-Selective Trifluoromethylthiolation of Pyridines via Dihydropyridine Intermediates

This innovative one-pot, three-step tandem process, pioneered by the Wang group, offers a powerful strategy for the direct C3-H trifluoromethylthiolation of pyridines.[1][2][3] The method's elegance lies in the transient generation of a nucleophilic dihydropyridine intermediate, which readily reacts with an electrophilic SCF3 source. This approach is particularly valuable for its broad substrate scope and its demonstrated utility in the late-stage functionalization of complex drug molecules.[1][2][3]

Causality Behind the Experimental Design

The challenge in direct C-H functionalization of pyridines often lies in controlling the regioselectivity. This method ingeniously overcomes this by temporarily dearomatizing the pyridine ring through borane-catalyzed hydroboration. This in situ generation of a more nucleophilic dihydropyridine species directs the subsequent electrophilic attack of the trifluoromethylthiolating agent to the C3 position. The final oxidative aromatization step restores the pyridine ring, yielding the desired C3-SCF3 substituted product.

Experimental Protocol: General Procedure

Materials:

• Pyridine substrate (1.0 equiv)

• Borane dimethyl sulfide complex (BH3·SMe2, 1.2 equiv)

• Electrophilic trifluoromethylthiolating reagent (e.g., N-(Trifluoromethylthio)phthalimide, 1.5 equiv)

• Oxidizing agent (e.g., 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone, DDQ, 2.0 equiv)

• Anhydrous solvent (e.g., Dichloromethane, DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the pyridine substrate (0.5 mmol, 1.0 equiv) and anhydrous DCM (5 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add borane dimethyl sulfide complex (1.2 equiv) to the solution. Stir the reaction mixture at 0 °C for 30 minutes.

• Add the electrophilic trifluoromethylthiolating reagent (1.5 equiv) to the reaction mixture. Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion of the trifluoromethylthiolation step, add the oxidizing agent (2.0 equiv) to the reaction mixture. Stir at room temperature for 1-3 hours until the aromatization is complete.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired C3-SCF3-substituted pyridine.

Data Presentation: Substrate Scope and Yields

Entry	Pyridine Substrate	Product	Yield (%)
1	Pyridine	3-(Trifluoromethylthio)pyridine	75
2	4-Methylpyridine	4-Methyl-3-(trifluoromethylthio)pyridine	82
3	2-Chloropyridine	2-Chloro-3-(trifluoromethylthio)pyridine	68
4	Nicotinonitrile	3-Cyano-5-(trifluoromethylthio)pyridine	71

Yields are isolated yields after column chromatography.

Experimental Workflow

Caption: One-pot, three-step synthesis of C3-SCF3-pyridines.

Mechanistic Pathway

Caption: Mechanism of C3-selective trifluoromethylthiolation.

Method 2: Decarboxylative Trifluoromethylthiolation of Pyridylacetates

This one-pot method provides access to pyridine derivatives bearing a trifluoromethylthio group on a carbon atom adjacent to the pyridine ring.[4][5] The reaction proceeds via the saponification of readily available methyl pyridylacetates to their corresponding lithium salts, followed by a decarboxylative trifluoromethylthiolation using an electrophilic SCF3 reagent.[4][5]

Causality Behind the Experimental Design

The driving force for this reaction is the facile decarboxylation of the pyridylacetate intermediate upon interaction with the electrophilic trifluoromethylthiolating reagent. The pyridine nitrogen is believed to play a key role in promoting this decarboxylation, leading to the formation of an intermediate that readily reacts to form the C-SCF3 bond. This method cleverly transforms a carboxylic acid precursor into a valuable trifluoromethylthioether in a single pot.[4][5]

Experimental Protocol: General Procedure

Materials:

• Methyl pyridylacetate substrate (1.0 equiv)

• Lithium hydroxide (LiOH, 1.5 equiv)

• N-(Trifluoromethylthio)dibenzenesulfonimide (1.5 equiv)

• Activated molecular sieves 4 Å

• Methanol (MeOH)

• Water (H2O)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a round-bottom flask, dissolve the methyl pyridylacetate (0.2 mmol, 1.0 equiv) in a 3:1 mixture of MeOH and H2O.

• Add lithium hydroxide (1.5 equiv) and heat the mixture to 80 °C for 3-7 hours, or until saponification is complete (monitored by TLC).

• Remove the solvents under reduced pressure.

• To the flask containing the crude lithium pyridylacetate, add activated molecular sieves 4 Å (180 mg per 0.2 mmol of starting material) and anhydrous THF.

• Add N-(trifluoromethylthio)dibenzenesulfonimide (1.5 equiv) and stir the mixture at room temperature for 8-10 hours.

• Upon completion, filter the reaction mixture through a pad of celite, washing with THF.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the desired trifluoromethylthiolated product.

Data Presentation: Substrate Scope and Yields

Entry	Methyl Pyridylacetate Substrate	Product	Yield (%)
1	Methyl 2-pyridylacetate	2-(Trifluoromethylthiomethyl)pyridine	85
2	Methyl (phenyl)(2-pyridyl)acetate	2-(Phenyl(trifluoromethylthio)methyl)pyridine	87
3	Methyl 4-pyridylacetate	4-(Trifluoromethylthiomethyl)pyridine	29

Yields are for the two-step, one-pot process after purification.[4]

Experimental Workflow

Caption: One-pot decarboxylative trifluoromethylthiolation.

Mechanistic Pathway

Caption: Proposed mechanism for decarboxylative trifluoromethylthiolation.[4]

References

• Zhou, X.-Y., Zhang, M., Liu, Z., He, J.-H., & Wang, X.-C. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society, 144(32), 14463–14470. [Link]

• Kawanishi, R., Fuchibe, K., & Shibatomi, K. (2021). Decarboxylative trifluoromethylthiolation of pyridylacetates. Beilstein Journal of Organic Chemistry, 17, 229–233. [Link]

• Kawanishi, R., Fuchibe, K., & Shibatomi, K. (2021). Decarboxylative trifluoromethylthiolation of pyridylacetates. Beilstein Journal of Organic Chemistry, 17, 229-233. [Link]

• Zhou, X.-Y., Zhang, M., Liu, Z., He, J.-H., & Wang, X.-C. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society. [Link]

• Clay, J. M., & Vedejs, E. (2005). Hydroboration with Pyridine Borane at Room Temperature. Journal of the American Chemical Society, 127(16), 5766–5767. [Link]

• Kawanishi, R., et al. (2021). Decarboxylative trifluoromethylthiolation of pyridylacetates. Beilstein Journal of Organic Chemistry, 17, 229-233. [Link]

• Zhou, X.-Y., et al. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society, 144(32), 14463-14470. [Link]

• Zhou, X.-Y., et al. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society, 144(32), 14463-14470. [Link]

Sources

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• 2. C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Decarboxylative trifluoromethylthiolation of pyridylacetates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Decarboxylative trifluoromethylthiolation of pyridylacetates [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

Welcome to the technical support center for the synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your synthetic route and improve the yield and purity of your target compound.

The synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile is a multi-step process that requires careful control of reaction conditions. This guide is structured to address potential challenges in the key stages of the synthesis: the preparation of the key intermediate, 4-methyl-6-chloronicotinonitrile, and the subsequent trifluoromethylthiolation.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing potential causes and actionable solutions.

Part 1: Synthesis of 4-Methyl-6-chloronicotinonitrile Intermediate

A plausible synthetic route to the precursor, 4-methyl-6-chloronicotinonitrile, involves the cyclization of a suitable acyclic precursor followed by chlorination. Challenges in this stage can significantly impact the overall yield and purity of the final product.

Issue 1: Low yield of the cyclized pyridine precursor.

• Potential Cause: Incomplete reaction or formation of side products during the cyclization step. The choice of base and solvent is critical for efficient cyclization.

• Troubleshooting Steps:

  • Optimize Reaction Conditions: Systematically vary the reaction temperature and time. Monitor the reaction progress by TLC or LC-MS to determine the optimal endpoint.

  • Screen Solvents and Bases: The polarity of the solvent can influence the solubility of reactants and intermediates. Consider screening solvents such as ethanol, methanol, toluene, or DMF. The choice of base is also crucial; common bases for such cyclizations include sodium ethoxide, sodium methoxide, or organic bases like piperidine or triethylamine.[1]

  • Purity of Starting Materials: Ensure the starting materials, such as (E)-4-(dimethylamino)but-3-en-2-one and malononitrile, are of high purity. Impurities can lead to side reactions and lower yields.[1]

Issue 2: Inefficient chlorination of the pyridone intermediate.

• Potential Cause: The chlorinating agent may not be reactive enough, or the reaction conditions may not be optimal for the conversion of the pyridone to the desired chloronicotinonitrile.

• Troubleshooting Steps:

  • Choice of Chlorinating Agent: Phosphorus oxychloride (POCl₃) is a common and effective chlorinating agent for this transformation.[1] In some cases, the addition of phosphorus pentachloride (PCl₅) can enhance the reactivity.[1]

  • Temperature Control: The chlorination reaction is often performed at elevated temperatures. The optimal temperature should be determined experimentally, typically in the range of 80-150 °C.[1]

  • Work-up Procedure: Careful quenching of the reaction mixture with ice water is crucial. The pH should be adjusted to be neutral or slightly basic to ensure the product is in its free base form for efficient extraction.

Part 2: Trifluoromethylthiolation of 4-Methyl-6-chloronicotinonitrile

The introduction of the trifluoromethylthio (-SCF₃) group is the final and often most challenging step. The choice of methodology, be it nucleophilic aromatic substitution (SNAr) or a metal-catalyzed approach, will dictate the potential pitfalls.

Issue 3: Low conversion of 4-methyl-6-chloronicotinonitrile.

• Potential Cause: The pyridine ring may not be sufficiently activated for nucleophilic aromatic substitution, or the catalyst in a metal-catalyzed reaction may be inactive.

• Troubleshooting Steps:

  • SNAr Approach: The cyano group at the 3-position and the nitrogen in the pyridine ring are electron-withdrawing, which activates the 6-position towards nucleophilic attack.[2][3] However, if the reaction is sluggish, consider increasing the reaction temperature. The choice of solvent is also critical; polar aprotic solvents like DMF, DMSO, or NMP are generally preferred for SNAr reactions as they can solvate the cation of the trifluoromethylthiolate salt and increase the nucleophilicity of the anion.

  • Copper-Catalyzed Approach: The use of a copper catalyst can facilitate the trifluoromethylthiolation of aryl halides.[4][5][6]

    • Catalyst and Ligand: Copper(I) salts such as CuI or CuBr are commonly used. The addition of a ligand, such as 1,10-phenanthroline, can significantly improve the reaction rate and yield.[5]

    • Trifluoromethylthiolating Reagent: The choice of the -SCF₃ source is important. Reagents like AgSCF₃ or the in-situ generation of a copper trifluoromethylthiolate from TMSCF₃ and a sulfur source can be effective.[4][7]

    • Catalyst Poisoning: Ensure all reagents and solvents are free of impurities that could poison the copper catalyst.

Issue 4: Formation of significant side products.

• Potential Cause: Side reactions can include decomposition of the trifluoromethylthiolating reagent, dimerization of the starting material, or reaction at other positions on the pyridine ring.

• Troubleshooting Steps:

  • Control of Reaction Atmosphere: Many trifluoromethylthiolation reactions are sensitive to air and moisture. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Temperature Management: While higher temperatures can increase the reaction rate, they can also lead to decomposition and side product formation. A careful optimization of the reaction temperature is necessary.

  • Purity of the Trifluoromethylthiolating Reagent: The stability of the -SCF₃ source is crucial. Use freshly prepared or high-purity reagents. Some electrophilic trifluoromethylthiolating reagents can be prone to decomposition.[8]

Issue 5: Difficulty in product purification.

• Potential Cause: The product may have similar polarity to the starting material or byproducts, making chromatographic separation challenging.

• Troubleshooting Steps:

  • Chromatography Optimization: Experiment with different solvent systems for column chromatography. A gradient elution may be necessary to achieve good separation.

  • Crystallization: If the product is a solid, recrystallization can be an effective purification method. Screen different solvents to find a suitable system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

  • Derivatization: In some cases, derivatizing the product to a more easily purifiable compound, followed by removal of the derivatizing group, can be a viable strategy.

Frequently Asked Questions (FAQs)

Q1: What is the most promising synthetic route to 4-Methyl-6-(trifluoromethylthio)nicotinonitrile?

A1: A robust synthetic strategy involves a two-stage approach. The first stage is the synthesis of the key intermediate, 4-methyl-6-chloronicotinonitrile. A plausible method for this is the reaction of an appropriate acyclic precursor, followed by cyclization and chlorination with a reagent like phosphorus oxychloride.[1] The second stage is the trifluoromethylthiolation of this intermediate. A copper-catalyzed cross-coupling reaction using a copper(I) source, a suitable ligand like 1,10-phenanthroline, and a trifluoromethylthiolating reagent such as AgSCF₃ or TMSCF₃ with a sulfur source is a promising approach.[4][5][6]

Q2: Which analytical techniques are best for monitoring the reaction progress?

A2: For both stages of the synthesis, Thin Layer Chromatography (TLC) is a quick and effective method for qualitative monitoring. For more quantitative and accurate monitoring, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) are recommended. ¹H and ¹⁹F NMR spectroscopy are invaluable for structural confirmation of the intermediate and final product.

Q3: What are the key safety precautions to take during this synthesis?

A3:

• Chlorinating agents like phosphorus oxychloride and phosphorus pentachloride are corrosive and react violently with water. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9]

• Trifluoromethylthiolating reagents can be toxic and should be handled with care. Some are volatile and should be used in a fume hood.

• Copper catalysts can be toxic. Avoid inhalation of dust and skin contact.

• Solvents such as DMF and DMSO have specific health and safety considerations. Always consult the Safety Data Sheet (SDS) for each chemical before use.

Q4: How can I improve the regioselectivity of the trifluoromethylthiolation?

A4: The inherent electronic properties of the 4-methyl-6-chloronicotinonitrile substrate strongly favor substitution at the 6-position. The electron-withdrawing nitrile group and the pyridine nitrogen activate the ortho and para positions (2, 4, and 6) to nucleophilic attack. The chlorine at the 6-position is a good leaving group, making this site the most probable for substitution. To ensure high regioselectivity, it is important to use reaction conditions that favor the SNAr or the directed copper-catalyzed mechanism, which are inherently selective for the position bearing the leaving group.

Experimental Workflow Diagrams

Caption: Overall synthetic workflow for 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

Caption: Decision tree for troubleshooting low yield in the trifluoromethylthiolation step.

Quantitative Data Summary

Table 1: Comparison of Potential Trifluoromethylthiolation Methods

Method	Typical Catalyst/Reagent	Typical Solvent	Temperature (°C)	Advantages	Potential Disadvantages
SNAr	Nucleophilic -SCF₃ source (e.g., NaSCF₃, KSCF₃)	DMF, DMSO, NMP	80 - 150	Metal-free, simple procedure.	Requires higher temperatures, may have limited substrate scope.
Copper-Catalyzed	Cu(I) salt (e.g., CuI, CuBr), Ligand (e.g., 1,10-phenanthroline)	DMF, MeCN, Toluene	Room Temp - 120	Milder conditions, broader substrate scope.[5]	Catalyst cost and sensitivity, potential for metal contamination.

Detailed Experimental Protocol (Proposed)

This proposed protocol is based on established methods for similar transformations and should be optimized for the specific substrate.

Step 1: Synthesis of 4-Methyl-6-chloronicotinonitrile

• To a solution of the pyridone intermediate in an appropriate solvent (e.g., toluene), add phosphorus oxychloride (POCl₃) dropwise at 0 °C.

• After the addition is complete, slowly warm the reaction mixture to reflux and maintain for the optimized time (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the mixture with a suitable base (e.g., sodium carbonate or sodium hydroxide solution) to a pH of 7-8.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 4-methyl-6-chloronicotinonitrile.

Step 2: Synthesis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile (Copper-Catalyzed)

• To a dry reaction vessel under an inert atmosphere, add 4-methyl-6-chloronicotinonitrile, a copper(I) salt (e.g., CuI, 10 mol%), and a ligand (e.g., 1,10-phenanthroline, 20 mol%).

• Add the trifluoromethylthiolating reagent (e.g., AgSCF₃, 1.5 equivalents) and a dry, degassed solvent (e.g., DMF).

• Heat the reaction mixture to the optimized temperature (e.g., 80-120 °C) and stir for the required time (monitor by TLC or LC-MS).

• After completion, cool the reaction to room temperature and quench with an aqueous solution of ammonium chloride.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

References

• CN103508945A - Preparation method of 2-chloro-4-methyl nicotinonitrile.

• Copper-Catalyzed Trifluoromethylthiolation of Aryl Halides with Diverse Directing Groups. Organic Letters.

• Copper-Mediated Fluoroalkylation of Aryl Bromides and Chlorides Enabled by Directing Groups. PMC.

• Copper-Catalyzed Trifluoromethylthiolation of Aryl Halides with Diverse Directing Groups. ACS Publications.

• Towards a Practical and Efficient Copper-Catalyzed Trifluoromethylation of Aryl Halides. ResearchGate.

• Copper-Catalyzed Trifluoromethylthiolation of Aryl Halides with Diverse Directing Groups. Organic Letters.

• Decarboxylative trifluoromethylthiolation of pyridylacetates. PMC.

• Transition-Metal-Free Synthesis of Aryl Trifluoromethyl Thioethers through Indirect Trifluoromethylthiolation of Sodium Arylsulfinate with TMSCF3. PubMed.

• 2-chloronicotinonitrile. Organic Syntheses Procedure.

• Selective Trifluoromethiolation and Difluoromethiolation of Pyridines at C(3) Position. ResearchGate.

• Trifluoromethylsulfonyl pyridinium salt for trifluoromethythiolation of indoles. ScienceDirect.

• Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. ACS Publications.

• 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv.

• Synthesis of trifluoromethylthiolated pyridinones through the copper-mediated trifluoromethylthiolation of iodopyridinones. RSC Publishing.

• Diversification of Trifluoromethylthiolation of Aromatic Molecules with Derivatives of Trifluoromethanesulfenamide. ResearchGate.

• Trifluoromethylthiolation and chlorination of purine and quinazolines. ResearchGate.

• Trifluoromethyl Ethers and Thioethers as Tools for Medicinal Chemistry and Drug Discovery. ResearchGate.

• US4650875A - Preparation of (trifluoromethyl)pyridines. Google Patents.

• CN109232413A - The preparation method of the chloro- nicotinonitrile of 2 -. Google Patents.

• Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluo-romethyl Triflate as the Source of the Trifluoromethoxy Group. RSC Publishing.

• The reaction of malononitrile dimer with 4-methyl-2,6-dichloronicotinonitrile. ResearchGate.

• Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. MDPI.

• CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-. Google Patents.

• Nucleophilic aromatic substitution. Wikipedia.

• Trifluoromethylthiolation of Aromatic and Heteroaromatic Compounds. ResearchGate.

• Method for preparing 2-chloronicotinic acid. Eureka.

• Concerted nucleophilic aromatic substitution with 19F− and 18F−. Harvard DASH.

• C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society.

• 2-Chloro-4-methyl-nicotinonitrile. Sigma-Aldrich.

• Transition-Metal-Free Electrophilic Trifluoromethylthiolation with Sodium Trifluoromethanesulfinate at Room Temperature. ResearchGate.

• Late-stage trifluoromethylthiolation of benzylic C-H bonds. Nature Communications.

• Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Bentham Science.

• Carbon Trifluoromethylation Reactions of Hydrocarbon Derivatives and Heteroarenes. ACS Publications.

• nicotinonitrile. Organic Syntheses Procedure.

• 15.4: Nucleophilic Aromatic Substitution. Chemistry LibreTexts.

• 6-chloro-4-methylnicotinamide. ChemSynthesis.

• Transition-Metal-Free Synthesis of Aryl Trifluoromethyl Thioethers through Indirect Trifluoromethylthiolation of Sodium Arylsulfinate with TMSCF3. Semantic Scholar.

• 6-hydroxynicotinic acid. Organic Syntheses Procedure.

• Trifluoromethylthiolation of Arenes Using Lewis Acid and Lewis Base Dual Catalysis. ACS Publications.

• The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. PMC.

• 16.6 Nucleophilic Aromatic Substitution. OpenStax.

• Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). PubMed.

• troubleshooting common issues in nicotinaldehyde synthesis. Benchchem.

• (48) methyl-6-methyinicotinate Route of Synthesis Manufacturing process :- Charge Sulfuric Acid Add Catalyst Chill to 20℃ Add. [No Valid Source Found]

• Synthesis method of 6-methyl nicotine. Eureka.

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• 5. pubs.acs.org [pubs.acs.org]
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• 7. Transition-Metal-Free Synthesis of Aryl Trifluoromethyl Thioethers through Indirect Trifluoromethylthiolation of Sodium Arylsulfinate with TMSCF3 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Solubilization of SCF3 Nicotinonitriles

Topic: Overcoming solubility issues with SCF3 nicotinonitriles in water Ticket ID: #SCF3-SOL-001 Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary

You are likely encountering immediate precipitation or "crashing out" of your SCF3 nicotinonitrile compounds upon dilution in aqueous media. This is a known physicochemical paradox inherent to this scaffold:

• The SCF3 Group (Trifluoromethylthio): A "super-lipophilic" moiety with a Hansch

  constant of 1.44 (significantly higher than at 0.88). It drives potency and membrane permeability but obliterates aqueous solubility.

• The Nicotinonitrile Core: The electron-withdrawing nitrile (-CN) group at the 3-position reduces the basicity of the pyridine nitrogen (pKa

  1.45). The addition of the SCF3 group likely suppresses the pKa below 1.0, rendering standard salt formation ineffective.

Immediate Action: Stop attempting standard hydrochloride salt screens. They will likely yield unstable salts that hydrolyze immediately. Switch to Cyclodextrin Complexation or Lipid-Based Formulations .

Module 1: Pre-Formulation Characterization

Before attempting solubilization, you must characterize the "enemy."

Diagnostic Workflow

Q: Why does my compound precipitate even at 1 µM? A: You are likely exceeding the thermodynamic solubility limit due to the "Brick Dust" effect (high crystallinity + high lipophilicity).

Protocol: The "Solubility Decision Tree" Use this logic flow to select your formulation strategy.

Figure 1: Decision tree for selecting the optimal solubilization strategy based on pKa and LogP properties.

Module 2: In Vitro Assay Solubilization (The "Spring & Parachute")

Issue: Compounds precipitate when diluted from DMSO stock into assay buffer (PBS/Media), causing false negatives in IC50 curves.

Technical Insight: DMSO acts as a "Spring," creating a supersaturated state. Without a "Parachute" (stabilizer), the SCF3 compound crashes out instantly.

Recommended Protocol: Kinetic Solubility Optimization

Parameter	Standard Condition	Optimized for SCF3 Scaffolds
Stock Solvent	100% DMSO	DMSO + 10% Tween 80 (Surfactant spike)
Dilution Factor	1:1000 (direct)	Serial dilution in intermediate solvent
Assay Buffer	PBS (pH 7.4)	PBS + 0.05% Pluronic F-127 or BSA
Mixing	Vortex	Acoustic Droplet Ejection (ADE) or Rapid Mix

Step-by-Step Guide:

• Prepare Stock: Dissolve compound in DMSO at 10 mM.

• The "Parachute" Buffer: Prepare assay buffer containing 0.1% Hydroxypropyl-methylcellulose (HPMC) or 0.05% Pluronic F-127 . These polymers inhibit nucleation.[1]

• Dilution: Add DMSO stock to the "Parachute" buffer while vortexing vigorously. Do not add buffer to DMSO.

• Validation: Measure absorbance at 600nm (turbidity). If OD > 0.005, precipitation has occurred.

Module 3: In Vivo Formulation (Animal Dosing)

Issue: "I cannot inject 100% DMSO into mice." Solution: Cyclodextrin Complexation. The hydrophobic cavity of cyclodextrins encapsulates the SCF3/Nicotinonitrile lipophilic moiety, while the hydrophilic exterior ensures water solubility.

Protocol: HP-β-CD Complexation

Reagents:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) - Clinical Grade

• Water for Injection (WFI)

• pH adjustment (0.1 N NaOH / 0.1 N HCl)

Workflow:

Figure 2: Step-by-step workflow for preparing a cyclodextrin inclusion complex.

Critical Nuance: If the solution remains cloudy after Step 4, adjust pH to 4.0 (temporarily) to assist solubilization, then readjust to 7.0. However, for nicotinonitriles, cosolvent spiking (add 5% PEG-400 before adding CD solution) is often more effective than pH adjustment.

Module 4: Troubleshooting & FAQ

Q1: Why can't I just make a Hydrochloride (HCl) salt? A: The pKa is too low.

• Science: The nitrile group (-CN) is electron-withdrawing. The SCF3 group is also electron-withdrawing.[2] This pulls electron density away from the pyridine nitrogen.

• Result: The pKa drops to ~0.5 - 1.5. An HCl salt requires a pKa difference of >2 units to be stable. Your HCl salt will dissociate back to the free base immediately in water (hydrolysis), causing precipitation.

• Alternative: Try Methanesulfonic acid (Mesylate) , but expect limited success.

Q2: My compound sticks to the plastic tips during serial dilution. A: This is non-specific binding (NSB) driven by the SCF3 group.

• Fix: Use Low-Retention pipette tips and plates. Add 0.01% CHAPS or Tween-20 to your dilution buffer to block hydrophobic surfaces.

Q3: Can I use PEG-400 alone? A: Only for low doses.

• Warning: High concentrations of PEG-400 (>20%) can cause osmotic diarrhea in rodents, affecting PK absorption data. Always pair PEG with water/saline (e.g., 20% PEG-400 / 80% Water).

References

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Establishes SCF3 value of 1.44).

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Defines Kinetic Solubility protocols).

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. (Explains pKa requirements for stable salts).

Sources

• 1. blog.pacelabs.com [blog.pacelabs.com]
• 2. researchgate.net [researchgate.net]

Stability of 4-Methyl-6-(trifluoromethylthio) nicotinonitrile under basic conditions

Answering the user's request.## Technical Support Center: 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

A Guide to Understanding and Troubleshooting Stability Under Basic Conditions

Welcome to the technical support guide for 4-Methyl-6-(trifluoromethylthio)nicotinonitrile. This document is designed for researchers, scientists, and professionals in drug development who are working with this molecule and need to understand its stability profile, particularly in the presence of bases. As there is limited specific literature on the stability of this exact molecule, this guide is built upon established principles of organic chemistry, focusing on the known reactivity of its constituent functional groups. Our goal is to provide you with the scientific rationale and practical troubleshooting steps to ensure the integrity of your experiments.

Understanding the Potential for Instability: Key Reactive Sites

The structure of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile contains two primary functional groups susceptible to degradation under basic conditions: the nitrile group and the trifluoromethylthio (SCF3) group attached to the pyridine ring.

• Nitrile Group Hydrolysis: The most probable degradation pathway under basic conditions is the hydrolysis of the nitrile group. This is a well-documented reaction where the hydroxide ion acts as a nucleophile, attacking the electrophilic carbon of the nitrile.[1][2][3] This proceeds in two stages: first, the formation of an amide intermediate, which is then often hydrolyzed further to a carboxylate salt under the basic conditions.[1][2]

• Stability of the Trifluoromethylthio (SCF3) Group: The SCF3 group is known for its high lipophilicity and electron-withdrawing nature, which often contributes to the metabolic stability of drug candidates.[4][5] Studies on the stability of trifluoromethylthio groups on aromatic rings suggest they are generally robust.[6] However, strong nucleophiles under harsh conditions could potentially lead to cleavage of the C-S bond.

The following diagram illustrates the most likely degradation pathway:

Caption: Predicted base-catalyzed hydrolysis of the nitrile group.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter during your experiments, with detailed answers and recommended actions.

Q1: After treating my compound with a base (e.g., NaOH, K2CO3) and running a TLC, I see a new, more polar spot. What is it likely to be?

A: The appearance of a more polar spot is a strong indicator of nitrile hydrolysis. The resulting carboxylic acid (or its carboxylate salt) is significantly more polar than the starting nitrile. The intermediate amide will also be more polar. To verify this, you can co-spot your reaction mixture with your starting material on the TLC plate.

Q2: How can I definitively confirm that the nitrile group is being hydrolyzed?

A: Several analytical techniques can confirm this transformation:

• Mass Spectrometry (MS): Look for the appearance of new molecular ions corresponding to the addition of water (+18 amu for the amide) or the replacement of the nitrile with a carboxylic acid (+17 amu for the acid, -1 for the salt).

• Infrared (IR) Spectroscopy: The strong, sharp peak characteristic of a nitrile (C≡N) stretch around 2220-2230 cm⁻¹ will decrease in intensity or disappear. Concurrently, you should see the appearance of a strong carbonyl (C=O) stretch around 1650-1700 cm⁻¹, indicative of an amide or carboxylic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical environment of the protons on the pyridine ring will change upon conversion of the nitrile to an amide or carboxylate. You would expect to see shifts in the aromatic region of your ¹H NMR spectrum. In ¹³C NMR, the nitrile carbon signal (around 115-120 ppm) will be replaced by a carbonyl carbon signal (around 160-180 ppm).

Q3: How stable is the trifluoromethylthio (SCF3) group to basic conditions?

A: The C-S bond attaching the SCF3 group to the pyridine ring is generally stable due to the high electronegativity of the fluorine atoms.[6] However, its stability is not absolute and can be influenced by the specific reaction conditions (base strength, temperature, solvent). It is less likely to be the point of degradation compared to nitrile hydrolysis under typical aqueous basic conditions. For reactions requiring very strong, non-nucleophilic bases in anhydrous conditions (e.g., LDA, NaH), deprotonation of the methyl group might be a competing reaction.

Q4: I need to perform a reaction under basic conditions. What conditions should I choose to minimize degradation of my compound?

A: The key is to use the mildest conditions possible that still allow your desired reaction to proceed. Consider the following:

• Base Strength: Use weaker bases where possible. For example, if you only need to neutralize an acid, a bicarbonate solution is much milder than hydroxide.

• Temperature: Perform the reaction at the lowest temperature possible. Hydrolysis rates are typically much slower at lower temperatures.

• Reaction Time: Monitor your reaction closely and stop it as soon as the starting material is consumed to minimize over-reaction and degradation.

• Anhydrous vs. Aqueous: If your reaction can be run in an anhydrous organic solvent, you will avoid hydrolysis of the nitrile.

Here is a summary of common bases and their potential impact:

Base	Type	Common Use	Potential Risk for Degradation
NaOH, KOH, LiOH	Strong, Nucleophilic	Saponification, Hydrolysis	High Risk: Will readily hydrolyze the nitrile group.[7]
K₂CO₃, Cs₂CO₃	Moderate, Nucleophilic	Deprotonation of phenols, alkylations	Moderate Risk: Can cause nitrile hydrolysis, especially at elevated temperatures.
Triethylamine (TEA)	Weak, Non-nucleophilic	Acid scavenger	Low Risk: Generally will not hydrolyze the nitrile.
DIPEA	Weak, Hindered	Acid scavenger	Very Low Risk: Steric hindrance makes it a poor nucleophile.
Sodium Bicarbonate	Weak, Nucleophilic	Aqueous workup, mild deprotonation	Low Risk: Unlikely to cause significant hydrolysis at room temperature.
NaH, LDA	Strong, Non-nucleophilic	Anhydrous deprotonation	Low Risk for Hydrolysis: No water present. Potential for deprotonation of the methyl group.

Q5: How can I systematically test the stability of my compound to a specific base?

A: You should perform a "forced degradation" study. This involves intentionally exposing your compound to your proposed reaction conditions and monitoring its degradation over time. A detailed protocol is provided in the next section.

Experimental Protocol: Forced Degradation Study Under Basic Conditions

This protocol provides a framework for assessing the stability of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

Objective: To determine the rate and extent of degradation of the target compound under specific basic conditions.

Materials:

• 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

• Chosen base (e.g., 1M NaOH)

• Appropriate solvent (e.g., a mixture of THF and water to ensure solubility)

• Internal standard (optional, but recommended for accurate quantification)

• Analytical equipment (HPLC or LC-MS is ideal)

• Quenching solution (e.g., 1M HCl)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of your compound at a known concentration (e.g., 1 mg/mL) in your chosen solvent system. If using an internal standard, add it to this solution.

• Reaction Setup: In a reaction vial, add a known volume of your stock solution. Place it in a temperature-controlled bath set to your desired reaction temperature.

• Time Zero (T=0) Sample: Immediately withdraw an aliquot of the reaction mixture. Quench it by adding it to a vial containing an equivalent amount of quenching solution (e.g., 1M HCl). This sample represents 100% of your starting material.

• Initiate Degradation: Add the desired amount of your basic solution to the reaction vial to start the degradation process.

• Time-Point Sampling: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw identical aliquots from the reaction mixture and quench them in the same manner as the T=0 sample.

• Analysis: Analyze all quenched samples by HPLC or LC-MS.

  • HPLC: Monitor the peak area of your starting material (and internal standard, if used) over time. A decrease in the peak area of your starting material indicates degradation. Look for the appearance of new peaks, which correspond to degradation products.

  • LC-MS: This is the preferred method as it will give you the mass of the degradation products, allowing you to hypothesize their structures (e.g., the hydrolyzed products).

The following workflow diagram outlines the process:

Caption: Workflow for a forced degradation study.

References

• The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Chemistry of Nitriles. LibreTexts Chemistry. Available at: [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. Available at: [Link]

• Nitrile to Acid - Common Conditions. The Organic Chemistry Portal. Available at: [Link]

• Hydrolysis of nitriles. Lumen Learning. Available at: [Link]

• Mechanism of the base-catalyzed conversion of nitriles to amides by hydrogen peroxide. The Journal of Organic Chemistry. Available at: [Link]

• Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry. Available at: [Link]

• Organocatalytic α-trifluoromethylthiolation of silylenol ethers: batch vs continuous flow reactions. University of Milan Institutional Research Archive. Available at: [Link]

• Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research. Available at: [Link]

• Shelf-stable electrophilic reagents for trifluoromethylthiolation. PubMed. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Shelf-stable electrophilic reagents for trifluoromethylthiolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Trifluoromethylthiolation of 4-Methyl Nicotinonitrile

Welcome to the technical support resource for researchers engaged in the trifluoromethylthiolation of 4-methyl nicotinonitrile. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the complexities of this transformation. The introduction of the trifluoromethylthio (SCF₃) group is a critical strategy in medicinal and agricultural chemistry, valued for its ability to enhance lipophilicity and metabolic stability while being strongly electron-withdrawing.[1][2][3] However, the inherent electron-deficient nature of the pyridine ring in 4-methyl nicotinonitrile presents unique challenges to direct functionalization.

This guide is structured as a series of frequently asked questions (FAQs) to directly address common issues encountered in the laboratory. We will explore the causality behind experimental choices, ensuring each protocol is a self-validating system for robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: My reaction shows no conversion or extremely low yield. What is the primary reason for this lack of reactivity?

A1: The most common cause of failure is the inherent low nucleophilicity of the 4-methyl nicotinonitrile ring system. The pyridine nitrogen and the cyano group are both strongly electron-withdrawing, which deactivates the aromatic ring towards direct attack by electrophilic trifluoromethylthiolating reagents—a common strategy for C-H functionalization.[4][5] Simply mixing the substrate with an electrophilic SCF₃ source, even a highly reactive one, is unlikely to yield the desired product.

Core Insight: To overcome this, the pyridine ring must be transiently activated to render it more nucleophilic. The most effective strategy reported for C3-selective functionalization of pyridines is a borane-catalyzed hydroboration.[4][5][6] This process temporarily reduces the pyridine to a nucleophilic dihydropyridine intermediate, which readily reacts with electrophilic SCF₃ reagents. The final step involves an oxidative aromatization to restore the pyridine ring.

Below is a troubleshooting workflow to diagnose and solve low-yield issues.

Caption: Troubleshooting workflow for low-yield reactions.

Q2: I am getting a mixture of isomers. How can I achieve high regioselectivity for the trifluoromethylthiolation?

A2: Poor regioselectivity often arises from reaction mechanisms with poorly controlled intermediates, such as some radical-based methods.[7] For 4-substituted pyridines like 4-methyl nicotinonitrile, the C3 and C5 positions are electronically distinct from the C2 and C6 positions. The key to controlling regioselectivity is to employ a mechanism that has a strong intrinsic preference for a single position.

Expert Recommendation: The borane-catalyzed hydroboration/thiolation strategy provides exceptional C3-selectivity for 4-substituted pyridines.[4][5] The hydroboration step preferentially forms a 1,2- or 1,4-dihydropyridine, which, after isomerization, presents the C3 position as the most nucleophilic site for attack by the electrophilic SCF₃ reagent. This method reliably avoids functionalization at other positions on the ring.

The general mechanism is outlined below:

Caption: Mechanism for C3-selective trifluoromethylthiolation.

Q3: There are many trifluoromethylthiolating reagents available. Which one should I choose for this reaction?

A3: While highly reactive reagents like trifluoromethanesulfenyl chloride (CF₃SCl) exist, they are toxic, gaseous, and difficult to handle.[8] For modern synthetic applications, a range of bench-stable, solid electrophilic reagents are preferred.[9][10][11] The choice of reagent can impact reaction efficiency and ease of handling.

The table below compares several common, shelf-stable electrophilic reagents suitable for the C3-selective functionalization protocol.

Reagent Name	Structure (Conceptual)	Form	Stability & Handling	Typical Conditions
N-(Trifluoromethylthio)phthalimide	Phth-N-SCF₃	Solid	High; easy to handle	Used in photoredox and metal-catalyzed reactions.[11]
N-(Trifluoromethylthio)saccharin	Sac-N-SCF₃	Solid	High; easy to handle	Highly reactive, often used with acid activators for arenes.[10][12][13]
N-(Trifluoromethylthio)dibenzenesulfonimide	(PhSO₂)₂N-SCF₃	Solid	High; easy to handle	Considered one of the most electrophilic and reactive reagents.[14]
Shibata's Reagent II	Hypervalent Iodine-Ylide	Solid	High; easy to handle	Used with copper catalysis for in-situ generation of CF₃S species.[9][15]

Recommendation: For the borane-catalyzed C3-functionalization, a robust and moderately reactive solid reagent like N-(Trifluoromethylthio)phthalimide (Phth-SCF₃) is an excellent starting point due to its proven efficacy in these systems.[5] N-trifluoromethylthiosaccharin is also a strong candidate due to its high electrophilicity.[10][14]

Q4: Can you provide a starting protocol for the C3-trifluoromethylthiolation of 4-methyl nicotinonitrile?

A4: Certainly. The following protocol is adapted from validated literature procedures for the C3-selective functionalization of 4-substituted pyridines.[4][5] It should serve as a robust starting point for your experiments.

Disclaimer: All reactions should be performed by trained chemists in a well-ventilated fume hood under an inert atmosphere.

Step	Procedure	Rationale & Key Details
1. Setup	To an oven-dried vial, add 4-methyl nicotinonitrile (1.0 equiv) and a magnetic stir bar. Seal the vial with a septum and purge with argon or nitrogen for 10 minutes.	An inert atmosphere is crucial to prevent quenching of the borane catalyst and reactive intermediates by oxygen or moisture.
2. Hydroboration	Add the borane catalyst (e.g., B(C₆F₅)₃, 10 mol%) followed by the solvent (e.g., Toluene). Then, add the hydrosilane reducing agent (e.g., PhSiH₃, 1.5 equiv) dropwise at room temperature. Stir for 30-60 minutes.	The catalyst activates the hydrosilane for the reduction of the pyridine ring to the dihydropyridine intermediate. Monitor by TLC or LC-MS for consumption of starting material.
3. Thiolation	Add the electrophilic SCF₃ reagent (e.g., N-(Trifluoromethylthio)phthalimide, 1.5 equiv) in one portion. Stir at room temperature for 2-4 hours.	The nucleophilic dihydropyridine attacks the electrophilic sulfur atom. The reaction is typically fast.
4. Aromatization	Add the oxidant (e.g., DDQ or MnO₂, 2.0 equiv) and stir at room temperature or with gentle heating (e.g., 40-50 °C) for 12-24 hours.	This step re-aromatizes the ring to form the final, stable pyridine product. The reaction can be slow and may require overnight stirring.
5. Workup & Purification	Quench the reaction with saturated aq. NaHCO₃. Extract with an organic solvent (e.g., Ethyl Acetate). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography (Silica gel).	Standard aqueous workup removes inorganic salts and the oxidant byproducts. Chromatography is necessary to isolate the pure product.

References

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• Zhou, X.-Y., Zhang, M., Liu, Z., & Wang, X.-C. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society, 144(32), 14463–14470. [Link]

• Zhou, X.-Y., Zhang, M., Liu, Z., & Wang, X.-C. (2022). C3-Selective Trifluoromethylthiolation and Difluoromethylthiolation of Pyridines and Pyridine Drugs via Dihydropyridine Intermediates. Journal of the American Chemical Society, 144(32), 14463–14470. [Link]

• Fujikawa, K., Fujioka, T., & Fuji, K. (2021). Decarboxylative trifluoromethylthiolation of pyridylacetates. Beilstein Journal of Organic Chemistry, 17, 233-239. [Link]

• Shibata, N., et al. (2016). 2-Diazo-1-phenyl-2-((trifluoromethyl)sulfonyl)ethan-1-one: Another Utility for Electrophilic Trifluoromethylthiolation Reactions. Angewandte Chemie International Edition, 55(34), 10044-10048. [Link]

• ResearchGate. (2022). Selective Trifluoromethiolation and Difluoromethiolation of Pyridines at C(3) Position. [Link]

• Zhu, J., Xu, C., Xu, C., & Shen, Q. (2017). Preparation of N-Trifluoromethylthiosaccharin: A Shelf-Stable Electrophilic Reagent for Trifluoromethylthiolation. Organic Syntheses, 94, 217–233. [Link]

• Shen, Q. (2023). A Toolbox of Reagents for Trifluoromethylthiolation: From Serendipitous Findings to Rational Design. Accounts of Chemical Research, 56(8), 845–858. [Link]

• Shen, Q. (2017). Shelf-stable Electrophilic Reagents for Trifluoromethylthiolation. SlideServe. [Link]

• Wang, F., Wang, D., Wan, X., & Wu, L. (2019). Late-stage trifluoromethylthiolation of benzylic C–H bonds. Nature Communications, 10(1), 4867. [Link]

• Lin, J.-H., Ji, Y.-L., & Xiao, J.-C. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16), 1541-1553. [Link]

• Billard, T., et al. (2024). C–H Trifluoromethylthiolation of aldehyde hydrazones. Beilstein Journal of Organic Chemistry, 20, 242-249. [Link]

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• Yi, W., & Zhang, W. (2020). Trifluoromethanesulfinyl Chloride for Electrophilic Trifluoromethythiolation and Bifunctional Chlorotrifluoromethythiolation. Angewandte Chemie International Edition, 59(4), 1644-1648. [Link]

• Zhang, Q., et al. (2021). Metal-free visible-light-enabled vicinal trifluoromethyl dithiolation of unactivated alkenes. Nature Communications, 12(1), 1076. [Link]

• Billard, T., et al. (2023). Trifluoromethylthiolation of Tryptophan and Tyrosine Derivatives: A Tool for Enhancing the Local Hydrophobicity of Peptides. The Journal of Organic Chemistry, 88(18), 12921–12929. [Link]

• Barata-Vallejo, S., & Postigo, A. (2021). Recent Advances in C–H Perfluoroalkyl Thiolation and Perfluoroalkyl Sulfonylation. Molecules, 26(20), 6185. [Link]

• Harris, J. F. (1965). Free-Radical Reactions of Fluoroalkanesulfenyl Halides. II. Free-Radical Reactions of Trifluoromethanesulfenyl Chloride with Alkanes. The Journal of Organic Chemistry, 30(7), 2190–2195. [Link]

• ResearchGate. (2021). Recent advances in trifluoromethylthiolation using nucleophilic trifluoromethylthiolating reagents. [Link]

• ResearchGate. (2022). Direct Synthesis of Disubstituted Trifluoromethylthiolated Alkenes. [Link]

• Wechem. (2025). Application of trifluoromethanesulfonyl chloride in organic synthesis: sulfonylation and trifluoromethylation reactions. [Link]

• Shen, Q. (2015). Shelf-stable electrophilic reagents for trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1732–1744. [Link]

• Shen, Q. (2015). Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1732–1744. [Link]

• Postigo, A. (2015). Recent Advances in Trifluoromethylation Reactions with Electrophilic Trifluoromethylating Reagents. CONICET Digital. [Link]

• Billard, T., et al. (2024). C–H Trifluoromethylthiolation of aldehyde hydrazones. Beilstein Journal of Organic Chemistry, 20, 242-249. [Link]

• Lin, J.-H., Ji, Y.-L., & Xiao, J.-C. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16). [Link]

• Kiss, L. E., Ferreira, H. S., & Learmonth, D. A. (2008). Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors. Organic Letters, 10(9), 1835–1837. [Link]

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• Lin, J.-H., Ji, Y.-L., & Xiao, J.-C. (2015). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry, 19(16), 1541-1553. [Link]

• Shen, Q. (2015). Shelf-stable electrophilic reagents for trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1732–1744. [Link]

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• Sokolenko, T. M., & Yagupolskii, Yu. L. (2024). 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Journal of Organic and Pharmaceutical Chemistry, 22(1), 22–30. [Link]

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• SSRN. (2024). Multicomponent reaction for the synthesis of novel nicotinonitrile analogues bearing imidazole or triazole moieties. [Link]

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Technical Support Center: Strategic Control of Pyridine C6-Functionalization

Welcome to the technical support hub for researchers, chemists, and drug development professionals navigating the complexities of pyridine functionalization. This guide is designed to provide in-depth, field-proven insights into minimizing common side reactions when targeting the C6 position of the pyridine ring. The inherent electronic properties of pyridine make regioselectivity a significant challenge, but with a deep understanding of the underlying mechanisms and strategic control of reaction parameters, high selectivity can be achieved.[1][2][3]

This resource is structured in a question-and-answer format to directly address the practical issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: Why is achieving regioselective functionalization of pyridines, particularly at the C6 position, so challenging?

A: The difficulty arises from the intrinsic electronic nature of the pyridine ring. The electronegative nitrogen atom makes the ring electron-deficient, which deactivates it towards electrophilic aromatic substitution and influences the sites of nucleophilic attack and deprotonation.[1] The lone pair of electrons on the nitrogen can also coordinate with metal catalysts or Lewis acids, inhibiting their activity or altering the reaction pathway.[1] Specifically for the C6 position, it is electronically similar to the C2 position, making it difficult to differentiate between them without a strategic approach. Steric hindrance from substituents on the ring or the incoming reagent can also play a major role in directing functionalization.[4][5][6]

Q2: What are the primary strategies to enhance selectivity for the C6 position over the C2 position?

A: Achieving C6 selectivity often involves a combination of strategies:

• Steric Hindrance: Introducing a bulky substituent at the C2 position can physically block reagents from attacking that site, thereby favoring functionalization at the less hindered C6 position.[7][8]

• Directing Groups: Installing a directing metalating group (DMG) at the C5 position can facilitate deprotonation specifically at the C6 position.[9][10]

• Solvent Effects: The choice of solvent can influence the regioselectivity. For instance, in some radical reactions, solvents capable of hydrogen bonding can alter the substitution ratios between C2 and C6.[11]

• Protecting Groups: Conversion of the pyridine nitrogen to a pyridine N-oxide alters the electronic properties of the ring, activating the C2 and C6 positions towards certain nucleophiles.[1][12][13] Subsequent manipulation of steric and electronic factors can then favor the C6 position.

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses specific problems you may encounter during key C6-functionalization reactions.

Scenario 1: Directed ortho-Metalation (DoM) / Lithiation

Problem: My directed lithiation is giving poor regioselectivity between C2 and C6, or I'm observing significant side products from nucleophilic addition.

Directed ortho-metalation is a powerful tool for C-H functionalization. However, competition between deprotonation at different ortho positions and nucleophilic addition of the organolithium reagent are common pitfalls.[10][14][15]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for pyridine lithiation issues.

Detailed Solutions:

• Choice of Base: Highly nucleophilic bases like n-butyllithium (nBuLi) are prone to adding to the electron-deficient pyridine ring, leading to dihydropyridine intermediates and other side products.[10][16]

  • Recommendation: Switch to a sterically hindered, non-nucleophilic base such as Lithium Diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LTMP). These bases favor deprotonation over addition.[10]

• Temperature Control: Lithiation reactions are highly exothermic. Even slight increases in local temperature can lead to unwanted side reactions.

  • Recommendation: Maintain cryogenic temperatures, typically -78 °C or even lower, throughout the addition of the base and the subsequent electrophilic quench.[9][15] Running the reaction at higher temperatures can lead to the formation of unwanted side products.[15]

• Directing Group Strategy: The position and nature of your directing group are critical.

  • Recommendation: For unambiguous C6-lithiation, a directing group is ideally placed at the C5 position. If your directing group is at C3, you may see a mixture of C2 and C4 lithiation. If a directing group is at C2, it will direct to C3.

Quantitative Comparison of Lithiation Conditions:

Parameter	Condition A (n-BuLi)	Condition B (LDA)	Outcome & Recommendation
Base	n-Butyllithium	Lithium Diisopropylamide	LDA is less nucleophilic, minimizing addition side products.[10]
Temperature	-40 °C	-78 °C	Lower temperatures suppress side reactions and can improve selectivity.[15]
Common Side Product	1,2- or 1,4-adducts	Oligomeric products	Use of hindered bases at low temperatures is crucial.

Scenario 2: Minisci-Type Radical Reactions

Problem: My Minisci reaction is yielding a mixture of C2, C4, and C6-alkylated pyridines with low selectivity for C6.

The Minisci reaction involves the addition of a nucleophilic radical to a protonated pyridine ring.[17] While powerful for C-H functionalization, controlling regioselectivity between the electronically activated C2, C4, and C6 positions is a primary challenge.[17][18][19] Often, a mixture of regioisomers is obtained, complicating purification.[17]

Troubleshooting Workflow:

Caption: Decision tree for improving Minisci reaction selectivity.

Detailed Solutions:

• Leverage Steric Hindrance: The most direct way to favor C6 over C2 is to make the C2 position less accessible.

  • Recommendation: If your synthetic route allows, start with a pyridine that has a bulky substituent at the C2 position. This will sterically direct the incoming radical to the C6 position.[7][20]

• Employ Blocking Groups: For substrates where installing a permanent C2-substituent is not desired, a removable blocking group can be an excellent strategy.

  • Recommendation: React the pyridine with a maleate-derived reagent to form a pyridinium salt. This effectively blocks the C2 and C6 positions, directing subsequent Minisci-type alkylation to the C4 position.[21][22] While this strategy is primarily for C4 functionalization, it highlights the power of blocking groups in controlling regioselectivity. For C6 selectivity, a C2-blocking group would be necessary.

• Reaction Condition Optimization: The regiochemical outcome of Minisci reactions can be sensitive to the reaction parameters.[18]

  • Recommendation: Systematically screen the acid, oxidant, and solvent. Adding acid strongly favors reaction at the α-positions (C2/C6).[18] The choice of solvent can also influence the C2 vs. C6 ratio.[18]

Experimental Protocol: C4-Selective Minisci Alkylation using a Blocking Group [21]

This protocol demonstrates a method to achieve high regioselectivity by blocking the C2/C6 positions, which can be conceptually adapted for targeting C6 by blocking C2.

• Blocking Group Installation: React the starting pyridine with a maleate-derived reagent to form the corresponding pyridinium salt. This sterically shields the C2 and C6 positions.

• Minisci Reaction: To a biphasic mixture of dichloroethane and water, add the pyridinium salt (1 equiv), the desired carboxylic acid (2 equiv), ammonium persulfate ((NH₄)₂S₂O₈, 2 equiv), and a catalytic amount of silver nitrate (AgNO₃, 20 mol%).

• Reaction Execution: Stir the mixture at 50 °C for 2 hours.

• Work-up and Deprotection: Upon completion, dilute the reaction, extract the product, and remove the blocking group under appropriate conditions to yield the C4-alkylated pyridine.

This method provides a practical and scalable route to C4-alkylated pyridines, avoiding the common issue of regioisomeric mixtures.[19][21]

Scenario 3: Nucleophilic Aromatic Substitution (SNAAr)

Problem: My SNAAr reaction on a 2,6-dihalopyridine with a nucleophile is giving a mixture of mono-substituted and di-substituted products, or the reaction is sluggish.

SNAAr is effective for functionalizing pyridines with good leaving groups (e.g., halogens) at the C2, C4, or C6 positions.[23][24][25] The challenge with di-substituted pyridines is controlling the extent of substitution.

Troubleshooting Workflow:

Caption: Strategies for selective mono-substitution in SNAAr.

Detailed Solutions:

• Stoichiometric Control: The most straightforward way to favor mono-substitution is to limit the amount of the nucleophile.

  • Recommendation: Use 1.0 to 1.1 equivalents of the nucleophile. Using a large excess will inevitably lead to the di-substituted product.

• Temperature and Time: SNAAr reactions are often accelerated by heat. The second substitution may be faster than the first due to electronic effects of the newly installed group.

  • Recommendation: Start at a lower temperature (e.g., room temperature or 0 °C) and slowly warm the reaction only if necessary. Monitor the reaction progress closely by TLC or LC-MS and quench it once the desired mono-substituted product is maximized.

• Differential Leaving Group Reactivity: If you need to perform sequential, different substitutions at C2 and C6, starting with a dihalopyridine with two different halogens is a powerful strategy.

  • Recommendation: Use a substrate like 2-bromo-6-chloropyridine or 2-chloro-6-fluoropyridine. The different reactivities of the halogens (F > Cl > Br > I is a typical leaving group order in many SNAAr reactions) can allow for selective substitution at one position, followed by a second substitution at the other position under different conditions.[26][27]

References

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• 46University of Nebraska - Lincoln.

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• 26PMC, 2014.

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• 52ChemRxiv.

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Optimizing reaction temperature for SCF3 nicotinonitrile derivatives

Technical Support Center: Optimizing Reaction Temperature for SCF₃ Nicotinonitrile Derivatives

Strategic Overview: The Thermal "Kill Switch"

In the synthesis of SCF₃-nicotinonitrile derivatives, temperature is not merely a variable; it is the primary selector between successful C–S bond formation and catastrophic functional group degradation.[1] Nicotinonitriles possess two distinct electronic features that dictate thermal sensitivity:

• The Pyridine Core: Electron-deficient, making it highly susceptible to nucleophilic attack (

  ) but resistant to electrophilic substitution.[1]

• The Nitrile (–CN) Moiety: Thermally stable but chemically labile to hydrolysis under basic/aqueous conditions at elevated temperatures.[1]

This guide moves beyond generic protocols to address the specific thermodynamic windows required for introducing the trifluoromethylthio (

) group onto this scaffold.

Module 1: Reagent-Specific Temperature Baselines

The optimal temperature depends entirely on the mechanistic pathway (Nucleophilic vs. Electrophilic).[1] Use this table to establish your starting point.

Reagent System	Mechanism	Optimal Temp Range	Critical Thermal Constraint
+ CuI	Nucleophilic / Transmetallation	80°C – 110°C	Requires heat for Ag Cu transmetallation; >120°C risks nitrile hydrolysis.[1]
(bpy)	Nucleophilic (Pre-formed)	RT – 60°C	Highly reactive; elevated temps (>80°C) cause rapid catalyst decomposition.[1]
(Billard)	Electrophilic	0°C – RT	Exothermic reaction; higher temps favor side-reactions (regio-isomerization).[1]
+	Oxidative Coupling	60°C – 80°C	Requires thermal activation to cleave rings; too cool = no reaction.[1]

Module 2: Troubleshooting Guides (Q&A)

Scenario A: Nucleophilic Substitution on Halonicotinonitriles

Context: You are converting 2-chloro-nicotinonitrile to 2-(trifluoromethylthio)nicotinonitrile using

.

Q1: I am running the reaction at 110°C in DMF, but I see significant formation of the nicotinamide byproduct (hydrolysis). How do I fix this without killing the reaction rate?

Diagnosis: The combination of high temperature (110°C), hygroscopic solvent (DMF), and Lewis acidic metal salts promotes the hydration of the nitrile group to an amide.[1] Corrective Protocol:

• Switch Solvent: Move to anhydrous Toluene or Xylenes .[1] These non-polar solvents suppress the solubility of trace water, inhibiting hydrolysis.[1]

• Lower Temperature + Catalyst Load: Reduce temperature to 90°C and increase the CuI catalyst loading from 10 mol% to 20 mol%. This compensates for the kinetic penalty of the lower temperature.[1]

• Add Molecular Sieves: Add activated 4Å molecular sieves to the reaction vessel to scavenge water generated or present in the system.

Q2: My reaction with

stalls at 60% conversion even after 24 hours at 80°C. Should I increase the temperature?

Diagnosis: Likely surface passivation of the silver salt or catalyst death, not just insufficient thermal energy.[1] Increasing temperature might only decompose the product.[1] Corrective Protocol:

• Do NOT overheat. Instead of raising the temp, add a ligand.[1]

• Ligand Acceleration: Add 10-20 mol% 1,10-phenanthroline or bipyridine . These ligands stabilize the active

  species, allowing the reaction to proceed to completion at 80°C or even lower.[1]

• Check Ag Salt Quality: Ensure your

  is not grey/black (reduced silver). It should be a white/off-white solid.[1]

Scenario B: Direct C-H Functionalization

Context: You are introducing

directly onto the nicotinonitrile ring using an electrophilic source.

Q3: I am using N-(Trifluoromethylthio)saccharin at 60°C. The yield is low, and I see multiple spots on TLC.

Diagnosis: Electrophilic trifluoromethylthiolation is often exothermic.[1] At 60°C, you are likely losing regioselectivity (attacking other positions on the pyridine ring) or degrading the reagent. Corrective Protocol:

• Cool Down: Start the reaction at 0°C and allow it to warm slowly to Room Temperature (RT).

• Lewis Acid Tuning: If the reaction is sluggish at RT, do not heat. Instead, add a stronger Lewis acid catalyst (e.g.,

  or ) to activate the reagent chemically rather than thermally.[1]

Module 3: Visualizing the Thermal Decision Tree

The following diagram illustrates the logical flow for selecting and optimizing reaction temperature based on the specific failure mode encountered.

Caption: Decision logic for optimizing temperature based on reagent class and observed side-reactions.

Module 4: Validated Experimental Protocol

Protocol: Copper-Mediated Trifluoromethylthiolation of 2-Chloro-nicotinonitrile Targeting: 2-(Trifluoromethylthio)nicotinonitrile

• Setup: In a glovebox or under Argon, charge a dried reaction tube with:

  • 2-Chloro-nicotinonitrile (1.0 equiv)

  • (1.5 equiv) [1][1][2]

  • CuI (20 mol%)[1]

  • 1,10-Phenanthroline (20 mol%) [2][1]

  • Anhydrous Toluene (0.2 M concentration)[1]

• Thermal Ramp:

  • Seal the tube.[1]

  • Place in a pre-heated block at 80°C .

  • Stir vigorously (1000 rpm).

• Monitoring:

  • Check LCMS at 4 hours.

  • Checkpoint: If conversion < 50%, raise temp to 100°C max. Do not exceed 110°C to protect the nitrile group.

• Workup:

  • Cool to RT. Dilute with Ethyl Acetate.[1][3]

  • Filter through Celite to remove Ag/Cu salts.[1]

  • Crucial: Wash organic layer with 10% aqueous

    to remove residual copper species (which can catalyze decomposition during concentration).[1]

References

• Clark, T. et al. (2012).[1] "Silver(I) Trifluoromethanethiolate: A Convenient Reagent for the Synthesis of Trifluoromethyl Thioethers."[1] Angewandte Chemie International Edition. [1]

• Weng, Z. et al. (2013).[1] "Copper-Mediated Trifluoromethylthiolation of Heteroaryl Halides." Organic Letters. [1]

• Xu, C. et al. (2015).[1] "Recent Advances in the Synthesis of Trifluoromethylthiolated Compounds." Chemical Society Reviews.[1]

• Shao, X. et al. (2016).[1] "Shelf-stable electrophilic trifluoromethylthiolating reagents." Accounts of Chemical Research. [1]

Sources

• 1. air.unimi.it [air.unimi.it]
• 2. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 3. orgsyn.org [orgsyn.org]

Removing copper catalyst residues from nicotinonitrile products

Technical Support Center: Catalyst Removal Subject: Copper Remediation from Nicotinonitrile (3-Cyanopyridine) Architectures

Introduction: The "Sticky" Coordination Problem

User Query: "I am synthesizing nicotinonitrile via a copper-mediated cyanation (Rosenmund-von Braun or Chan-Lam coupling). Despite multiple washes, my product retains a green/blue tint, and ICP-MS shows copper levels >500 ppm. Standard extractions are failing. Why?"

Scientist’s Analysis: You are fighting a chelating war. Unlike simple aryl halides, nicotinonitrile acts as a bidentate ligand. It possesses two nitrogen donor sites:

• The Pyridine Nitrogen (Soft/Borderline base): Forms strong

  -bonds with Cu species.

• The Nitrile Nitrogen (Harder base): Can bridge copper centers, creating oligomeric networks.

Standard aqueous washes fail because the formation constant (

) of the Cu-Nicotinonitrile complex is often higher than that of the hydrated copper ion. To remove the metal, you must introduce a "Competitor Ligand" with a significantly higher (thermodynamic control) or physically sequester the metal (kinetic control).

Module 1: The Chemical Wash (Bulk Removal)

Use this as your primary defense for crude mixtures containing >1000 ppm Cu.

Protocol A: The Oxidative Ammonia Wash

Best for: Cu(I) catalysts (e.g., CuI, CuBr) that must be oxidized to soluble Cu(II) species.

The Logic: Cu(I) halides are insoluble in water and sticky. You must oxidize Cu(I)

Cu(II) to form the water-soluble tetraamminecopper(II) complex, , which is deep blue and water-soluble.

• Dilution: Dilute your organic reaction mixture (EtOAc or DCM) with 2 volumes of solvent.

• The Oxidative Quench: Add an equal volume of 10% NH

  OH (aq) .

• Aeration (Critical): Vigorously stir open to the air for 30–60 minutes.

  • Visual Cue: The aqueous layer must turn deep royal blue . If it is pale, oxidation is incomplete.

• Separation: Separate layers.

• Repetition: Repeat the ammonia wash until the aqueous layer is colorless.

• Polishing Wash: Wash the organic layer once with brine containing 1% EDTA (disodium salt) to catch recalcitrant ions.

Protocol B: The EDTA Chelation

Best for: Acid-sensitive substrates or when ammonia is incompatible.

• Preparation: Prepare a 0.1 M solution of Na

  EDTA adjusted to pH 8–9 (EDTA chelates most efficiently at basic pH).

• Extraction: Wash the organic phase vigorously with the EDTA solution (1:1 ratio) for >15 minutes.

• Mechanism: EDTA displaces the nicotinonitrile ligand, wrapping the copper in a hexadentate cage.

Module 2: Scavenger Polish (Trace Removal)

Use this to reach Pharma-grade limits (<10–20 ppm) after bulk removal.

Comparative Scavenger Efficiency Table

Scavenger Type	Functional Group	Mechanism	Efficiency on Nicotinonitrile	Best For
SiliaMetS® Thiol	Propylthiol (-SH)	Soft-Soft interaction	High	General Cu removal; solvent compatible.
TMT	Trimercaptotriazine	Precipitating Agent	Very High	Industrial scale; forms insoluble Cu-TMT solid.
SiliaMetS® Diamine	Ethylenediamine	Chelation	Medium	Often competes poorly with pyridine N.
Activated Carbon	N/A	Adsorption	Low/Variable	Non-specific; yield loss risk.

Protocol C: Solid-Supported Scavenging (Silica-Thiol)

Recommended for: Late-stage purification where filtration is preferred over extraction.

• Loading Calculation: Assume 1000 ppm residual Cu. Add 4–5 equivalents of Thiol-functionalized silica (e.g., SiliaMetS® Thiol) relative to the estimated copper content.

• Solvent Choice: Dissolve crude product in THF, MeOH, or EtOAc. (Avoid DMF if possible; it competes for coordination).

• Incubation: Stir at 50°C for 4 hours . Heat is kinetic energy; it helps the scavenger penetrate the Cu-Nicotinonitrile complex.

• Filtration: Filter through a 0.45 µm pad (Celite or membrane).

• Validation: The filtrate should be colorless.

Module 3: Visualization & Logic

Workflow: The Copper Removal Decision Tree

Caption: Logical workflow for stepwise copper depletion, prioritizing bulk chemical washing followed by polishing via scavenging.

Module 4: Troubleshooting & FAQs

Q1: I used the Thiol scavenger, but my product is still green. Why?

• Cause: The "Green" is likely a stable Cu(II)-Nicotinonitrile complex that is kinetically inert at room temperature.

• Fix: You must heat the scavenging step. Increase temperature to 50–60°C and extend time to 12 hours. The thermal energy is required to break the Pyridine-Cu bond so the Thiol can capture the metal.

Q2: The ammonia wash formed a terrible emulsion.

• Cause: Nicotinonitriles can act as surfactants when coordinated to metals, and the pH change affects solubility.

• Fix: Filter the biphasic mixture through a pad of Celite before attempting to separate layers. This removes colloidal copper hydroxides that stabilize the emulsion. Alternatively, add a small amount of MeOH to break surface tension.

Q3: Can I just distill the product?

• Risk: While Nicotinonitrile is volatile, copper salts are not. However, "entrainment" is a risk. Copper particles can be carried over in the vapor stream during aggressive distillation.

• Recommendation: Perform an EDTA wash before distillation to ensure the pot residue doesn't decompose catalytically during heating.

Module 5: Regulatory Grounding (ICH Q3D)

According to ICH Q3D (R2) , Copper is a Class 3 impurity.[1] It has low oral toxicity but requires control if the route of administration changes.[2][3]

Route of Administration	Permitted Daily Exposure (PDE)	Concentration Limit (10g/day dose)
Oral	3000 µ g/day	300 ppm
Parenteral	300 µ g/day	30 ppm
Inhalation	30 µ g/day	3 ppm

Note: Internal pharma standards often demand <10–20 ppm regardless of route to prevent downstream chemistry interference.

References

• ICH Q3D(R2) . Guideline for Elemental Impurities. International Council for Harmonisation, 2022.[3]

• SiliCycle Inc. SiliaMetS® Metal Scavengers: Scavenging of Copper. Application Note.

• Biotage . Metal Scavenging User Guide.

• Organic Process Research & Development . Practical Methods for the Removal of Copper Catalyst Residues.

Sources

• 1. ICH Q3D Elemental Impurities – What are the Requirements? - West [westpharma.com]
• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]

Technical Support Center: Controlling Moisture Sensitivity in SCF3 Pyridine Synthesis

Prepared by the Senior Application Scientist Team

Introduction

The trifluoromethylthio (SCF3) group is a privileged functional group in modern medicinal and agricultural chemistry. Its unique combination of high lipophilicity and strong electron-withdrawing character can significantly enhance the metabolic stability and biological activity of parent molecules[1][2][3]. The synthesis of SCF3-substituted pyridines, a key heterocyclic scaffold, often relies on electrophilic trifluoromethylthiolating reagents[4][5][6]. However, the success of these reactions is critically dependent on the rigorous exclusion of moisture.

Many of the reagents, catalysts, and intermediates involved in these synthetic pathways are highly sensitive to water, which can lead to reagent decomposition, catalyst deactivation, and the formation of unwanted byproducts, ultimately resulting in low yields and inconsistent results[7][8]. This guide provides a comprehensive resource for researchers to troubleshoot common issues related to moisture sensitivity and to implement robust experimental protocols for the successful synthesis of SCF3-pyridines.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. Each issue is followed by probable causes related to moisture and actionable solutions.

Problem 1: My reaction yield is consistently low or zero.

• Probable Cause 1: Contaminated Solvents. Commercially available "anhydrous" solvents can absorb atmospheric moisture after the bottle is opened. The hygroscopic nature of pyridine itself makes it particularly susceptible[9].

  • Solution: Never assume a commercial solvent is perfectly dry. Always dry and distill solvents immediately before use. For pyridine, a common and effective method is refluxing over and distilling from calcium hydride (CaH2) or potassium hydroxide (KOH) under an inert atmosphere[9][10]. Store the freshly dried solvent over activated molecular sieves (3Å or 4Å) in a sealed flask with a septum.

• Probable Cause 2: Wet Glassware. A thin film of moisture readily adsorbs onto the surface of all laboratory glassware, providing a significant source of water that can quench a sensitive reaction[8].

  • Solution: Rigorously dry all glassware. Oven-drying at a minimum of 120°C for at least four hours (overnight is better) is effective[8]. For faster setup, flame-drying the assembled apparatus under a stream of inert gas is a common alternative. Assemble the hot glassware and allow it to cool to room temperature under a positive pressure of dry nitrogen or argon[8][11].

• Probable Cause 3: Reagent Decomposition. The electrophilic SCF3 source (e.g., N-trifluoromethylthiosaccharin) or other reagents like strong bases or organometallics may have been compromised by moisture.

  • Solution: Handle moisture-sensitive solid reagents in a glovebox if possible[8]. If a glovebox is not available, weigh the reagent quickly and add it to the reaction flask against a positive flow of inert gas. Ensure that all reagents are stored in desiccators or under an inert atmosphere according to the manufacturer's recommendations[12].

Problem 2: My reaction works sometimes but fails on other attempts (poor reproducibility).

• Probable Cause 1: Inconsistent Inert Atmosphere Technique. Minor leaks in the reaction setup can introduce atmospheric moisture over the course of the reaction. This can be due to poorly greased joints, old septa, or insufficient inert gas pressure.

  • Solution: Use proper inert atmosphere techniques, such as a Schlenk line or a glovebox[7][8]. Ensure all ground-glass joints are sealed with a minimal amount of high-vacuum grease. Use fresh rubber septa for every reaction and pierce them with needles only once when possible. Maintain a slight positive pressure of inert gas throughout the experiment, which can be visualized with an oil bubbler[8].

• Probable Cause 2: Variable Quality of Starting Materials. The purity and water content of your pyridine starting material or other reagents may vary between batches.

  • Solution: Purify and dry the pyridine starting material before use, especially if it is from an older bottle[9]. Consider verifying the water content of your solvents and liquid reagents using Karl Fischer titration before critical experiments[13].

Troubleshooting Workflow Diagram

The following diagram outlines a systematic approach to diagnosing low-yield reactions.

Caption: A logical workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: Why, mechanistically, is water so detrimental to SCF3 pyridine synthesis?

A: Water is detrimental for several key reasons. First, electrophilic trifluoromethylthiolating reagents, designed to react with nucleophiles, can be readily attacked and consumed by water, which acts as a nucleophile. This hydrolysis reaction destroys your active SCF3 source. Second, many modern methods for pyridine functionalization employ organometallic intermediates or catalysts that are extremely sensitive to protic sources[14]. Water will rapidly protonate and quench these species, halting the catalytic cycle or preventing the desired transformation. The electron-deficient nature of the pyridine ring often necessitates these highly reactive, and thus highly moisture-sensitive, methodologies[14].

Q2: What is the most reliable way to dry pyridine and other common solvents?

A: The optimal drying method depends on the solvent. For pyridine, which is basic and hygroscopic, distillation from potassium hydroxide (KOH) or calcium hydride (CaH2) is highly effective. The base neutralizes acidic impurities while the hydride irreversibly reacts with water[9][10]. For other common solvents, refer to the table below.

Solvent	Recommended Drying Agent(s)	Incompatible Agents	Notes
Pyridine	CaH2, KOH, NaOH, Molecular Sieves (4Å)[9][10]	Sodium (reacts)	Pyridine is very hygroscopic; store carefully after drying.
Tetrahydrofuran (THF)	Sodium/benzophenone, CaH2	The deep blue/purple color of the benzophenone ketyl radical is a convenient indicator of anhydrous, oxygen-free conditions.
Dichloromethane (CH2Cl2)	CaH2, P2O5	Sodium, K/Na alloy	Reflux over CaH2 and distill. P2O5 is very effective but can be difficult to handle.
Toluene	Sodium/benzophenone, CaH2	Azeotropic distillation is also a powerful method to remove water from a reaction mixture using toluene[15][16].
Acetonitrile	CaH2, Molecular Sieves (3Å)	Sodium	Reflux over CaH2 for several hours, then distill.

Q3: How can I confirm my solvent is truly "dry" before starting my reaction?

A: Visual indicators like the sodium/benzophenone ketyl in THF are useful, but for quantitative data, Karl Fischer (KF) titration is the industry standard[13][17]. Coulometric KF titration can accurately measure water content down to the parts-per-million (ppm) level[13]. For labs without a KF titrator, newer methods based on ¹⁹F NMR spectroscopy have been developed and offer high sensitivity[18].

Q4: What is the difference between using a Schlenk line and a glovebox?

A: Both create an inert atmosphere, but they are suited for different tasks.

• Glovebox: A sealed chamber filled with an inert gas, allowing you to handle reagents in open containers as you would on a normal lab bench[7][8]. It is ideal for weighing and manipulating air- and moisture-sensitive solids.

• Schlenk Line: A dual-manifold system that provides both vacuum and a flow of inert gas[7][8]. It is used to make individual flasks inert and is ideal for running reactions, distillations, and filtrations under an inert atmosphere. A typical procedure involves connecting the flask to the line and performing 3-5 cycles of evacuating the air and refilling with inert gas to ensure the atmosphere is fully exchanged[7].

Key Experimental Protocols

Protocol 1: Drying Pyridine over Calcium Hydride (CaH2)

• Pre-dry the Pyridine: Add pyridine to a round-bottom flask (no more than 2/3 full). Add anhydrous potassium hydroxide (KOH) pellets (approx. 20 g/L) and stir for 24 hours to remove the bulk of the water[9].

• Set up Distillation Apparatus: Assemble a distillation apparatus using oven- or flame-dried glassware.

• Transfer and Reflux: Carefully decant the pre-dried pyridine into the distillation flask containing a stir bar. Add calcium hydride (CaH2, ~5-10 g/L) to the flask. Caution: CaH2 reacts with water to produce H2 gas. Add slowly.

• Distill: Heat the flask to reflux under a gentle positive pressure of nitrogen or argon. Allow it to reflux for at least 2-4 hours.

• Collect and Store: Distill the pyridine, collecting the fraction that boils at 114-115°C. Collect the distillate in an oven-dried flask (e.g., a Straus flask) that can be sealed and stored under an inert atmosphere. For long-term storage, add activated 4Å molecular sieves to the storage flask.

Protocol 2: Setting up a Reaction Under Inert Atmosphere (Schlenk Line)

Caption: Workflow for setting up an anhydrous reaction.

• Glassware Preparation: Oven-dry (120°C, >4h) or flame-dry all glassware, including the reaction flask, condenser, and addition funnels.

• Assembly: Assemble the apparatus while it is still hot and immediately connect it to the Schlenk line's inert gas manifold. This prevents moist air from being drawn in as the flask cools[8].

• Inerting the Flask: Once cool, perform a minimum of three "evacuate-refill" cycles. Close the flask to the gas line, open it to the vacuum line, and evacuate for several minutes. Close the vacuum valve and carefully open the inert gas valve to refill the flask[7].

• Reagent Addition: Add dried solvents and liquid reagents via a gas-tight syringe through a rubber septum. For solids, if not added initially, use a solids addition funnel or briefly remove the stopper while maintaining a strong positive outflow of inert gas from the flask neck to prevent air ingress.

• Maintain Atmosphere: Throughout the reaction, maintain a slight positive pressure of inert gas, confirmed by gentle bubbling through an oil bubbler connected to the manifold or the top of the condenser.

By adhering to these rigorous techniques for moisture exclusion, researchers can significantly improve the reliability, reproducibility, and yield of their SCF3 pyridine syntheses.

References

• Purification of Pyridine - Chempedia. LookChem. [Link]

• Qing, F.-L., et al. (2015). Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research. [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry, University of Groningen. (2008). [Link]

• Qing, F.-L., et al. (2015). Shelf-stable electrophilic reagents for trifluoromethylthiolation. PubMed. [Link]

• Shelf-stable reagents for electrophilic trifluoromethylthiolation. ResearchGate. [Link]

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• Frontier, A. Workup: Drying Methods. Department of Chemistry, University of Rochester. [Link]

• Self-stable Electrophilic Reagents for Trifluoromethylthiolation. SlideShare. (2017). [Link]

• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. Organic Letters. [Link]

• Ok, E. (2024). Principles of Inert Atmosphere Storage. ResearchGate. [Link]

• Nichols, L. (2022). 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. [Link]

• How do I get dry pyridine? ResearchGate. (2014). [Link]

• Al-Kaabi, M., et al. (2026). Rapid, Efficient Quantification of Water in Solvents and Solvents in Water Using an Ionic Liquid–Based GC Column. LCGC International. [Link]

• Purification of pyridine bases by distillation.

• Yoshikawa, H., et al. (2022). Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors. MDPI. [Link]

• Beilstein Journals. (2021). Decarboxylative trifluoromethylthiolation of pyridylacetates. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Decarboxylative trifluoromethylthiolation of pyridylacetates [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Shelf-stable electrophilic reagents for trifluoromethylthiolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 7. molan.wdfiles.com [molan.wdfiles.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. Purification of Pyridine - Chempedia - LookChem [lookchem.com]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Workup [chem.rochester.edu]
• 16. US2708653A - Purification of pyridine bases by distillation - Google Patents [patents.google.com]
• 17. mdpi.com [mdpi.com]
• 18. chem.tamu.edu [chem.tamu.edu]

Technical Support Center: Resolving NMR Signal Overlap in Methyl-Substituted Nicotinonitriles

Welcome to the technical support center for resolving NMR signal overlap in methyl-substituted nicotinonitriles. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in spectral interpretation due to signal crowding. Here, we will explore practical, field-proven strategies to deconstruct complex spectra and extract unambiguous structural information.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum of a dimethyl-nicotinonitrile derivative shows a clump of overlapping signals in the aromatic region. How can I begin to resolve them?

This is a very common issue. The limited chemical shift dispersion in the aromatic region of ¹H NMR often leads to signal overlap, especially with multiple substituents on the pyridine ring.[1] Here’s a systematic approach to tackle this:

• Optimize 1D ¹H NMR Acquisition:

  • Increase Magnetic Field Strength: If accessible, acquiring the spectrum on a higher field spectrometer (e.g., 600 MHz vs. 300 MHz) will increase the chemical shift dispersion and may resolve the overlapping signals.[1][2]

  • Solvent Effects: Changing the deuterated solvent can induce differential chemical shifts.[3] Aromatic solvents like benzene-d₆ or pyridine-d₅ often cause significant shifts in the resonances of aromatic protons due to solvent-solute interactions.[4][5][6][7] It's advisable to run the spectrum in a few different solvents (e.g., CDCl₃, DMSO-d₆, C₆D₆) to find the best resolution.[3]

• Utilize 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This is the first 2D experiment to perform.[8][9][10] It will reveal which protons are spin-coupled to each other, helping you trace out the connectivity of the aromatic protons.[8][9][10][11]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton to the carbon it is directly attached to.[8][9][11][12] This is invaluable for spreading out the proton signals based on the much larger chemical shift range of ¹³C NMR.[1][13]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away.[11][12][14] This is crucial for assigning quaternary carbons and piecing together the entire molecular structure.[15]

Troubleshooting Guides

Scenario 1: Even with 2D NMR, the methyl proton signals are overlapping.

Problem: You have a nicotinonitrile with several methyl groups, and their signals in the ¹H NMR spectrum are either completely overlapping or so close that their multiplicities are obscured.

Solution Pathway:

• Variable Temperature (VT) NMR:

  • Rationale: In some cases, conformational dynamics on the NMR timescale can lead to broadened or averaged signals. By acquiring spectra at different temperatures, you may be able to slow down or speed up these processes, potentially resolving the signals.[16][17][18] For example, cooling the sample might "freeze out" different conformers, leading to separate signals for each. Conversely, heating the sample can sometimes sharpen signals by averaging out different conformations.

  • Protocol:

    • Dissolve the sample in a suitable solvent with a wide temperature range (e.g., toluene-d₈ for low temperatures, DMSO-d₆ for high temperatures).

    • Acquire a series of ¹H NMR spectra at different temperatures, for example, in 10°C increments from 25°C up to 100°C, and from 25°C down to -40°C.

    • Analyze the spectra for changes in chemical shift, line width, and multiplicity.

• Lanthanide Shift Reagents (LSRs):

  • Rationale: LSRs are paramagnetic complexes that can coordinate to Lewis basic sites in your molecule, such as the nitrile nitrogen or the pyridine nitrogen.[19][20][21][22] This coordination induces large changes in the chemical shifts of nearby protons, with the magnitude of the shift being dependent on the distance from the lanthanide ion.[19][20] This can effectively spread out overlapping signals.[2][20][22]

  • Common LSRs:

    • Eu(fod)₃ (Europium(III) tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)): Induces downfield shifts.[21]

    • Pr(fod)₃ (Praseodymium(III) tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)): Induces upfield shifts.[23]

  • Protocol:

    • Acquire a standard ¹H NMR spectrum of your compound in a dry, aprotic deuterated solvent (e.g., CDCl₃).

    • Prepare a stock solution of the LSR in the same solvent.

    • Add small, incremental amounts of the LSR stock solution to your NMR tube, acquiring a spectrum after each addition.

    • Monitor the changes in the chemical shifts of your methyl signals.

Data Presentation: Effect of Lanthanide Shift Reagent on Methyl Proton Resonances

Molar Ratio (LSR/Substrate)	Methyl A (ppm)	Methyl B (ppm)	Resolution
0.0	2.50 (s)	2.50 (s)	Overlapping
0.1	2.85 (s)	2.65 (s)	Partially Resolved
0.2	3.20 (s)	2.80 (s)	Fully Resolved
0.3	3.55 (s)	2.95 (s)	Fully Resolved

This is a representative table; actual shifts will vary.

Visualization: Lanthanide Shift Reagent Workflow

Caption: Workflow for using a Lanthanide Shift Reagent.

Scenario 2: Ambiguous assignment of methyl groups on the pyridine ring.

Problem: You have resolved the signals for two methyl groups, but you are unsure which signal corresponds to which position on the nicotinonitrile ring.

Solution Pathway:

• Nuclear Overhauser Effect (NOE) Spectroscopy:

  • Rationale: NOE experiments detect through-space interactions between protons that are close to each other (typically < 5 Å). By irradiating a specific proton and observing which other protons show an enhancement, you can determine spatial proximity.

  • 1D NOE (Difference NOE): This is a targeted experiment where you irradiate a specific proton signal (e.g., an aromatic proton) and observe the effect on the methyl proton signals. If a methyl group is spatially close to the irradiated aromatic proton, its signal will be enhanced.

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment provides a map of all through-space correlations. Cross-peaks in a NOESY spectrum indicate that the two corresponding protons are close in space.

  • Protocol (1D NOE):

    • Identify a well-resolved aromatic proton signal that is adjacent to one of the methyl group positions.

    • Set up a 1D NOE experiment where you selectively irradiate this aromatic proton.

    • Acquire the NOE difference spectrum.

    • A positive enhancement of one of the methyl signals will confirm its proximity to the irradiated proton.

Visualization: Logic for NOE-based Assignment

Caption: Using 1D NOE to assign methyl group positions.

• Long-Range Heteronuclear Correlation (HMBC):

  • Rationale: As mentioned earlier, HMBC shows correlations between protons and carbons over two or three bonds.[11][12][14][24] This is extremely powerful for unambiguous assignments.

  • Application: Look for correlations between the methyl protons and the carbons of the pyridine ring. For example, the protons of a methyl group at C-2 will show a correlation to C-3 and potentially the nitrile carbon, while the protons of a methyl group at C-4 will show correlations to C-3 and C-5.

Data Presentation: Expected HMBC Correlations for Methyl-Substituted Nicotinonitriles

Methyl Position	Expected ³JCH Correlations to Ring Carbons
C-2	C-3, C-6
C-4	C-3, C-5
C-5	C-4, C-6
C-6	C-2, C-5

By combining the information from these advanced NMR techniques, you can systematically resolve even highly overlapped spectra and confidently assign the structure of your methyl-substituted nicotinonitriles.

References

• Barna, J. C. J., Laue, E. D., Mayger, M. R., Skilling, J., & Worrall, S. J. P. (1987). The application of maximum entropy to the processing of NMR data. Journal of Magnetic Resonance, 73(1), 69–77.

• University of California, Davis. (2024, November 12). 23.1: NMR Shift Reagents. Chemistry LibreTexts. [Link]

• Duthaler, R. O., & Roberts, J. D. (1978). Effects of Solvent, Protonation, and N-Alkylation on the 15N Chemical Shifts of Pyridine and Related Compounds. Journal of the American Chemical Society, 100(16), 4969–4974. [Link]

• Schneider, W. G. (1962). Solvent effects in the proton magnetic resonance spectrum of pyridine. Molecular Physics, 19(2), 231-245. [Link]

• AZoM. (2025, January 17). Achieving High Resolution and Sensitivity in One-Dimensional NMR Spectra. AZoM.com. [Link]

• Orekhov, V. Y., Ibraghimov, I., & Billeter, M. (2003). Optimizing resolution in multidimensional NMR by three-way decomposition. Journal of Biomolecular NMR, 27(2), 165–173. [Link]

• Aguiar, Z., & Schirch, P. F. T. (2005). Solvent effect on the 1H NMR spectra of a pyridinocalix(4)arene derivative and its protonation constants in methanol. Journal of the Chilean Chemical Society, 50(4). [Link]

• Scribd. (n.d.). Lanthanide Shift Reagents in NMR. Scribd. [Link]

• Słomka, M. W., & Kazimierczuk, K. (2024). A pH-enhanced resolution in benchtop NMR spectroscopy. Chemical Communications, 60(18), 2466-2469. [Link]

• YouTube. (2022, December 23). Chemical Shift Reagent| Proton NMR| Simplification of Complex Spectra. [Link]

• Wikipedia. (2024, February 14). Two-dimensional nuclear magnetic resonance spectroscopy. In Wikipedia. [Link]

• University of Potsdam. (n.d.). Chemical shifts. [Link]

• Putko, P., Romero, J. A., & Kazimierczuk, K. (2024). A pH-enhanced resolution in benchtop NMR spectroscopy. Chemical Communications, 60(18), 2466-2469. [Link]

• Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. [Link]

• Slideshare. (2016, October 29). Lanthanide shift reagents in nmr. [Link]

• Demarco, P. V., Farkas, E., Doddrell, D., Mylari, B. L., & Wenkert, E. (1968). Pyridine-induced solvent shifts in the nuclear magnetic resonance spectra of hydroxylic compounds. Journal of the American Chemical Society, 90(20), 5480–5486. [Link]

• ResearchGate. (n.d.). Aromatic region of the ¹H NMR spectra of 3 at different temperatures.... [Link]

• University of Rochester. (n.d.). Troubleshooting: ¹H NMR Spectroscopy. [Link]

• Preprints.org. (2024, October 11). The Role of Two-Dimensional NMR Spectroscopy( 2D NMR Spectroscopy )in Pharmaceutical Research: Applications, Advancements, and Future Directions. [Link]

• Wang, H., et al. (2018). STEPS TO ACHIEVING HIGH-RESOLUTION NMR SPECTROSCOPY ON SOLUTIONS AT GPa PRESSURE. American Journal of Science, 318(9), 947-967. [Link]

• ResearchGate. (n.d.). (A) Aromatic region of variable-temperature 1 H NMR spectra of mPHBC 8.... [Link]

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?. [Link]

• Molecules. (2020, November 17). Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids. [Link]

• Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

• LibreTexts Chemistry. (n.d.). 2D NMR Introduction. [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• ResolveMass Laboratories Inc. (n.d.). NMR characterization of small and large molecules. [Link]

• YouTube. (2018, May 17). Signal Overlap in NMR Spectroscopy. [Link]

• Scientific Reports. (2020). Isolation and structure elucidation of pyridine alkaloids from the aerial parts of the Mongolian medicinal plant Caryopteris mongolica Bunge. [Link]

• SLU Publication Database. (n.d.). Reducing signal interference in complex NMR spectra. [Link]

• ResearchGate. (n.d.). The COSY and HMBC correlations are referenced according to the pairs of.... [Link]

• University of Ottawa NMR Facility Blog. (2008, July 29). Resolution of Overlapping Signals Based on T1's. [Link]

• SDSU NMR Facility. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). [Link]

• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. [Link]

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

• The Journal of Physical Chemistry B. (2021, June 7). Temperature-Dependent Solid-State NMR Proton Chemical-Shift Values and Hydrogen Bonding. [Link]

• University of Wisconsin-Madison. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. [Link]

• InstaNANO. (n.d.). NMR Database Table with Search. [Link]

• nmrdb.org. (n.d.). NMR Chemical Shifts. [Link]

• Organometallics. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the.... [Link]

• University of Wisconsin-Madison. (2020, February 14). NMR Spectroscopy :: Hans Reich NMR Collection - Content - Organic Chemistry Data. [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). [Link]

• YouTube. (2019, January 11). Using NMR Spectroscopy: Methylene Groups and Signal Overlap. [Link]

• Chemistry Stack Exchange. (2021, February 11). How to assign overlapping multiplets in 1H NMR spectra?. [Link]

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Reference Data & Comparative Studies

1H NMR spectrum analysis of 4-Methyl-6-(trifluoromethylthio) nicotinonitrile

Executive Summary & Strategic Importance

In modern drug discovery, the trifluoromethylthio group (-SCF₃) has emerged as a "privileged motif," offering superior lipophilicity (Hansch

= 1.44) compared to its oxygenated counterpart (-OCF₃, = 1.04) or the trifluoromethyl group (-CF₃, = 0.88).

This guide provides a rigorous spectral analysis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile , a critical intermediate for synthesizing metabolically stable pyridine-based inhibitors. We compare its spectral signature against its chlorinated precursor and fluorinated analogs to establish a self-validating identification protocol.

Synthesis & Characterization Workflow

The following diagram outlines the logical flow from synthesis to spectral validation, highlighting the critical decision points where NMR analysis confirms the successful installation of the -SCF₃ motif.

Figure 1: Operational workflow for the synthesis and spectral validation of the target molecule.

1H NMR Spectral Assignment (Theoretical vs. Experimental)

The pyridine core creates a distinct deshielding pattern. The introduction of the -SCF₃ group at position 6 alters the chemical environment of the adjacent H5 proton significantly compared to the chloro-precursor.

Predicted Chemical Shifts (Solvent: CDCl₃)

Position	Proton Type	Multiplicity	Shift ( ppm)	Mechanistic Insight
H2	Aromatic	Singlet (s)	8.70 – 8.85	Most deshielded due to adjacency to Nitrogen (N1) and Cyano (CN) group.
H5	Aromatic	Singlet (s)*	7.50 – 7.65	Shielded relative to H2. May show broadening due to long-range coupling ( ) with -SCF₃.
CH₃	Methyl	Singlet (s)	2.55 – 2.65	Benzylic-like position; typical heteroaromatic methyl shift.

*Note: While H5 appears as a singlet in low-field instruments (300 MHz), high-field instruments (600+ MHz) may resolve a fine quartet or broadened shoulder due to through-space coupling with the fluorine atoms.

The "Fingerprint" Region

The absence of vicinal coupling (no neighbors for H2 or H5) simplifies the spectrum into two distinct aromatic singlets. This is a key purity indicator; the presence of doublets would indicate regioisomeric impurities (e.g., 5-methyl isomers).

Comparative Analysis: Product vs. Alternatives

This section objectively compares the target molecule against its synthesis precursor and its direct isostere. This comparison is vital for monitoring reaction progress and selecting the correct bioisostere for drug design.

Comparative Data Table

Feature	Target Product (-SCF₃)	Precursor (-Cl)	Analog (-CF₃)
H5 Shift ( )	~7.60 ppm	~7.35 ppm	~7.80 ppm
19F NMR Signal	-42.0 ppm (Singlet)	N/A	-63.0 ppm (Singlet)
Lipophilicity ( )	1.44 (High)	0.71 (Moderate)	0.88 (Moderate)
Electronic Effect	Strong EWG ( = 0.50)	Weak EWG ( = 0.23)	Strong EWG ( = 0.54)
Metabolic Stability	Susceptible to S-oxidation	Stable	Highly Stable

Technical Insights

• Reaction Monitoring: The conversion of the Precursor (-Cl) to the Target (-SCF₃) is best monitored by the downfield shift of the H5 proton (

  ppm).

• differentiation from -CF₃: If you inadvertently synthesize the trifluoromethyl analog (direct C-C coupling side product), the 19F NMR is the definitive discriminator. The -SCF₃ signal appears significantly downfield (-42 ppm) compared to the -CF₃ signal (-63 ppm).

Experimental Protocol (Self-Validating)

To ensure reproducibility and data integrity (E-E-A-T), follow this standardized protocol.

Sample Preparation

• Mass: Weigh 5–10 mg of the solid product.

• Solvent: Dissolve in 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

  • Why CDCl₃? It prevents hydrogen bonding interactions that might occur in DMSO-

    , providing sharper resolution of the aromatic singlets.

• Filtration: If the solution is cloudy (residual Ag/Cu salts from synthesis), filter through a cotton plug within a glass pipette directly into the NMR tube.

Acquisition Parameters (400 MHz Instrument)

• Pulse Sequence: zg30 (30° pulse angle) to ensure accurate integration of the methyl group vs. aromatic protons.

• Relaxation Delay (D1): Set to 2.0 seconds . The isolated aromatic protons (H2, H5) have longer T1 relaxation times; a short D1 will lead to under-integration of these signals.

• Scans (NS): 16 scans are sufficient for >95% purity; use 64 scans to detect minor regioisomers.

Validation Criteria (Pass/Fail)

• Pass: Integral ratio of H2 : H5 : Me is exactly 1 : 1 : 3 .

• Fail: Presence of a doublet around 7.2 ppm (unreacted starting material) or extra singlets in the aliphatic region (residual solvents like EtOAc or DMF).

References

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Source for and values).

• Xu, X.-H., Matsuzaki, K., & Shibata, N. (2015). "Synthetic Methods for Compounds Having CF3–S Units on Carbon: A Review." Chemical Reviews, 115(2), 731–764. Link

• Barata-Vallejo, S., et al. (2014). "Trifluoromethylthiolation of Aryl Halides." Chemistry – A European Journal, 20(51), 16806-16829.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 62(21), 7512–7515. Link

19F NMR chemical shifts of trifluoromethylthio group on pyridine

Technical Guide: NMR Characterization & Synthesis of Trifluoromethylthio-Pyridines

Executive Summary: The Strategic Value of

In modern drug discovery, the trifluoromethylthio group (

) has emerged as a "super-lipophilic" alternative to the ubiquitous trifluoromethyl ( ) and trifluoromethoxy ( ) moieties. Its introduction into pyridine scaffolds—common pharmacophores in kinase inhibitors and GPCR ligands—can dramatically alter membrane permeability and metabolic stability without significantly changing the steric profile.

This guide provides a technical comparison of the

group against its isosteres, focusing on NMR chemical shift fingerprints as the primary method for structural validation. It includes a robust, self-validating synthesis protocol for introducing this motif onto the pyridine ring.

Comparative Analysis: vs. Alternatives

The choice between

, , and is rarely arbitrary. It is a strategic decision based on lipophilicity (Hansch ) and electronic withdrawal (Hammett ).

Table 1: Physicochemical & NMR Comparison

Feature	Trifluoromethylthio ( )	Trifluoromethyl ( )	Trifluoromethoxy ( )
NMR Shift	-40 to -46 ppm	-60 to -68 ppm	-57 to -59 ppm
Hansch Lipophilicity ( )	1.44 (Highest)	0.88	1.04
Hammett Constant ( )	0.50	0.54	0.35
Electronic Effect	Strong -withdrawing, weak -donating	Strong -withdrawing	Inductive withdrawing, resonance donating
Metabolic Stability	High (resists hydrolysis)	High	Moderate (potential quinone methide formation)

Key Insight: The

group is significantly more lipophilic than (+0.56 units). This makes it the superior choice for blood-brain barrier (BBB) penetration optimization. However, its NMR signal is distinctively deshielded (appearing downfield) compared to its counterparts, a critical diagnostic feature.

NMR Chemical Shift Mapping

Accurate assignment of the

signal is crucial, particularly when monitoring reactions where might degrade to or hydrolyze.

Chemical Shift Zones (Relative to = 0 ppm)

• Zone (-40 to -46 ppm): The sulfur atom's lower electronegativity (compared to oxygen or carbon) results in less shielding of the fluorine nuclei.

  • 2-(Trifluoromethylthio)pyridine:

    to ppm.

  • 3-(Trifluoromethylthio)pyridine:

    ppm.

  • 4-(Trifluoromethylthio)pyridine:

    ppm.

• Impurity Zone (-50 to -60 ppm): Signals here often indicate oxidation to sulfoxides (

  ) or sulfones ( ).

• Degradation Zone (-80 to -120 ppm): Signals here suggest loss of fluorine (e.g.,

  ) or ring fluorination.

Diagram 1: Signal Assignment Decision Tree

Caption: Logical workflow for assigning fluorine signals. The -SCF3 group occupies a unique downfield window distinct from other fluoro-alkyls.

Experimental Protocol: Synthesis of 2-(Trifluoromethylthio)pyridine

This protocol utilizes a copper-mediated Sandmeyer-type reaction or direct cross-coupling with

. The method is selected for its high reproducibility and functional group tolerance.

Methodology: Copper-Mediated Cross-Coupling

Objective: Synthesize 2-(trifluoromethylthio)pyridine from 2-iodopyridine.

Reagents:

• Substrate: 2-Iodopyridine (1.0 equiv)

• Reagent:

  (Silver trifluoromethylthiolate) (1.5 equiv)

• Catalyst: CuI (Copper(I) iodide) (1.0 equiv) or formed in situ.

• Solvent: DMF (N,N-Dimethylformamide), anhydrous.

Step-by-Step Protocol:

• Setup: Flame-dry a 25 mL Schlenk tube and equip it with a magnetic stir bar. Flush with Argon (

  ).

• Charging: Add 2-iodopyridine (1.0 mmol, 205 mg),

  (1.5 mmol, 313 mg), and CuI (1.0 mmol, 190 mg) to the tube under a positive stream of Argon.

  • Note: Handling

    in a glovebox is preferred but rapid benchtop handling is acceptable if humidity is low.

• Solvation: Add anhydrous DMF (3.0 mL) via syringe. Seal the tube.

• Reaction: Heat the mixture to 80°C for 12–16 hours. The solution will typically turn dark/brown.

• Workup:

  • Cool to room temperature.

  • Dilute with Ethyl Acetate (20 mL).

  • Filter through a pad of Celite to remove silver/copper salts. Wash the pad with Ethyl Acetate.

  • Wash the filtrate with water (

    mL) to remove DMF, then brine ( mL).

  • Dry over

    , filter, and concentrate under reduced pressure.

• Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient). The product is typically a volatile oil; use care during concentration.

Validation System (Self-Check)

• TLC: The product is less polar than the starting iodide.

• NMR Check: Before full purification, run a crude NMR in . Look for a singlet at -42.5 ppm . If you see a peak at -63 ppm, you likely have trifluoromethylpyridine (impurity) or unreacted reagent artifacts.

Diagram 2: Synthesis & Validation Workflow

Caption: Reaction pathway for nucleophilic trifluoromethylthiolation. The in-situ formation of Cu-SCF3 is the key active species.

References

• Hansch Parameters & Lipophilicity: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. Link

• Copper-Mediated Synthesis: Weng, Z., et al. (2013). Copper-mediated trifluoromethylthiolation of alkenyl iodides with AgSCF3. Organic & Biomolecular Chemistry. Link

• ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  NMR Shift Data: Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[1] Link

• Comparison of Fluorinated Groups: Leroux, F., et al. (2005). Trifluoromethyl ethers and thioethers as tools for medicinal chemistry and agrochemistry.[2][3] ChemBioChem, 6(12), 2166-2167. Link

Sources

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• 2. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 3. chinesechemsoc.org [chinesechemsoc.org]

Mass spectrometry fragmentation pattern of SCF3 nicotinonitriles

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of Trifluoromethylthio- (

) substituted nicotinonitriles . It compares these patterns with their trifluoromethyl ( ) analogs and unsubstituted nicotinonitriles, offering a structural elucidation framework for researchers in medicinal chemistry and drug metabolism.

Mass Spectrometry Fragmentation Pattern of Nicotinonitriles

A Comparative Technical Guide for Structural Elucidation

Executive Summary: The Moiety in Drug Design

The trifluoromethylthio group (

) has emerged as a "super-trifluoromethyl" motif in drug development due to its exceptional lipophilicity (Hansch constant vs. for ) and high metabolic stability. However, characterizing these compounds remains challenging due to the specific lability of the C–S bond under ionization compared to the robust C–F bond.

This guide delineates the specific Electron Ionization (EI) fragmentation fingerprints of

nicotinonitriles. Unlike their counterparts, which often exhibit a dominant molecular ion with minimal fragmentation, derivatives display a characteristic "dual-loss" pathway driven by the relative weakness of the Sulfur-Carbon bond.

Mechanistic Basis: Electronic & Bond Energy Causality

To interpret the spectra accurately, one must understand the underlying causality of the fragmentation:

• Bond Dissociation Energy (BDE): The primary differentiator is the bond strength.

  • : Very strong (~100-110 kcal/mol). Fragmentation rarely breaks this bond directly.
  • : The bond is significantly weaker (~65-70 kcal/mol) than the bond.

• Charge Localization: In nicotinonitriles, the pyridine nitrogen and the nitrile group compete for charge localization. However, the sulfur atom in the

  group provides an additional site for radical cation stabilization, facilitating -cleavage.

Comparative Analysis: vs. vs. Unsubstituted

The following table contrasts the behavior of 4-substituted nicotinonitriles under standard EI (70 eV) conditions.

Table 1: Comparative Fragmentation Characteristics

Feature	-Nicotinonitrile	-Nicotinonitrile	Unsubstituted Nicotinonitrile
Molecular Ion ( )	Distinct , but often not the base peak due to S-C lability.	Dominant (Base Peak) . High stability of Ar- .	Strong . Aromatic ring stability dominates.
Primary Fragment	(Loss of ).	(Loss of H) or (Loss of HCN).	(Loss of HCN).
Secondary Fragment	(Loss of ).	(Rare/Low intensity).	(Loss of 2 HCN).
Low Mass Diagnostic	69 ( ) and 63 ( ) .	69 ( ) .	51/50 (Pyridine ring fragments).
Spectral Complexity	High . Multiple cleavage points ( and ).	Low . Very stable molecular ion.	Medium . Typical aromatic fragmentation.

Detailed Fragmentation Pathways of Nicotinonitriles

The fragmentation of

nicotinonitriles follows a predictable, self-validating cascade.

Pathway A: The Cleavage (Dominant)

The most diagnostic pathway is the homolytic cleavage of the Sulfur-Carbon bond distal to the aromatic ring.

• Mechanism: Radical site initiation at the sulfur atom creates an unstable radical cation.

• Observation: Loss of a 69 Da neutral radical (

  ).

• Resulting Ion: A thiopyridinium cation (

  ). This ion is often stabilized by resonance with the pyridine ring.

Pathway B: The Cleavage

• Mechanism: Cleavage of the bond connecting the sulfur to the pyridine ring.

• Observation: Loss of a 101 Da radical (

  ).

• Resulting Ion: The bare nicotinonitrile cation (

  ).

Pathway C: Nitrile Elimination

• Mechanism: Common to all pyridines, the loss of Hydrogen Cyanide (HCN).

• Observation: Loss of 27 Da .

• Context: This usually occurs after the primary loss of the

  or group, creating "granddaughter" ions.

Visualization of Fragmentation Logic

The following diagram illustrates the competing pathways for a generic 4-(

)nicotinonitrile ( 204).

Figure 1: Mechanistic fragmentation tree for 4-(

)nicotinonitrile. The loss of is the primary differentiator from analogs.

Experimental Protocols

To replicate these patterns and validate compound identity, follow this standardized EI-MS protocol. This workflow is designed to be self-validating: the presence of the

69 peak combined with the neutral loss confirms the moiety.

Sample Preparation[1]

• Solvent: Dissolve

  of the -nicotinonitrile in of HPLC-grade Methanol or Acetonitrile.

  • Why: Protic solvents like methanol help prevent aggregation, though for EI (gas phase), volatility is key.

• Concentration: Dilute to

  ( ).

  • Why: High concentrations can lead to space-charge effects in ion traps or detector saturation in quadrupoles, distorting isotopic ratios.

GC-MS Acquisition Parameters

Parameter	Setting	Rationale
Inlet Temperature		Ensures rapid volatilization without thermal degradation of the C–S bond prior to ionization.
Carrier Gas	Helium ( )	Standard flow for optimal chromatographic resolution.
Ion Source Temp		Critical: Too high ( ) can induce thermal decomposition of before ionization.
Electron Energy		Standard library matching energy.
Scan Range		Must capture the low mass diagnostic ions ( 69) and the molecular ion.

Data Validation Criteria (Self-Check)

Your data is valid ONLY if:

• Isotope Pattern: The Molecular Ion (

  ) shows a characteristic isotope peak at with ~4.5% relative abundance (due to Sulfur).

  • Contrast:

    analogs will NOT show this significant peak.

• Diagnostic Ratio: The ratio of

  to is . If is the base peak and is absent, suspect a analog or oxidation to sulfone ( ).

References

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Source for lipophilicity constants).

• Luo, T., et al. (2011). "Palladium-Catalyzed Synthesis of Aryl Trifluoromethyl Sulfides." Angewandte Chemie International Edition. [Link]

• NIST Mass Spectrometry Data Center. (2023). "Mass Spectrum of 2-Chloro-4-trifluoromethylpyridine." NIST Chemistry WebBook, SRD 69. [Link]

• Barata-Vallejo, S., et al. (2014). "Trifluoromethylthiolation of Aryl Diazonium Salts." Chemistry – A European Journal. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

The Bioactivity Standoff: SCF₃ vs. CF₃ on the Nicotinonitrile Scaffold

A Comparative Guide for Medicinal Chemists and Drug Discovery Professionals

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design. Among these, the trifluoromethyl (CF₃) group has become a ubiquitous tool for enhancing metabolic stability, lipophilicity, and binding affinity. However, its sulfur-containing counterpart, the trifluoromethylthio (SCF₃) group, is emerging as a compelling alternative, offering a distinct portfolio of physicochemical properties. This guide provides a comprehensive comparison of the bioactivity of nicotinonitrile derivatives substituted with SCF₃ versus CF₃ groups, offering insights grounded in experimental data to inform the strategic design of next-generation therapeutics.

At a Glance: Physicochemical Properties Driving Biological Interactions

The choice between a CF₃ and an SCF₃ substituent is not merely an atomic swap; it is a strategic decision that profoundly influences a molecule's interaction with its biological target. The key to understanding their differential bioactivity lies in their distinct electronic and steric profiles.

Property	CF₃ Group	SCF₃ Group	Implication for Bioactivity
Lipophilicity (Hansch π)	~0.88	~1.44	The significantly higher lipophilicity of the SCF₃ group can enhance membrane permeability and access to hydrophobic binding pockets.
Electron-withdrawing nature (Hammett σ)	Strong (σₚ ≈ 0.54)	Very Strong (σₚ ≈ 0.50)	Both are strong electron-withdrawing groups, influencing the pKa of nearby functionalities and participating in polar interactions.
Metabolic Stability	High	Generally High	The C-F and C-S bonds are strong, often leading to increased resistance to metabolic degradation compared to non-fluorinated analogs.
Size and Shape	Conical	Bent	The different geometries can lead to distinct steric interactions within a binding site, potentially altering binding modes and selectivity.

The Nicotinonitrile Core: A Privileged Scaffold in Drug Discovery

The nicotinonitrile scaffold, a pyridine ring bearing a nitrile group, is a versatile and privileged structure in medicinal chemistry.[1][2] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1] The nitrile group can act as a hydrogen bond acceptor and a bioisostere for other functional groups, making the nicotinonitrile core an excellent platform for probing the effects of substituents like CF₃ and SCF₃.[1]

Head-to-Head Comparison: Insights from Available, Albeit Limited, Data

Direct comparative studies on the bioactivity of SCF₃ versus CF₃ substituted nicotinonitriles are not abundant in the public domain. However, by examining research on related heterocyclic systems and general principles of medicinal chemistry, we can extrapolate and build a comparative framework.

A Case Study in Anticancer Activity: Kinase Inhibition

Extrapolating from this and the known properties of the SCF₃ group, we can hypothesize the following:

• Enhanced Potency through Hydrophobic Interactions: For kinases with hydrophobic sub-pockets near the ATP-binding site, the greater lipophilicity of the SCF₃ group could lead to enhanced binding affinity and, consequently, higher inhibitory potency compared to the CF₃ analogue.

• Altered Selectivity Profile: The distinct size and bent geometry of the SCF₃ group versus the conical shape of the CF₃ group could lead to differential interactions with amino acid residues in the kinase active site. This could translate to an altered selectivity profile, potentially offering an advantage in targeting specific kinases and reducing off-target effects.

dot

Caption: Comparative workflow of SCF₃ vs. CF₃ substitution on nicotinonitriles.

Experimental Protocols: A Guide to Comparative Bioactivity Assessment

To rigorously compare the bioactivity of SCF₃ and CF₃ substituted nicotinonitriles, a systematic experimental approach is essential. The following protocols provide a framework for such an investigation.

Synthesis of SCF₃ and CF₃ Substituted Nicotinonitriles

The synthesis of these target compounds typically involves multi-step sequences. For instance, the synthesis of a CF₃-substituted nicotinonitrile might involve the cyclization of a fluorinated precursor. The synthesis of SCF₃ analogs often requires specialized reagents and conditions for the introduction of the trifluoromethylthio group.

Illustrative Synthetic Workflow:

dot

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• 4. mdpi.com [mdpi.com]

A Comparative Guide to HPLC Retention Time Standards for the Analysis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

In the landscape of pharmaceutical research and development, the precise and accurate quantification of novel chemical entities is paramount. This guide provides an in-depth comparison of potential High-Performance Liquid Chromatography (HPLC) retention time standards for the analysis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, a compound of interest in contemporary drug discovery programs. As Senior Application Scientist, my objective is to furnish fellow researchers with the rationale and experimental framework necessary to select and implement a robust internal standard for this analyte, thereby enhancing the reliability and reproducibility of chromatographic data.

Introduction: The Analytical Challenge of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

4-Methyl-6-(trifluoromethylthio)nicotinonitrile is a heterocyclic compound featuring a pyridine core, a trifluoromethylthio group, and a nitrile moiety. This combination of functional groups imparts a unique polarity and chemical reactivity to the molecule, necessitating a well-developed and validated analytical method for its characterization and quantification. Variations in HPLC system performance, such as fluctuations in mobile phase composition, column temperature, and injection volume, can lead to shifts in retention time, compromising the accuracy of analytical results[1]. The use of an internal standard (IS) is a widely accepted strategy to mitigate these variations, providing a reference point for the analyte's retention time and peak area[2][3]. An ideal internal standard should be chemically similar to the analyte, ensuring it behaves comparably under the chosen chromatographic conditions, yet be sufficiently resolved from the analyte and any other components in the sample matrix[4][5].

This guide will explore the selection of a suitable internal standard for 4-Methyl-6-(trifluoromethylthio)nicotinonitrile by comparing three candidate compounds. We will delve into the theoretical basis for their selection and present a detailed experimental protocol for their comparative evaluation.

Selection of Candidate Internal Standards

The primary criterion for selecting a suitable internal standard is structural similarity to the analyte of interest[3][4]. This ensures that the IS and the analyte experience similar interactions with the stationary and mobile phases, leading to comparable retention behavior. For 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, we have selected three commercially available compounds with varying degrees of structural analogy:

• Candidate A: 4-(Trifluoromethyl)nicotinonitrile: This compound shares the core trifluoromethyl-substituted pyridine nitrile structure, differing only by the absence of the methyl and thio groups. Its close structural resemblance makes it a strong candidate.

• Candidate B: 2-Chloro-4-(trifluoromethyl)pyridine: This candidate possesses the trifluoromethylpyridine core but lacks the nitrile and methyl groups, featuring a chloro substituent instead. This allows us to evaluate the impact of the nitrile group on chromatographic behavior.

• Candidate C: 4-tert-Butylbenzonitrile: This compound is structurally more distinct, sharing only the benzonitrile moiety. It is included to assess whether a less structurally related compound can serve as a viable, more readily available alternative.

The chemical structures of the analyte and the candidate internal standards are depicted below.

Experimental Workflow for Standard Comparison

The following workflow outlines the process for evaluating the suitability of the candidate internal standards.

Caption: Experimental workflow for the comparison of HPLC internal standards.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the comparative analysis.

Materials and Reagents

• 4-Methyl-6-(trifluoromethylthio)nicotinonitrile (Analyte)

• 4-(Trifluoromethyl)nicotinonitrile (Candidate A)

• 2-Chloro-4-(trifluoromethyl)pyridine (Candidate B)

• 4-tert-Butylbenzonitrile (Candidate C)

• Acetonitrile (HPLC grade)

• Water (Milli-Q or equivalent)

• Formic acid (LC-MS grade)

Instrumentation

• HPLC system with a quaternary pump, autosampler, column thermostat, and a diode array detector (DAD).

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Preparation of Solutions

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve approximately 10 mg of the analyte and each candidate internal standard in 10 mL of acetonitrile to prepare individual stock solutions.

• Working Standard Solutions (10 µg/mL):

  • Prepare three separate working solutions by spiking the analyte stock solution with each of the internal standard stock solutions to achieve a final concentration of 10 µg/mL for both the analyte and the respective internal standard in a 50:50 acetonitrile:water mixture.

HPLC Conditions

Parameter	Condition
Column	C18 Reverse-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 90% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	254 nm

Data Analysis

For each analyte-IS pair, perform six replicate injections and calculate the following parameters:

• Resolution (Rs): To ensure baseline separation between the analyte and the IS. A value of Rs > 2 is desirable.

• Relative Retention Time (RRT): Calculated as the retention time of the analyte divided by the retention time of the IS. The stability of the RRT across replicate injections is a key indicator of a good internal standard.

• Response Factor (RF): Calculated as (Peak Area of Analyte / Concentration of Analyte) / (Peak Area of IS / Concentration of IS). The consistency of the RF is crucial for accurate quantification.

Comparative Performance Data (Hypothetical)

The following tables summarize the expected performance of each candidate internal standard based on their structural characteristics.

Table 1: Chromatographic Performance

Parameter	Candidate A	Candidate B	Candidate C
Retention Time (min)	5.8	6.5	8.2
Analyte Retention Time (min)	6.2	6.2	6.2
Resolution (Rs)	2.5	3.8	9.5

Table 2: Stability and Consistency

Parameter	Candidate A	Candidate B	Candidate C
Relative Retention Time (RRT)	1.07	0.95	0.76
RRT %RSD (n=6)	0.15	0.45	1.20
Response Factor (RF)	1.2	1.5	0.8
RF %RSD (n=6)	0.5	1.8	4.5

Discussion and Recommendations

The hypothetical data presented above illustrates the expected outcomes of the comparative study.

• Candidate A (4-(Trifluoromethyl)nicotinonitrile): This standard is expected to co-elute closely with the analyte, providing excellent tracking of retention time shifts. The high degree of structural similarity should result in a very stable Relative Retention Time and Response Factor, as indicated by the low %RSD values. The resolution is adequate for accurate integration. This makes it the most promising candidate for achieving the highest levels of precision and accuracy.

• Candidate B (2-Chloro-4-(trifluoromethyl)pyridine): While still structurally related, the absence of the nitrile group and the presence of a chloro substituent will likely lead to a greater difference in retention time and a slightly less stable RRT and RF compared to Candidate A. However, it could still be a suitable internal standard if high precision is not the absolute primary goal.

• Candidate C (4-tert-Butylbenzonitrile): Due to its significant structural differences, this compound is expected to have a markedly different retention time and exhibit poorer correlation with the analyte's behavior under varying conditions. This would be reflected in higher %RSD values for both RRT and RF, making it the least suitable choice for a reliable internal standard in this specific application.

The logical relationship for selecting the optimal internal standard is visualized below.

Caption: Decision logic for selecting an optimal internal standard.

Conclusion

Based on the principles of chromatographic separation and the importance of structural analogy, 4-(Trifluoromethyl)nicotinonitrile (Candidate A) is highly recommended as the internal standard for the HPLC analysis of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile. Its close structural similarity is predicted to provide the most reliable correction for variations in chromatographic conditions, leading to superior accuracy and precision in quantitative analysis. The experimental protocol detailed in this guide provides a robust framework for the validation of this selection and can be adapted for the qualification of internal standards for other novel analytes.

References

• Internal Standards - What Are They?
• Liquid Chromatography | How to Use Internal Standards. (2024). Mason Technology.
• How to choose an HPLC internal standard? (2014).
• To use Internal Standard (IS) for HPLC-DAD? (2025). Chemistry Stack Exchange.
• Chromatographic quantitative internal or external standard method, how to choose? (n.d.).
• Small Molecule HPLC. (n.d.). Sigma-Aldrich.
• 4-Trifluoromethyl-nicotinonitrile. (n.d.). Sigma-Aldrich.
• How Much Retention Time Variation Is Normal? (2019).
• Compound identification by retention time: Guidelines? (2013).

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A Comparative Guide to the X-ray Crystallography of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

For researchers and professionals in drug development, a deep understanding of a molecule's three-dimensional structure is non-negotiable. Single-crystal X-ray diffraction (SCXRD) remains the gold standard for unambiguously determining atomic arrangements, providing critical insights into structure-activity relationships, polymorphism, and solid-state properties.[1][2][3][4] This guide focuses on 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, a compound of interest in medicinal chemistry.

As of this writing, a public crystal structure for 4-Methyl-6-(trifluoromethylthio)nicotinonitrile is not available in major crystallographic databases like the Cambridge Structural Database (CSD) or the Crystallography Open Database.[5][6][7][8] Therefore, this document serves a dual purpose: first, as a comprehensive, field-proven protocol for determining this novel structure, and second, as a comparative framework for analyzing its structural features against known, related molecules.

We will proceed by outlining the complete experimental workflow, from crystal growth to data validation, and will compare the anticipated structural features of the title compound with those of published nicotinonitrile derivatives.

Structural Context and Comparative Analysis

The structure of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile can be deconstructed into three key components: the nicotinonitrile core, a 4-methyl group, and a 6-(trifluoromethylthio) group. The electronic and steric effects of these substituents are expected to significantly influence bond lengths, bond angles, and, most importantly, the crystal packing arrangement through non-covalent interactions.

To establish a baseline for comparison, we will consider the crystal structures of closely related analogs.

Comparative Analogs:

• Nicotinonitrile (Parent Core): The fundamental scaffold, providing baseline data for the pyridine ring's geometry. Its crystal structure is monoclinic, space group P21/c.[9]

• 4-(Trifluoromethyl)nicotinic acid: This analog introduces the electron-withdrawing trifluoromethyl group, allowing for comparison of its effects on the pyridine ring's electronics and hydrogen bonding patterns.[10]

• Other Substituted Nicotinonitriles: Various published structures, such as 2-amino-4-(aryl)-6-phenylnicotinonitrile and 2-methoxy-4,6-diphenylnicotinonitrile, offer insights into how different substituents dictate intermolecular interactions like hydrogen bonds and π–π stacking.[11][12][13]

The following table outlines the key structural parameters that should be compared once the crystal structure of the title compound is determined.

Table 1: Framework for Comparative Structural Analysis

Parameter	Nicotinonitrile (Reference)[9]	4-(Trifluoromethyl)nicotinic acid (Reference)[10]	4-Methyl-6-(trifluoromethylthio)nicotinonitrile (Hypothetical Data)	Expected Observations & Rationale
Crystal System	Monoclinic	Monoclinic	TBD	The final crystal system will depend on the symmetry of the molecular packing.
Space Group	P2₁/c	P2₁/c	TBD	High-symmetry space groups are common for small, rigid molecules.
Key Bond Lengths (Å)	C-CN, C-C, C-N (ring)	C-CF₃, C-COOH	C-CH₃, C-S, S-CF₃	The electron-withdrawing SCF₃ group may shorten adjacent ring bonds.
Key Bond Angles (˚)	Angles within pyridine ring	Angles involving substituents	Angles around the sulfur atom	The geometry around the sulfur atom will reveal the conformation of the SCF₃ group.
Intermolecular Interactions	None specified	O-H···N hydrogen bonds	TBD	Potential for C-H···N, C-H···F, or π–π stacking interactions. The trifluoromethylthio group is a weak hydrogen bond acceptor.
Molecular Planarity	Planar	Nearly Planar	TBD	The planarity will depend on the torsion angle of the trifluoromethylthio group relative to the pyridine ring.

Experimental Design: From Powder to Publication-Ready Data

This section provides a detailed, step-by-step methodology for the determination of the crystal structure of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile. The workflow is designed to be a self-validating system, with quality checks at each stage.

Workflow Overview

The overall process from receiving the compound to final structural validation is a linear progression with critical decision points. This workflow ensures data integrity and a high-quality final structure.

Caption: Experimental workflow for single-crystal X-ray diffraction.

Part A: Single Crystal Growth (Crystallization)

The bottleneck in any crystallographic study is obtaining a high-quality single crystal.[14] This requires a systematic approach to screen for optimal crystallization conditions.[15][16]

Objective: To grow a single, well-ordered crystal of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, ideally between 0.1 and 0.3 mm in size, free of cracks and twinning.[2]

Protocol:

• Purity Confirmation: Ensure the starting material is of high purity (>98%), as impurities can inhibit crystal nucleation and growth. Recrystallization of the bulk material may be necessary.[16]

• Solvent Selection: The choice of solvent is critical.[17] The ideal solvent is one in which the compound is moderately soluble.

  • Test solubility in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, acetone, methanol).

  • Prepare a nearly saturated solution at room temperature or with gentle heating.[15]

• Crystallization Techniques: Set up multiple crystallization trials in parallel using different methods.[17][18]

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a small vial. Cover the vial with a cap containing a few pinholes to allow the solvent to evaporate slowly over several days.[17] This is often the simplest and most effective method for stable compounds.

  • Vapor Diffusion: This technique is excellent for small quantities of material.[18] Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and inducing crystallization.

  • Slow Cooling: Prepare a saturated solution at an elevated temperature. Allow the solution to cool very slowly to room temperature. Insulating the container can promote the formation of larger, higher-quality crystals.[15][18]

• Crystal Harvesting: Once suitable crystals have formed, carefully extract one using a cryo-loop. The crystal should be immediately coated in a cryoprotectant oil (e.g., perfluoropolyether) to prevent degradation and then flash-cooled in a stream of cold nitrogen gas.[19]

Part B: Data Collection and Processing

Data collection is performed using a modern single-crystal X-ray diffractometer equipped with a sensitive detector.[20]

Protocol:

• Mounting: Mount the harvested crystal on the goniometer head of the diffractometer within the cold stream (typically 100 K).

• Initial Screening: Collect a few initial frames to determine the crystal quality and obtain the unit cell parameters. This step helps identify potential issues like twinning.[21]

• Data Collection Strategy: Based on the determined unit cell and Bravais lattice, the instrument software will calculate an optimal strategy to collect a complete, redundant dataset. This involves rotating the crystal and collecting diffraction images at various orientations.[3] High-resolution data (to at least 0.84 Å) is crucial for a quality refinement.[22]

• Data Integration and Scaling: After collection, the raw diffraction images are processed. This involves integrating the intensity of each reflection spot and applying corrections for factors like Lorentz-polarization effects. The output is a reflection file (e.g., an HKL file) containing the Miller indices (h,k,l) and the corresponding intensities for each reflection.

Part C: Structure Solution and Refinement

This phase involves converting the diffraction data into a 3D atomic model and refining it to best fit the experimental observations.[23] Software like SHELX is commonly used for this process.[24]

Protocol:

• Structure Solution: The "phase problem" is solved using direct methods, which are mathematical techniques that generate an initial electron density map from the reflection intensities.[23] This map should reveal the positions of most non-hydrogen atoms.

• Model Building: Identify and assign atoms to the electron density peaks. For 4-Methyl-6-(trifluoromethylthio)nicotinonitrile, the distinctive shapes of the pyridine ring and the high density of the sulfur and fluorine atoms should make initial assignment straightforward.

• Refinement: The initial atomic model is refined using a full-matrix least-squares algorithm. This iterative process adjusts the atomic coordinates and thermal displacement parameters to minimize the difference between the observed structure factors (from the data) and the calculated structure factors (from the model).

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically. This models their thermal motion as ellipsoids rather than spheres, providing a more accurate representation.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in geometrically calculated positions and refined using a "riding model," where their positions are linked to the parent carbon or nitrogen atom.

• Convergence: Refinement is considered complete when the R-factor (a measure of agreement between the model and data) is low (typically <5%) and the residual electron density map is flat, with no significant peaks or holes.

Part D: Structure Validation

The final step is to rigorously validate the quality and correctness of the determined structure.[21]

Caption: The iterative process of crystallographic data validation.

Protocol:

• Generate CIF: Create a Crystallographic Information File (CIF) from the refinement program. This is a standard text file format that contains all information about the crystal, data collection, and the final structural model.[21]

• checkCIF Validation: Submit the CIF to the International Union of Crystallography (IUCr) checkCIF service.[25][26][27] This automated service validates the data for self-consistency, geometric reasonableness, and adherence to crystallographic standards.

• Address ALERTS: The checkCIF report will list any potential issues as "ALERTS." ALERTS are graded from A (most severe) to G (informational). All A- and B-level ALERTS must be investigated and resolved, either by correcting the model and re-refining or by providing a scientifically sound explanation within the CIF file.[25][26]

• Finalize and Deposit: Once the structure is fully refined and validated, the final CIF should be deposited in a public database like the Cambridge Structural Database (CSD) to make the data findable, accessible, interoperable, and reusable (FAIR).[25][26]

Conclusion

While the crystal structure of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile has not yet been reported, this guide provides a robust and comprehensive framework for its determination and analysis. By following the detailed protocols for crystallization, data collection, structure refinement, and validation, researchers can produce a high-quality, publication-ready structure. The subsequent comparison with the structural parameters of known analogs will provide valuable insights into the solid-state conformation and intermolecular interactions of this novel compound, aiding in the rational design of future molecules for drug development.

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• (n.d.). Cambridge Structural Database. Re3data.org.
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• (2020, February 5). The crystal structure of 4-(trifluoromethyl)nicotinic acid, C7H4F3NO2. ResearchGate.
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Navigating the Analytical Maze: A Comparative Guide to Validating the Purity of Fluorinated Nicotinonitrile Intermediates

In the intricate world of pharmaceutical development, the quality of active pharmaceutical ingredients (APIs) is paramount, and this quality is fundamentally rooted in the purity of their preceding intermediates. Fluorinated nicotinonitrile derivatives, a burgeoning class of intermediates, are pivotal in the synthesis of numerous next-generation therapeutics. Their inherent reactivity and the complexities of their synthetic pathways, however, present significant analytical challenges in ensuring their purity. This guide provides a comprehensive comparison of the primary analytical techniques for validating the purity of these critical intermediates, offering field-proven insights to guide researchers, scientists, and drug development professionals in establishing robust and reliable quality control systems.

The importance of rigorous purity assessment for pharmaceutical intermediates cannot be overstated. The presence of even trace amounts of impurities can significantly impact the safety, efficacy, and stability of the final drug product. Regulatory bodies, such as those following the International Council for Harmonisation (ICH) guidelines, have established stringent thresholds for the reporting, identification, and qualification of impurities in new drug substances. Understanding and adhering to these guidelines is a cornerstone of regulatory compliance and ensuring patient safety.

This guide will delve into the practical application and comparative performance of the most effective analytical methodologies for this specific class of compounds: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). We will explore the causality behind experimental choices, provide self-validating protocols, and present data in a clear, comparative format to aid in your decision-making process.

The Analytical Gauntlet: A Workflow for Purity Validation

The journey to certifying the purity of a fluorinated nicotinonitrile intermediate is a multi-step process. The selection of analytical techniques is not a one-size-fits-all approach but rather a strategic endeavor based on the physicochemical properties of the intermediate and the potential impurities.

Caption: A generalized workflow for the purity validation of fluorinated nicotinonitrile intermediates.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is often the primary technique for purity assessment due to its versatility in separating a wide range of compounds. For fluorinated nicotinonitriles, which are typically polar and non-volatile, reversed-phase HPLC (RP-HPLC) is the method of choice.

Expertise & Experience in Method Development:

The key to a successful HPLC method lies in the strategic selection of the stationary phase, mobile phase, and detector.

• Stationary Phase Selection: While standard C18 columns are a good starting point, fluorinated phases (e.g., pentafluorophenyl - PFP) can offer unique selectivity for halogenated aromatic compounds due to specific dipole-dipole and π-π interactions. This can be particularly advantageous in resolving closely related impurities.

• Mobile Phase Optimization: A gradient elution using a mixture of water (often with a modifier like formic acid or trifluoroacetic acid to improve peak shape) and an organic solvent like acetonitrile or methanol is typically employed. The gradient profile must be carefully optimized to achieve adequate separation of all potential impurities from the main component peak.

• Detector Choice: A Diode Array Detector (DAD) or UV-Vis detector is standard. A DAD is preferable as it provides spectral information that can help in peak purity assessment and preliminary identification of impurities.

Experimental Protocol: A Self-Validating RP-HPLC Method

This protocol is designed to be a robust starting point for method development.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and DAD.

• Column: PFP column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or the λmax of the nicotinonitrile intermediate).

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh and dissolve the intermediate in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Trustworthiness through System Suitability: Before any sample analysis, a system suitability test (SST) must be performed to ensure the chromatographic system is performing adequately. This typically involves injecting a standard solution multiple times and evaluating parameters like retention time repeatability, peak area precision, tailing factor, and theoretical plates.

Gas Chromatography (GC): The Go-To for Volatile Impurities

For volatile and thermally stable fluorinated nicotinonitrile intermediates and, more importantly, for the detection of residual solvents and volatile organic impurities, Gas Chromatography (GC) is the preferred method.

Expertise & Experience in Method Development:

• Column Selection: A mid-polar capillary column (e.g., a DB-624 or equivalent) is often a good choice for separating a wide range of residual solvents. For the analysis of the intermediate itself, a polar column may provide better selectivity.

• Injector and Detector: A split/splitless injector is standard. A Flame Ionization Detector (FID) is commonly used for its robustness and wide lin

IR spectroscopy characteristic bands for nitrile and SCF3 groups

Topic: IR Spectroscopy Characteristic Bands for Nitrile and SCF

Groups Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Technical Comparison: Nitrile vs. Trifluoromethylthio (SCF ) Groups in IR Spectroscopy

Executive Summary: The Bioisostere Divergence

In modern medicinal chemistry, the nitrile (–C≡N) and trifluoromethylthio (–SCF

) groups represent two extremes of the bioisosteric spectrum. While both are electron-withdrawing groups used to modulate metabolic stability, their physicochemical roles are diametrically opposed: the nitrile group is a polar, hydrogen-bond acceptor (Hansch ), whereas the –SCF group is a "super-lipophilic" anchor (Hansch ).

For the analytical scientist, this divergence translates into distinct infrared (IR) spectral signatures. The nitrile group offers a clean, diagnostic signal in the "silent region," while the –SCF

group demands a more nuanced interpretation within the crowded "fingerprint region," dominated by intense C–F stretching modes. This guide provides a rigorous comparison of their vibrational characteristics to ensure accurate structural confirmation.

Comparative Spectral Analysis

The following table summarizes the fundamental vibrational modes. Note the stark contrast in spectral location and intensity.[1]

Table 1: Characteristic IR Bands of Nitrile vs. SCF

Feature	Nitrile (–C≡N)	Trifluoromethylthio (–SCF )
Primary Diagnostic Band	2200 – 2260 cm	1100 – 1200 cm
Vibrational Mode	C≡N Stretching ( )	C–F Stretching ( )
Intensity	Medium to Strong (Sharp)	Very Strong (Broad/Multi-peak)
Secondary/Confirmatory	None (Single diagnostic band)	750 – 770 cm (C–S Stretch)
Spectral Region	Silent Region (Free of interference)	Fingerprint Region (High overlap risk)
Substituent Effect	Conjugation lowers by ~20-30 cm	Inductive effects shift slightly

Detailed Band Interpretation

A. The Nitrile Group (–C≡N)

The nitrile stretch is one of the most reliable handles in IR spectroscopy.

• Frequency: 2200–2260 cm

  .

• Mechanism: The triple bond has a high force constant (

  mdyn/Å), pushing the absorption into a region (2000–2500 cm ) where few other functional groups absorb (alkynes and cumulenes being the rare exceptions).

• Intensity: The intensity is proportional to the square of the change in dipole moment (

  ). Thus, nitriles attached to electron-donating groups (increasing bond polarity) appear stronger than those on non-polar scaffolds.

• Differentiation:

  • Aliphatic Nitriles: ~2240–2260 cm

    .

  • Aromatic/Conjugated Nitriles: ~2220–2240 cm

    (Conjugation reduces bond order, lowering frequency).

B. The Trifluoromethylthio Group (–SCF )

Identifying the –SCF

group requires a multi-band approach because its primary signals lie in the complex fingerprint region.

• C–F Stretching (1100–1200 cm

  ): This is the dominant feature. The C–F bond has a large dipole moment, resulting in extremely intense absorption bands. In –SCF , these often appear as a split or broad doublet due to symmetric ( ) and asymmetric ( ) stretching modes. Caution: This overlaps with C–O stretches (ethers, esters) and other fluorinated groups (–CF , –OCF ).

• C–S Stretching (750–770 cm

  ): This is the critical differentiator. While simple thioethers (R–S–R) absorb weakly at 600–700 cm , the strong electron-withdrawing nature of the CF group strengthens the adjacent C–S bond, shifting the stretch to higher frequencies (~750–770 cm ). Detecting this band alongside the C–F signals confirms the –SCF moiety rather than a standard –CF .

Experimental Protocols

To reliably distinguish these groups, specific sample preparation protocols are recommended to minimize solvent interference and maximize resolution.

Protocol A: Solid-State Analysis (Preferred)

• Method: Attenuated Total Reflectance (ATR) or KBr Pellet.

• Why: The –SCF

  group's diagnostic bands (1100–1200 cm ) are easily masked by common solvents like DCM or chloroform, which have strong absorptions in the fingerprint region.

• Workflow:

  • Background: Collect a 32-scan background of the clean crystal/air.

  • Sample Loading: Apply ~2 mg of solid sample to the diamond/ZnSe crystal.

  • Compression: Apply high pressure to ensure intimate contact (critical for the sharp nitrile band).

  • Acquisition: Scan range 4000–400 cm

    , Resolution 2 cm .

  • Processing: Apply baseline correction. Look for the "Silent Region" peak first (Nitrile), then zoom into 1300–700 cm

    for –SCF .

Protocol B: Solution-Phase Analysis

• Solvent: Carbon Tetrachloride (CCl

  ) or Carbon Disulfide (CS ) are historically preferred for their IR transparency, but due to toxicity, Acetonitrile-d3 (CD CN) or Tetrachloroethylene are modern alternatives.

• Warning: Avoid standard Acetonitrile (CH

  CN) if analyzing nitriles, as the solvent's own C≡N band (2253 cm ) will obliterate the analyte's signal.

• Path Length: Use a 0.1 mm spacer to prevent detector saturation from the intense C–F bands of –SCF

  .

Logical Workflow for Spectral Differentiation

The following diagram illustrates the decision process for distinguishing these groups in an unknown sample.

Figure 1: Decision tree for differentiating Nitrile and SCF

groups based on hierarchical spectral analysis.

Supporting Data & Case Studies

Case Study: Distinguishing Bioisosteres

Consider a drug development campaign replacing a metabolic "hotspot" (e.g., a methyl group) with a blocking group.

• Nitrile Substitution:

  • Observation: A new, sharp peak appears at 2230 cm

    .

  • Interpretation: The group has been successfully installed. The frequency suggests conjugation with the aromatic ring.[2]

  • Property Impact: Solubility likely increases; lipophilicity decreases.

• SCF

  Substitution:

  • Observation: No peak at 2200 cm

    . A massive, broad absorption dominates 1150 cm , obscuring the C–H bending modes. A medium-intensity band appears at 760 cm .

  • Interpretation: The 1150 cm

    band confirms the CF moiety. The 760 cm band confirms the S-linkage (differentiating it from –OCF or direct Ar–CF ).

  • Property Impact: Lipophilicity increases drastically (Hansch

    +1.44); membrane permeability likely improves.

References

• Nabi, S. N., & Sheppard, N. (1959).[3] The infrared spectra of some compounds containing the trifluoromethylthio-group. Journal of the Chemical Society, 3439–3441. [Link]

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Source for values: SCF = 1.44 vs. CF = 0.88).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[4] (General IR Tables).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. John Wiley & Sons.[4]

• Oberhammer, H., et al. (2008). Preparation and properties of trifluorothioacetic acid-S-(trifluoromethyl)ester. Journal of Physical Chemistry A. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. 694. The infrared spectra of some compounds containing the trifluoromethylthio-group, CF3·S· - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. Infrared spectroscopy correlation table - Wikipedia [en.wikipedia.org]

Lipophilicity in Pyridines: A Comparative Analysis of SCF₃ vs. OCF₃ Substitution

A Senior Application Scientist's Guide to Understanding and Applying LogP Data in Drug Design

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design. These moieties can profoundly influence a compound's metabolic stability, pKa, and binding affinity. Among the most impactful are the trifluoromethylthio (SCF₃) and trifluoromethoxy (OCF₃) groups. A critical physicochemical parameter that these groups modulate is lipophilicity, quantified by the partition coefficient (LogP). This guide provides an in-depth comparison of the lipophilicity of SCF₃- and OCF₃-substituted pyridines, offering experimental data, procedural insights, and practical implications for drug development professionals. Lipophilicity is a critical factor in drug design, influencing solubility, absorption, membrane penetration, and plasma protein binding[1].

Head-to-Head Comparison: Lipophilicity of SCF₃ vs. OCF₃ on a Pyridine Scaffold

The lipophilicity of a functional group is often expressed by the Hansch-Leo parameter (π), which quantifies the group's contribution to the overall LogP of a parent molecule. A higher π value indicates a greater contribution to lipophilicity. Experimental determination confirms that the SCF₃ group imparts significantly greater lipophilicity than the OCF₃ group.

The trifluoromethylthio (SCF₃) group is recognized for its exceptional combination of high lipophilicity and strong electron-withdrawing character[2]. The Hansch parameter (π) for the SCF₃ group is 1.44, which is substantially higher than that of the trifluoromethyl (CF₃) group itself (π = 0.88)[3]. In contrast, the trifluoromethoxy (OCF₃) group has a Hansch parameter of 1.04[4][5]. This fundamental difference establishes the SCF₃ group as a more potent lipophilicity enhancer.

Comparative Data Summary

Functional Group	Hansch-Leo π Parameter	Experimental LogD₇.₄ (on 2-substituted pyridine)	Key Physicochemical Properties
-SCF₃	1.44[2][3][5]	2.13[6]	Strong electron-withdrawing, high lipophilicity, metabolically stable[2].
-OCF₃	1.04[4][5]	Not available in snippets	Strong electron-withdrawing, moderate lipophilicity, metabolically stable[7].

Structural Comparison of Substituents

The structural differences between the SCF₃ and OCF₃ groups, specifically the atom linking the CF₃ moiety to the pyridine ring, are the root cause of their differing lipophilic contributions.

Caption: Structural representation of SCF₃ and OCF₃ on a pyridine ring.

The Physicochemical Rationale: Why is SCF₃ More Lipophilic?

The greater lipophilicity of the SCF₃ group compared to the OCF₃ group can be attributed to fundamental differences in the properties of sulfur and oxygen.

• Electronegativity and Polarizability: Oxygen is more electronegative than sulfur. The oxygen atom in the OCF₃ group forms a more polar C-O bond and can act as a hydrogen bond acceptor. This potential for hydrogen bonding with water can increase a molecule's affinity for the aqueous phase, thereby lowering its LogP. In contrast, sulfur is larger and more polarizable than oxygen. This allows for more favorable van der Waals interactions with the nonpolar n-octanol phase in a LogP experiment, leading to a higher partition coefficient.

• Electronic Effects: Both SCF₃ and OCF₃ are strongly electron-withdrawing groups[3][7]. While this primarily affects the pKa of the pyridine nitrogen, the overall electronic impact on the molecule's surface and its interaction with solvent molecules also plays a role. The trifluoromethylthio group's electron-withdrawing property is comparable to that of the trifluoromethyl group itself[3].

• Metabolic Stability: Both groups are valued for enhancing metabolic stability[2][7]. The C-F bonds are exceptionally strong, and the electron-withdrawing nature of the CF₃ moiety shields the adjacent C-S or C-O bond from enzymatic cleavage.

Experimental Protocol: Measuring Lipophilicity via the Shake-Flask Method

The "gold standard" for experimentally determining LogP is the shake-flask method, as recommended by the Organization for Economic Co-operation and Development (OECD)[8]. This direct measurement provides the most accurate values when performed correctly[8]. For ionizable compounds like pyridines, it is crucial to measure the distribution coefficient (LogD) at a specific pH, typically physiological pH 7.4, as LogD accounts for the partition of both ionized and non-ionized forms[9].

Step-by-Step Shake-Flask Protocol (OECD 107)

• Preparation of Phases:

  • Saturate high-purity n-octanol with a pH 7.4 phosphate buffer.

  • Saturate the pH 7.4 phosphate buffer with n-octanol.

  • Allow the phases to separate completely for at least 24 hours before use[10]. This pre-saturation is critical to prevent volume changes during the experiment.

• Sample Preparation:

  • Prepare a stock solution of the test compound (e.g., SCF₃-pyridine) in a suitable solvent, like DMSO, at a known concentration (e.g., 10 mM)[9].

• Partitioning:

  • In a suitable vessel (e.g., a glass centrifuge tube), combine a precise volume of the pre-saturated n-octanol and the pre-saturated pH 7.4 buffer.

  • Add a small aliquot of the compound stock solution. The final concentration should be low enough to avoid saturation in either phase.

  • Securely cap the vessel and shake vigorously until equilibrium is reached. This can take several hours. An automated shaker at a constant temperature is recommended[8].

• Phase Separation:

  • Centrifuge the vessel to ensure a clean separation of the n-octanol and aqueous layers. This step is crucial as improper separation can contaminate the phases and skew results[8].

• Quantification:

  • Carefully sample a precise aliquot from both the n-octanol and the aqueous phase.

  • Determine the concentration of the compound in each phase using a suitable analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection[8][11]. A system with a wide linear detection range is advantageous, as concentrations between the two phases can differ significantly[10].

• Calculation:

  • The LogD at pH 7.4 is calculated using the following formula: LogD₇.₄ = log₁₀ ( [Concentration in n-octanol] / [Concentration in aqueous buffer] )

Experimental Workflow Diagram

Caption: Workflow for LogD determination using the shake-flask method.

Implications for Drug Design and Medicinal Chemistry

The choice between an SCF₃ and an OCF₃ substituent is a strategic decision in lead optimization, driven by the specific goals of the project.

• When to Use SCF₃: The SCF₃ group is the substituent of choice when a significant increase in lipophilicity is required. This may be necessary to enhance a compound's ability to cross cellular membranes, improve oral absorption, or access targets within the central nervous system. Its potent lipophilicity makes it a powerful tool for modulating a drug's pharmacokinetic profile[2][3].

• When to Use OCF₃: The OCF₃ group provides a more moderate increase in lipophilicity[4][7]. This makes it an excellent choice when a compound is already sufficiently lipophilic and a large increase could lead to undesirable properties, such as poor solubility or increased metabolic clearance through CYP450 pathways. The oxygen atom, while a weak hydrogen bond acceptor, offers a different interaction profile compared to the sulfur in SCF₃, which can be exploited in ligand-receptor binding.

Ultimately, both groups are valuable tools for fine-tuning the physicochemical properties of drug candidates[7]. By understanding the distinct lipophilicity contributions of SCF₃ and OCF₃, medicinal chemists can make more informed decisions to optimize the delicate balance of properties required for a successful therapeutic agent.

References

• Methods for Determination of Lipophilicity | Encyclopedia MDPI. (2022, August 25). Available from: [Link]

• LogP/D - Cambridge MedChem Consulting. Available from: [Link]

• (PDF) LogP / LogD shake-flask method v1 - ResearchGate. Available from: [Link]

• LogP / LogD shake-flask method - Protocols.io. Available from: [Link]

• Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Available from: [Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC. Available from: [Link]

• Chemistry of OCF 3 , SCF 3 , and SeCF 3 Functional Groups - ResearchGate. Available from: [Link]

• Recent Advances in C–H Perfluoroalkyl Thiolation and Perfluoroalkyl Sulfonylation - PMC. Available from: [Link]

• Organic & Biomolecular Chemistry - RSC Publishing. Available from: [Link]

• Hansch–Leo lipophilicity parameters (πR) evolution. - ResearchGate. Available from: [Link]

• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs | Request PDF - ResearchGate. Available from: [Link]

• Copper-mediated Trifluoromethylthiolation of Alkenyl Iodides with AgSCF3 - The University of Osaka Institutional Knowledge Archive : OUKA. Available from: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI. Available from: [Link]

• HPLC Methods for analysis of Pyridine - HELIX Chromatography. Available from: [Link]

• A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. (2023, September 25). Available from: [Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - SciProfiles. (2025, February 17). Available from: [Link]

• US6524863B1 - High throughput HPLC method for determining Log P values - Google Patents.

• Study of the effect of replacing CH3 with fluorinated groups on lipophilicity - Library Dissertation Showcase - University of Lincoln. Available from: [Link]

• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. (2014, February 10). Available from: [Link]

• a) Properties of OCF3‐ and OCF2H‐containing compounds. b) Marketed... - ResearchGate. Available from: [Link]

Sources

• 1. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 2. Recent Advances in C–H Perfluoroalkyl Thiolation and Perfluoroalkyl Sulfonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. A robust, viable, and resource sparing HPLC-based logP method applied to common drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Elemental analysis standards for trifluoromethylthio compounds

Elemental Analysis Standards for Trifluoromethylthio ( ) Compounds

Executive Summary: The "Super-Lipophilic" Challenge

In modern drug discovery, the trifluoromethylthio group (

) has emerged as a privileged motif, offering a Hansch lipophilicity parameter ( ) of 1.44—significantly higher than (0.88) or (0.61).[1] This "super-lipophilicity" enhances membrane permeability and metabolic stability, making it a staple in next-generation agrochemicals and pharmaceuticals.

However, for the analytical scientist,

moieties present a unique "double-trouble" paradox during elemental analysis (EA):

• Refractory Combustion: The C–F bond energy (

  ) resists standard oxidation temperatures.

• Chemical Interference: The simultaneous generation of Hydrogen Fluoride (

  ) and Sulfur oxides ( ) creates a reactive environment that etches quartz combustion tubes and forms stable metal fluorides, often leading to low Sulfur recovery and high instrument maintenance.

This guide objectively compares the three dominant analytical standards—Automated Dynamic Flash Combustion , Schöniger Oxygen Flask , and Quantitative NMR (qNMR) —providing validated protocols to ensure mass-balance closure for these high-value compounds.

Method 1: Automated Dynamic Flash Combustion (CHNS-F)

The High-Throughput Solution

Standard CHNS analyzers often fail with

compounds because the fluorine byproduct ( ) reacts with the silica quartz tube ( ) to form volatile silicon tetrafluoride ( ), artificially inflating results or damaging the detector.

Optimized Protocol for Analysis

To achieve the industry standard

accuracy, the "empty tube" method must be replaced with specific catalytic additives.

• Combustion Temperature:

  (Required to break C-F bonds).

• Carrier Gas: Helium (enriched with Oxygen pulse).

• Crucial Additive: Vanadium Pentoxide (

  ) or Tungsten Trioxide ( ).

Mechanism of Action: The additive serves two roles:

• Fluxing Agent: It melts around the sample, ensuring immediate oxygen contact and preventing the formation of refractory carbon char.

• Fluorine Scavenger: It binds Fluorine, preventing the attack on the quartz reactor wall.

Step-by-Step Workflow:

• Weigh

  of the analyte into a Tin (Sn) capsule.

• Add

  of powder directly over the sample.

• Fold the capsule hermetically (preventing air gaps).

• Run in CHNS mode . Note: Fluorine analysis requires a separate dedicated channel or subsequent ion chromatography; it is rarely co-analyzed accurately in a single CHNS run.

Method 2: Schöniger Oxygen Flask Combustion

The "Gold Standard" for Heteroatom Ratios

While manual and slower, the Schöniger flask method (coupled with Ion Chromatography) remains the most robust method for determining the absolute F:S ratio, eliminating the matrix effects seen in automated combustion.

Protocol: The "Quartz-Flask" Technique

Standard borosilicate glass is unsuitable for high-precision F analysis due to boron leaching and etching.

Materials:

• Quartz Oxygen Flask with a platinum sample carrier.

• Absorbing Solution:

  of + .

• Filter paper (ash-free) with a fuse strip.

Execution:

• Sample Prep: Weigh

  of sample onto the filter paper. Fold into the platinum basket.

• Combustion: Flush the flask with pure Oxygen for 30 seconds. Ignite the fuse and immediately insert the stopper.[2][3] Invert the flask.

• Absorption: Shake vigorously for 30 seconds, then allow to stand for 15–30 minutes. The mist must clear completely.

• Quantification (Ion Chromatography):

  • Inject the solution into an IC system (e.g., Dionex IonPac AS11-HC column).

  • Mobile Phase: KOH gradient.

  • Detection: Conductivity detector with suppressor.

  • Result: Distinct peaks for

    and will appear.

Self-Validation Check: If the solution remains cloudy or soot is visible on the platinum mesh, combustion was incomplete. Reject the sample.

Method 3: Quantitative NMR (qNMR)

The Modern Purity Standard

For precious drug candidates where consuming

is prohibitive, qNMR offers a non-destructive alternative that assesses purity directly against an internal standard (IS).

qNMR Protocol

Since

has a distinct fluorine signature, NMR is often superior to NMR, which may suffer from overlapping signals in complex scaffolds.

Internal Standard Selection:

• Criteria: Must have a distinct chemical shift from the

  signal (typically to ) and high relaxation stability.

• Recommended IS:

  -Trifluorotoluene (TFT, ) or 1,3,5-Bis(trifluoromethyl)benzene.

Workflow:

• Weighing: Accurately weigh

  of analyte ( ) and of IS ( ) into the same vial using a micro-balance ( precision).

• Solvation: Dissolve in

  deuterated solvent (e.g., or ).

• Acquisition Parameters (Critical for Accuracy):

  • Pulse Angle:

    .

  • Relaxation Delay (

    ): Must be (longest relaxation time). For fluorinated compounds, can be 2–5 seconds; set .

  • Scans: 32–64 scans for adequate S/N ratio (>150:1).

• Calculation:

  Where = Integral area, = Number of F nuclei, = Molecular weight.[4]

Comparative Analysis & Data Summary

The following table summarizes the performance of each method specifically for

compounds.

Feature	Automated Flash Combustion (CHNS)	Schöniger Flask + IC	qNMR
Primary Utility	Bulk purity confirmation (C, H, N)	Absolute Heteroatom Ratio (F/S)	Specific Purity Assay
Sample Req.	(Destructive)	(Destructive)	(Recoverable)
Accuracy	(with )	(High Skill Dependent)
Interferences	formation; incomplete combustion	Insoluble metal fluorides	Paramagnetic impurities; overlapping shifts
Throughput	High (5 mins/sample)	Low (45 mins/sample)	Medium (15 mins/sample)
Cost	Low	Medium (Labor intensive)	High (Instrument time)

Decision Matrix & Mechanism Visualization

The diagram below illustrates the decision workflow for selecting the appropriate analysis method and the chemical mechanism of interference in standard combustion.

Caption: Decision workflow for

analysis, highlighting the mitigation of Fluorine-Quartz interference.

References

• Barbero, M., et al. (2013). "Synthesis and properties of trifluoromethylthio-substituted compounds." Journal of Fluorine Chemistry. Link

• Schöniger, W. (1955). "Eine mikroanalytische Schnellbestimmung von Halogen in organischen Substanzen." Mikrochimica Acta. Link

• Thermo Fisher Scientific. (2020). "CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer." Application Note 42203. Link

• Bharti, S. K., et al. (2012). "Quantitative NMR spectroscopy." Trends in Analytical Chemistry. Link

• Exeter Analytical. "Oxygen Flask Combustion Unit (OFCU): Safe & Reliable Schöniger Flask Method." Link

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. Oxygen flask combustion method [unacademy.com]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. air.unimi.it [air.unimi.it]

Safety & Regulatory Compliance

4-Methyl-6-(trifluoromethylthio) nicotinonitrile proper disposal procedures

Topic: 4-Methyl-6-(trifluoromethylthio) nicotinonitrile Proper Disposal Procedures

Executive Summary & Compound Profile

Objective: This guide defines the safe handling, segregation, and disposal protocols for 4-Methyl-6-(trifluoromethylthio) nicotinonitrile . Due to the presence of a trifluoromethylthio group (–SCF₃) and a nitrile moiety (–CN) on a pyridine core, this compound requires strict adherence to Halogenated and Nitrogenous waste streams to prevent the formation of hydrofluoric acid (HF), hydrogen cyanide (HCN), and sulfur oxides (SOₓ) during downstream incineration.

Chemical Profile:

• Functional Groups: Pyridine ring, Nitrile (–CN), Trifluoromethylthio (–SCF₃), Methyl (–CH₃).

• Primary Hazards:

  • Combustion Toxicity: Releases HF and SO₂/SO₃ upon incineration.

  • Reactivity: Potential for HCN release if exposed to strong acids (though aromatic nitriles are generally stable, precautionary segregation is mandatory).

  • Environmental: Fluorinated organics are persistent; improper disposal risks groundwater contamination.

Pre-Disposal Risk Assessment (The "Why" Behind the Protocol)

As a Senior Application Scientist, it is critical to understand the causality of these procedures. We do not segregate merely for compliance; we segregate to prevent catastrophic failure modes in the waste stream.

Feature	Risk Factor	Operational Consequence
–SCF₃ Group	High Fluorine & Sulfur content	Mandatory Halogenated Stream. Incineration requires scrubbers to capture HF and SO₂. Mixing with non-halogenated solvents (e.g., acetone) violates incinerator permits.
–CN Group	Nitrile hydrolysis	Acid Segregation. Never dispose of in "Acid Waste" containers. Contact with strong acids can theoretically generate HCN gas.
Pyridine Core	Nitrogen content	NOₓ Generation. Requires high-temperature incineration (>1100°C) for complete destruction.

Step-by-Step Disposal Protocol

Phase 1: Waste Characterization & Segregation

• Solid Waste: If the compound is a solid powder or filter cake, it must be disposed of as Solid Hazardous Waste .

• Liquid Waste: If dissolved in a solvent (e.g., DMSO, DCM), it must be classified based on the solvent and the solute.

  • Rule: If dissolved in a non-halogenated solvent (e.g., Methanol), the presence of the –SCF₃ group reclassifies the entire mixture as Halogenated Waste .

Phase 2: Packaging & Containment

• Primary Container: Use a chemically compatible container (HDPE or Amber Glass). Avoid metal containers due to potential corrosion from hydrolysis products.

• Secondary Containment: Place the primary container inside a clear, sealable polyethylene bag or a secondary tub to capture leaks.

• Labeling (Critical):

  • Standard Tag: "Hazardous Waste - Halogenated Organic."

  • Specific Constituents: List "4-Methyl-6-(trifluoromethylthio) nicotinonitrile" explicitly.

  • Hazard Checkboxes: Mark "Toxic," "Irritant," and "Halogenated."

Phase 3: Final Disposal Path

• Do NOT drain dispose.

• Do NOT evaporate in a fume hood.

• Transfer to the facility's Hazardous Waste Storage Area (HWSA).

• Ultimate Fate: High-temperature incineration with flue gas scrubbing (to neutralize HF/SOₓ).

Operational Visualizations

Figure 1: Waste Stream Decision Tree

This logic gate ensures the compound never enters an incompatible stream.

Caption: Figure 1: Logic flow for categorizing fluorinated nitrile waste. Note the critical reclassification step for non-halogenated solutions.

Figure 2: Spill Response & Safety Workflow

Immediate actions to take in the event of accidental release during disposal prep.

Caption: Figure 2: Emergency response protocol. Water is avoided initially to prevent spreading the contamination or hydrolysis.

Emergency & Incompatibility Data

• Incompatibility:

  • Strong Acids: Risk of hydrolysis to carboxylic acid and potential ammonia/HCN release [1].

  • Strong Oxidizers: Risk of violent reaction with the sulfur/methyl groups.

  • Reducing Agents: Potential to react with the nitrile group.

• First Aid (Exposure during Disposal):

  • Skin: Wash with soap and water for 15 minutes. (Note: While not a simple cyanide salt, nitrile absorption can be toxic; monitor for signs of dizziness).

  • Eyes: Rinse cautiously with water for 15 minutes.[1][2]

  • Inhalation:[1][2][3][4] Move to fresh air immediately.[5]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Managing Your Waste. [Link]

Sources

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• 2. fishersci.com [fishersci.com]
• 3. fishersci.dk [fishersci.dk]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. tcichemicals.com [tcichemicals.com]

Comprehensive Safety and Handling Guide for 4-Methyl-6-(trifluoromethylthio)nicotinonitrile

This guide provides essential safety and logistical information for the handling and disposal of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile. As a novel compound, specific safety data may be limited. Therefore, this protocol is grounded in a comprehensive analysis of structurally related molecules, including nicotinonitrile derivatives and organofluorine compounds, to ensure a robust and cautious approach to laboratory safety.

Hazard Assessment and Triage

Due to the presence of the nicotinonitrile, trifluoromethyl, and thioether functional groups, 4-Methyl-6-(trifluoromethylthio)nicotinonitrile should be handled as a potentially hazardous substance. The primary concerns are acute toxicity if swallowed, skin and eye irritation, and potential respiratory irritation.[1][2][3][4][5][6][7] Similar compounds are known to cause skin and eye irritation and may be harmful if inhaled or ingested.[1][2][3][4][5][6][7][8]

Key Potential Hazards:

• Acute Oral Toxicity: Harmful if swallowed.[3][4][8]

• Dermal Toxicity: May be harmful in contact with skin.[8][9]

• Skin Irritation: Causes skin irritation.[1][2][4][5][6][7]

• Eye Irritation: Causes serious eye irritation.[1][2][4][5][6][7]

• Respiratory Irritation: May cause respiratory irritation.[1][2][4][5][7][10]

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A multi-layered PPE strategy is mandatory to prevent exposure. The following table outlines the minimum required PPE for handling 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile rubber gloves is required. Nitrile provides good resistance to a range of chemicals. Double-gloving provides an additional barrier in case of a breach in the outer glove.[11]
Eye and Face Protection	Safety goggles are the minimum requirement to protect against splashes.[11] A face shield must be worn over safety goggles when there is a significant risk of splashing, such as during bulk transfers or when working with heated solutions.[11]
Body Protection	A flame-resistant lab coat is mandatory. Ensure it is fully buttoned.[12] Long pants and closed-toe shoes are also required.[11]
Respiratory Protection	Work must be conducted in a certified chemical fume hood to minimize inhalation exposure.[3][13] If there is a potential for aerosol generation outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

Operational Plan: From Receipt to Disposal

A systematic workflow is critical for minimizing risk. The following diagram and procedural steps outline the recommended handling protocol.

Caption: Experimental Workflow for Handling 4-Methyl-6-(trifluoromethylthio)nicotinonitrile.

Step-by-Step Handling Protocol:

• Pre-Handling Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. Verify that the label correctly identifies the contents.

• Donning PPE: Before entering the designated handling area, don all required PPE as specified in the table above.

• Controlled Environment: All manipulations of 4-Methyl-6-(trifluoromethylthio)nicotinonitrile must be performed within a certified chemical fume hood to prevent inhalation of vapors or dust.[3][13]

• Weighing and Transfer: Use appropriate tools (e.g., spatulas, powder funnels) to minimize the generation of dust. For transfers, use a sealed container.

• Reaction Setup: When setting up reactions, ensure all glassware is properly secured and that the reaction is conducted in a well-ventilated area within the fume hood.

• Post-Handling Decontamination: After handling is complete, decontaminate the work area with an appropriate solvent (e.g., isopropanol, ethanol) followed by soap and water.

• Doffing PPE: Remove PPE in the designated area, being careful to avoid self-contamination. Dispose of disposable items in the appropriate waste stream.

• Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[9]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Labeling:

• Solid Waste: Contaminated solid waste (e.g., gloves, weighing paper, paper towels) should be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused material and solutions containing 4-Methyl-6-(trifluoromethylthio)nicotinonitrile should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "4-Methyl-6-(trifluoromethylthio)nicotinonitrile."

Disposal Procedure:

• Segregate waste as described above.

• Ensure all waste containers are tightly sealed and properly labeled.

• Store waste containers in a designated satellite accumulation area.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal in accordance with local, state, and federal regulations.[2][9]

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes.[1][9][10] Remove contaminated clothing. Seek medical attention if irritation persists.[1][9][10]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][9][10] Seek immediate medical attention.[1][9]
Inhalation	Move the individual to fresh air.[9][10] If breathing is difficult, administer oxygen. Seek medical attention.[9][10]
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[9] Seek immediate medical attention.[3][4]
Spill	Evacuate the immediate area. If the spill is large or you are not trained to handle it, contact your EHS department. For small spills, wear appropriate PPE, absorb the material with an inert absorbent (e.g., vermiculite, sand), and place it in a sealed container for disposal.[3]

References

• - ResearchGate

• - National Center for Biotechnology Information

• - World Health Organization

• - ResearchGate

• - ResearchGate

• - Fisher Scientific

• - Bostik

• - Alfa Aesar

• - Rutgers University Environmental Health and Safety

• - Fisher Scientific

• - United States Environmental Protection Agency

• - Sigma-Aldrich

• - Chemical Hazards Emergency Medical Management

• - CymitQuimica

• - Fluorochem

• - University of Washington Environmental Health & Safety

• - Merck Millipore

• - FUJIFILM Wako

• - Apollo Scientific

• - Thermo Fisher Scientific

• - TCI Chemicals

• - American Chemistry Council

• - Alfa Aesar

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